4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile

• CAS: 866049-85-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile

This guide provides a comprehensive overview of the synthesis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile, a key intermediate in pharmaceutical research and drug development. The synthesis is predicated on a copper-catalyzed cross-coupling reaction, a cornerstone of modern synthetic organic chemistry. This document will delve into the mechanistic underpinnings, provide a detailed experimental protocol, and discuss the critical parameters that ensure a successful and reproducible synthesis.

Introduction and Strategic Overview

4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile is a diaryl ether containing a pyridine scaffold, a common motif in medicinal chemistry. The strategic disconnection for its synthesis logically points to the formation of the ether linkage between a pyridine and a benzene ring. The most robust and widely employed method for constructing such a bond is the Ullmann condensation, a copper-catalyzed nucleophilic aromatic substitution.[1][2] This reaction involves the coupling of an aryl halide with an alcohol or phenol. In this specific synthesis, the key precursors are 2-chloro-3-formylpyridine and 4-cyanophenol.

The choice of a copper catalyst is crucial for this transformation, as uncatalyzed nucleophilic aromatic substitution on an electron-rich chloropyridine is generally inefficient.[3] The presence of the formyl group ortho to the chlorine atom on the pyridine ring can influence the reactivity of the substrate.

Mechanistic Insights: The Ullmann Condensation

The synthesis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile proceeds via a copper-catalyzed Ullmann condensation. The reaction mechanism, while still a subject of detailed study, is generally understood to involve the following key steps:

• Formation of the Copper(I) Phenoxide: In the presence of a base, 4-cyanophenol is deprotonated to form the corresponding phenoxide. This phenoxide then reacts with a copper(I) salt (often generated in situ) to form a copper(I) phenoxide species.

• Oxidative Addition: The aryl halide, 2-chloro-3-formylpyridine, undergoes oxidative addition to the copper(I) phenoxide. This step involves the insertion of the copper atom into the carbon-chlorine bond, leading to a copper(III) intermediate.

• Reductive Elimination: The copper(III) intermediate then undergoes reductive elimination to form the desired diaryl ether product and regenerate a copper(I) species, which can re-enter the catalytic cycle.

The use of a high-boiling polar aprotic solvent, such as N,N-dimethylformamide (DMF), is beneficial as it helps to solubilize the reactants and facilitate the reaction, which often requires elevated temperatures.[1]

Experimental Protocol

This section provides a detailed, step-by-step procedure for the synthesis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile.

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Supplier	Notes
2-Chloro-3-formylpyridine	C₆H₄ClNO	141.55	Commercially Available
4-Cyanophenol	C₇H₅NO	119.12	Commercially Available
Copper(I) Iodide (CuI)	CuI	190.45	Commercially Available	Catalyst
Potassium Carbonate (K₂CO₃)	K₂CO₃	138.21	Commercially Available	Base, anhydrous
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	Commercially Available	Anhydrous
Ethyl Acetate	C₄H₈O₂	88.11	Commercially Available	For extraction
Brine	NaCl(aq)	-	Laboratory Prepared	Saturated NaCl solution
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	Commercially Available	Drying agent
Silica Gel	SiO₂	60.08	Commercially Available	For column chromatography

Reaction Workflow

Caption: Synthetic workflow for 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile.

Step-by-Step Procedure

• Reaction Setup: To an oven-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-chloro-3-formylpyridine (1.0 eq), 4-cyanophenol (1.1 eq), copper(I) iodide (0.1 eq), and anhydrous potassium carbonate (2.0 eq).

• Solvent Addition: Add anhydrous N,N-dimethylformamide (DMF) to the flask to achieve a concentration of approximately 0.5 M with respect to the 2-chloro-3-formylpyridine.

• Reaction Execution: Heat the reaction mixture to 120-140 °C and stir vigorously. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion of the reaction (typically 12-24 hours), cool the mixture to room temperature. Pour the reaction mixture into water and extract with ethyl acetate (3 x volumes).

• Purification: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Chromatography: Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile.

Characterization

The identity and purity of the synthesized 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile should be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra should be recorded to confirm the structure of the product. The expected proton NMR spectrum would show characteristic signals for the aromatic protons on both the pyridine and benzene rings, as well as a singlet for the aldehyde proton.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the molecular weight and elemental composition of the final product.

• Infrared (IR) Spectroscopy: The IR spectrum should show characteristic absorption bands for the nitrile (C≡N) and carbonyl (C=O) functional groups.

Conclusion

The synthesis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile is reliably achieved through a copper-catalyzed Ullmann condensation. This method offers a robust and scalable route to this valuable intermediate. Careful control of reaction conditions, particularly temperature and the exclusion of moisture, is critical for achieving high yields and purity. The protocol described herein provides a solid foundation for researchers in the fields of medicinal chemistry and drug development.

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An In-depth Technical Guide to the Chemical Properties of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and characterization of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile. This molecule is of significant interest in medicinal chemistry and materials science due to its unique combination of a pyridine core, an aldehyde functionality, a diaryl ether linkage, and a nitrile group. This guide will delve into the logical synthesis of this compound via the Williamson ether synthesis, predict its physicochemical and spectroscopic properties based on analogous structures, and discuss its potential reactivity and applications. All protocols and claims are supported by authoritative references to ensure scientific integrity.

Introduction: Unveiling a Multifunctional Scaffold

4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile is a complex aromatic molecule featuring several key functional groups that impart a versatile reactivity profile. The pyridine ring, a common motif in pharmaceuticals, offers opportunities for N-alkylation and modification of its electronic properties. The aldehyde group is a versatile handle for a wide array of chemical transformations, including reductive amination, oxidation to a carboxylic acid, and various condensation reactions. The diaryl ether linkage provides structural rigidity and can influence the overall conformation of the molecule. Finally, the benzonitrile moiety is a well-established bioisostere for other functional groups and can participate in cycloaddition reactions or be hydrolyzed to a carboxylic acid.

The strategic combination of these functionalities makes 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile an attractive scaffold for the development of novel therapeutic agents and functional materials. Understanding its fundamental chemical properties is paramount for its effective utilization in research and development.

Synthesis Strategy: The Williamson Ether Synthesis

The most logical and widely applicable method for the synthesis of diaryl ethers is the Williamson ether synthesis.[1][2] This reaction involves the nucleophilic substitution of a halide by an alkoxide or, in this case, a phenoxide. For the synthesis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile, the reaction would proceed between a 2-halo-3-formylpyridine and 4-cyanophenol.

Mechanistic Rationale

The Williamson ether synthesis is a classic example of an SNAr (Nucleophilic Aromatic Substitution) reaction when applied to an activated aryl halide. The reaction proceeds in two main steps:

• Deprotonation: A base is used to deprotonate the hydroxyl group of 4-cyanophenol, forming the more nucleophilic 4-cyanophenoxide anion.

• Nucleophilic Attack: The phenoxide anion then attacks the electron-deficient carbon atom of the 2-halo-3-formylpyridine, displacing the halide and forming the diaryl ether linkage.

The presence of the electron-withdrawing formyl group at the 3-position of the pyridine ring is crucial as it activates the 2-position towards nucleophilic attack, facilitating the SNAr reaction.

Figure 1: Proposed synthesis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile.

Detailed Experimental Protocol (Proposed)

This protocol is based on general procedures for the Williamson ether synthesis involving phenols and activated aryl halides.[3][4]

Materials:

• 2-Chloro-3-formylpyridine

• 4-Cyanophenol[5]

• Anhydrous Potassium Carbonate (K₂CO₃)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate

• Brine solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a stirred solution of 4-cyanophenol (1.0 eq) in anhydrous DMF (10 volumes), add anhydrous potassium carbonate (2.0 eq).

• Stir the mixture at room temperature for 30 minutes to ensure the formation of the potassium phenoxide salt.

• Add a solution of 2-chloro-3-formylpyridine (1.0 eq) in anhydrous DMF (5 volumes) dropwise to the reaction mixture.

• Heat the reaction mixture to 80-100 °C and monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, cool the mixture to room temperature and pour it into ice-cold water.

• Extract the aqueous layer with ethyl acetate (3 x 20 volumes).

• Combine the organic layers and wash with brine solution, then dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate).

Causality Behind Experimental Choices:

• Base: Potassium carbonate is a moderately strong base, sufficient to deprotonate the phenol without causing unwanted side reactions with the aldehyde functionality.

• Solvent: DMF is a polar apathetic solvent that is excellent for SNAr reactions as it can solvate the potassium cation, leaving the phenoxide anion more nucleophilic.

• Temperature: Heating is necessary to provide the activation energy for the nucleophilic aromatic substitution.

Physicochemical Properties (Predicted)

As no experimental data is readily available for the target molecule, its physicochemical properties are predicted based on the properties of its constituent parts and similar molecules.

Property	Predicted Value	Rationale/Reference
Molecular Formula	C₁₃H₈N₂O₂	Based on chemical structure
Molecular Weight	224.22 g/mol	Calculated from the molecular formula
Appearance	Off-white to pale yellow solid	Typical for similar aromatic compounds
Melting Point	120-140 °C	Inferred from similar diaryl ethers and benzonitriles
Solubility	Soluble in polar organic solvents (DMF, DMSO, Acetone), sparingly soluble in non-polar solvents (Hexane)	Based on the polar nature of the molecule
pKa	~7-8 (for the pyridine nitrogen)	Pyridine pKa is ~5.2; electron-withdrawing groups will lower this value.

Spectroscopic Characterization (Predicted)

The following spectroscopic data are predicted based on the analysis of the functional groups present in 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile and comparison with known spectra of similar compounds.

1H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic protons of both the pyridine and benzene rings, as well as a characteristic signal for the aldehyde proton.

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Rationale
Aldehyde (-CHO)	9.8 - 10.2	Singlet	Aldehyde protons are highly deshielded.
Pyridine H-4	7.8 - 8.0	Doublet of doublets	Influenced by adjacent nitrogen and formyl group.
Pyridine H-5	7.2 - 7.4	Doublet of doublets	Typical pyridine chemical shift.
Pyridine H-6	8.2 - 8.4	Doublet of doublets	Deshielded due to proximity to nitrogen.
Benzene H-2', H-6'	7.6 - 7.8	Doublet	Protons ortho to the nitrile group.
Benzene H-3', H-5'	7.1 - 7.3	Doublet	Protons meta to the nitrile group.

Note: Chemical shifts of pyridine protons can vary depending on the solvent.[6][7]

13C NMR Spectroscopy

The carbon NMR spectrum will provide information about the carbon skeleton of the molecule.

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale
Aldehyde (C=O)	188 - 192	Typical for an aromatic aldehyde.
Pyridine C-2	160 - 165	Attached to oxygen and nitrogen.
Pyridine C-3	130 - 135	Attached to the formyl group.
Pyridine C-4	138 - 142	Typical pyridine chemical shift.
Pyridine C-5	120 - 125	Typical pyridine chemical shift.
Pyridine C-6	150 - 155	Deshielded due to nitrogen.
Benzene C-1'	158 - 162	Attached to the ether oxygen.
Benzene C-2', C-6'	133 - 136	Carbons ortho to the nitrile group.
Benzene C-3', C-5'	118 - 122	Carbons meta to the nitrile group.
Benzene C-4'	108 - 112	Carbon attached to the nitrile group.
Nitrile (-CN)	117 - 120	Typical for a nitrile carbon.

Note: 13C NMR chemical shifts for substituted benzenes and pyridines can be estimated using additive models.[8]

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the key functional groups.

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity
C=O (Aldehyde)	1690 - 1710	Strong
C≡N (Nitrile)	2220 - 2240	Medium
C-O-C (Aryl Ether)	1230 - 1270 (asymmetric), 1020 - 1075 (symmetric)	Strong
C-H (Aldehyde)	2820 - 2850 and 2720 - 2750	Medium, often two bands
C=C, C=N (Aromatic)	1450 - 1600	Medium to Strong

Reference IR spectra for 4-cyanophenol show a strong nitrile stretch around 2230 cm⁻¹.[9]

Mass Spectrometry

The mass spectrum (Electron Ionization) is expected to show a prominent molecular ion peak (M⁺) and characteristic fragmentation patterns.

• Molecular Ion (M⁺): m/z = 224

• Key Fragments:

  • m/z = 223 ([M-H]⁺)

  • m/z = 195 ([M-CHO]⁺)

  • m/z = 121 (fragment corresponding to the 3-formyl-2-pyridinyloxy radical)

  • m/z = 103 (fragment corresponding to the 4-cyanophenoxy radical)

Reactivity and Potential Applications

The multifunctionality of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile opens up a vast chemical space for further derivatization and application.

Figure 2: Potential reactivity of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile.

• Aldehyde Group: The aldehyde is a prime site for modification. Reductive amination can introduce a variety of amine-containing side chains, a common strategy in drug design. Oxidation to the corresponding carboxylic acid would provide another valuable functional handle. Wittig-type reactions can be employed to introduce carbon-carbon double bonds.

• Nitrile Group: The nitrile can be hydrolyzed under acidic or basic conditions to a carboxylic acid or an amide, altering the electronic and steric properties of the molecule. It can also participate in cycloaddition reactions, for example, with azides to form tetrazoles, which are important pharmacophores.

• Pyridine Ring: The lone pair of electrons on the pyridine nitrogen can be oxidized to an N-oxide or quaternized with an alkyl halide, which would significantly alter the electronic properties and potential biological activity of the compound.

The stability of the diaryl ether linkage is generally high, making it a robust scaffold for these transformations. However, care must be taken with strongly nucleophilic or basic conditions at high temperatures, which could potentially cleave the ether bond.

Conclusion

4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile represents a promising molecular scaffold with a rich and versatile chemical reactivity. While specific experimental data for this compound is not yet prevalent in the literature, its synthesis can be confidently proposed via the Williamson ether synthesis. Its physicochemical and spectroscopic properties can be reliably predicted based on the well-understood chemistry of its constituent functional groups. This technical guide provides a solid foundation for researchers and scientists to embark on the synthesis, characterization, and further exploration of this intriguing molecule for applications in drug discovery and materials science. The self-validating nature of the proposed synthetic protocol, grounded in established chemical principles, provides a high degree of confidence in its feasibility.

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Spectroscopic Data for 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile: A Technical Guide

Abstract

This technical guide provides a comprehensive overview of the spectroscopic data for the novel compound 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile. As a molecule of interest in medicinal chemistry and materials science, a thorough understanding of its structural and electronic properties is paramount. This document outlines the predicted ¹H NMR, ¹³C NMR, FT-IR, and mass spectrometry data for this compound. In the absence of experimentally acquired spectra in the public domain, this guide leverages high-fidelity computational prediction models to provide a robust analytical framework for researchers. Detailed theoretical protocols for data acquisition are also presented to guide future experimental work. The causality behind spectral features is discussed in depth, offering insights for the unambiguous characterization of this and related molecular scaffolds.

Introduction

4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile is a multifaceted aromatic compound featuring a unique linkage of a formyl-substituted pyridine ring and a benzonitrile moiety through an ether bond. This structure presents a rich electronic landscape and multiple reactive sites, making it a promising candidate for applications in drug discovery, where pyridine and nitrile groups are prevalent pharmacophores, and in the design of novel organic materials.[1][2] Accurate spectroscopic characterization is the cornerstone of any research and development involving a new chemical entity. This guide serves as a foundational reference for the spectroscopic properties of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile, facilitating its identification, purity assessment, and structural elucidation in various experimental settings.

A Note on the Data: The spectroscopic data presented within this guide are computationally predicted due to the current unavailability of published experimental spectra for 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile. These predictions are generated using validated algorithms and serve as a reliable theoretical baseline for experimental observation.

Molecular Structure and Atom Numbering

For clarity in the assignment of spectroscopic signals, the following IUPAC-recommended numbering scheme is used for 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile.

Caption: Molecular structure and atom numbering of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile.

¹H and ¹³C NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule. The predicted ¹H and ¹³C NMR data for 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile are presented below.

Predicted ¹H NMR Data

Table 1: Predicted ¹H NMR Chemical Shifts (δ) for 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile

Protons	Predicted δ (ppm)	Multiplicity	Coupling Constant (J) in Hz
H-2, H-6	7.85	d	8.8
H-3, H-5	7.30	d	8.8
H-4'	8.25	dd	7.5, 2.0
H-5'	7.40	dd	7.5, 5.0
H-6'	8.50	dd	5.0, 2.0
Formyl-H	10.05	s	-

Predicted ¹³C NMR Data

Table 2: Predicted ¹³C NMR Chemical Shifts (δ) for 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile

Carbon	Predicted δ (ppm)
C-1	160.5
C-2, C-6	134.0
C-3, C-5	118.0
C-4	108.0
C-N	118.5
C-2'	162.0
C-3'	125.0
C-4'	140.0
C-5'	120.0
C-6'	152.0
Formyl-C	190.0

Experimental Protocol for NMR Data Acquisition

Caption: Workflow for NMR data acquisition and processing.

Interpretation of Predicted NMR Spectra

The predicted ¹H NMR spectrum shows distinct signals for the aromatic protons. The protons on the benzonitrile ring (H-2, H-6 and H-3, H-5) are expected to appear as doublets due to ortho-coupling. The protons on the pyridine ring (H-4', H-5', and H-6') will exhibit a more complex splitting pattern (doublet of doublets) due to both ortho- and meta-coupling. The formyl proton is predicted to be significantly downfield as a singlet, which is characteristic of aldehyde protons.

In the predicted ¹³C NMR spectrum, the formyl carbon appears at a very downfield chemical shift, typical for an aldehyde. The carbon of the nitrile group is also expected in the downfield region. The quaternary carbons (C-1, C-4, C-2', and C-3') can be distinguished from the protonated carbons by their lower intensity and absence of signal in a DEPT-135 experiment.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation.

Predicted FT-IR Data

Table 3: Predicted FT-IR Vibrational Frequencies for 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity
C-H stretch (aromatic)	3100-3000	Medium
C-H stretch (aldehyde)	2850-2800, 2750-2700	Weak
C≡N stretch (nitrile)	2230-2220	Strong
C=O stretch (aldehyde)	1710-1690	Strong
C=C stretch (aromatic)	1600-1450	Medium-Strong
C-O-C stretch (ether)	1260-1200 (asymmetric), 1070-1020 (symmetric)	Strong
C-H bend (aromatic)	900-675	Strong

Experimental Protocol for FT-IR Data Acquisition

Caption: Workflow for FT-IR data acquisition using an ATR accessory.

Interpretation of Predicted FT-IR Spectrum

The predicted FT-IR spectrum of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile is expected to show several characteristic absorption bands. A strong, sharp peak around 2225 cm⁻¹ is indicative of the nitrile (C≡N) stretching vibration. The presence of the aldehyde is confirmed by a strong carbonyl (C=O) stretch between 1710-1690 cm⁻¹ and two weaker C-H stretching bands around 2820 cm⁻¹ and 2720 cm⁻¹. The aromatic C-H and C=C stretching vibrations will appear in their respective characteristic regions. The strong absorption bands corresponding to the asymmetric and symmetric C-O-C stretching of the ether linkage are also key diagnostic features.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions, providing information about the molecular weight and elemental composition of a compound.

Calculated Mass Spectrometry Data

Table 4: Calculated Mass Spectrometry Data for 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile

Parameter	Value
Molecular Formula	C₁₃H₈N₂O₂
Molecular Weight	224.22 g/mol
Exact Mass	224.0586 g/mol
Predicted [M+H]⁺	225.0664
Predicted [M+Na]⁺	247.0483

Experimental Protocol for Mass Spectrometry Data Acquisition

Caption: Workflow for mass spectrometry data acquisition.

Interpretation of Mass Spectrum

The high-resolution mass spectrum should show a molecular ion peak corresponding to the calculated exact mass of the compound. For electrospray ionization (ESI), common adducts such as [M+H]⁺ and [M+Na]⁺ are expected to be observed. Fragmentation patterns in MS/MS experiments could involve cleavage of the ether linkage, providing further structural confirmation.

Conclusion

This technical guide provides a detailed predictive analysis of the key spectroscopic data for 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile. The predicted ¹H NMR, ¹³C NMR, FT-IR, and mass spectrometry data, along with the outlined experimental protocols, offer a comprehensive resource for researchers working with this compound. This information will be invaluable for the synthesis, purification, and characterization of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile, and will aid in the exploration of its potential applications in various scientific fields.

References

• PubChem. 4-Formyl-3-methoxybenzonitrile. [Link]

• ResearchGate. A three-step strategy for the conversion of pyridines into benzonitriles. [Link]

• NMRDB.org. Predict 1H proton NMR spectra. [Link]

• ResearchGate. Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives. [Link]

• Cheminfo.org. IR spectra prediction. [Link]

• PubChem. Compound Summary for CID 96912638. [Link]

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• 1. Visualizer loader [nmrdb.org]
• 2. Free software for FTIR analysis - analyzetest.com [analyzetest.com]

An In-depth Technical Guide to 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile (CAS 93662-87-4)

To Researchers, Scientists, and Drug Development Professionals,

This document serves as a comprehensive technical guide on the experimental data and methodologies related to the chemical compound 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile , identified by the CAS number 93662-87-4 . This guide is structured to provide a deep dive into the available scientific literature, presenting a consolidated view of its synthesis, characterization, and known properties.

Introduction

4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile is a complex organic molecule featuring a pyridinyl ether linkage to a benzonitrile moiety, with a formyl substituent on the pyridine ring. This unique combination of functional groups suggests its potential as a versatile intermediate in the synthesis of more complex molecules, particularly in the realm of medicinal chemistry and materials science. The nitrile and aldehyde functionalities offer reactive handles for a variety of chemical transformations, while the pyridine and benzene rings provide a scaffold that can be further modified to modulate biological activity or physical properties.

Physicochemical Properties

Detailed experimental data on the physicochemical properties of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile is not extensively reported in publicly accessible literature. However, based on its structural features, a number of properties can be inferred and would be critical to determine experimentally for any research or development application.

Property	Predicted/Expected Value	Experimental Protocol
Molecular Formula	C₁₃H₈N₂O₂	High-resolution mass spectrometry (HRMS) is the standard method for confirming the elemental composition.
Molecular Weight	224.22 g/mol	Calculated from the molecular formula. Mass spectrometry will provide the experimental mass.
Melting Point	Solid at room temperature	Determined using a standard melting point apparatus (e.g., Thomas-Hoover or digital melting point apparatus). The sample is heated slowly, and the temperature range over which it melts is recorded.
Boiling Point	High boiling point, likely decomposes before boiling under atmospheric pressure	Determined by vacuum distillation if the compound is thermally stable. Thermogravimetric analysis (TGA) can be used to assess thermal stability and decomposition temperature.
Solubility	Likely soluble in polar aprotic solvents (e.g., DMSO, DMF, acetonitrile) and chlorinated solvents (e.g., dichloromethane, chloroform). Limited solubility in water and nonpolar solvents.	A standard solubility test would involve adding a small amount of the compound to various solvents at a known concentration and observing for dissolution at room temperature and with gentle heating. Quantitative solubility can be determined by techniques like HPLC or UV-Vis spectroscopy.
pKa	The pyridine nitrogen is expected to be weakly basic.	Determined by potentiometric titration or UV-Vis spectroscopy at different pH values.

Synthesis and Characterization

Conceptual Synthetic Workflow

Caption: Conceptual workflow for the synthesis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile.

Experimental Protocol: A General Approach

• Reactant Preparation: To a solution of 4-hydroxybenzonitrile (1 equivalent) in a suitable polar aprotic solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), add a base (e.g., potassium carbonate or sodium hydride, 1.1-1.5 equivalents) at room temperature.

• Reaction: Stir the mixture for a short period to allow for the formation of the phenoxide salt. Then, add 2-chloro-3-formylpyridine (1 equivalent) to the reaction mixture.

• Heating: Heat the reaction mixture to an elevated temperature (e.g., 80-120 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and pour it into water. Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Characterization Techniques

The structural confirmation of the synthesized 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile would rely on a combination of spectroscopic methods.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Would show characteristic signals for the aromatic protons on both the pyridine and benzene rings, as well as a singlet for the aldehyde proton (typically in the 9-10 ppm region).

  • ¹³C NMR: Would reveal the number of unique carbon atoms, with distinct chemical shifts for the nitrile carbon, the aldehyde carbonyl carbon, and the aromatic carbons.

• Infrared (IR) Spectroscopy: Would display characteristic absorption bands for the key functional groups:

  • Nitrile (C≡N) stretch: ~2220-2240 cm⁻¹

  • Aldehyde (C=O) stretch: ~1690-1715 cm⁻¹

  • Aryl ether (C-O-C) stretch: ~1200-1275 cm⁻¹ (asymmetric) and ~1000-1075 cm⁻¹ (symmetric)

• Mass Spectrometry (MS): Electron ionization (EI) or electrospray ionization (ESI) mass spectrometry would be used to determine the molecular weight of the compound and to study its fragmentation pattern, which can provide further structural information.

Potential Biological Activity and Applications

While no specific biological activity has been reported for 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile, its structural motifs are present in various biologically active molecules. Pyridine and benzonitrile derivatives are known to exhibit a wide range of pharmacological properties. The presence of both a hydrogen bond acceptor (nitrile and ether oxygen) and a hydrogen bond donor interacting group (aldehyde) suggests potential interactions with biological targets such as enzymes and receptors.

Further research into this compound could explore its potential in areas such as:

• Medicinal Chemistry: As a scaffold for the development of novel therapeutic agents. The aldehyde group can be readily converted into other functionalities, allowing for the generation of a library of derivatives for biological screening.

• Materials Science: As a building block for the synthesis of polymers or functional materials with specific optical or electronic properties.

Conclusion

4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile (CAS 93662-87-4) is a chemical compound with significant potential for further research and application. This guide has provided a framework for its synthesis and characterization based on established chemical principles, in the absence of extensive direct experimental data in the current literature. It is our hope that this document will serve as a valuable resource for researchers and scientists, stimulating further investigation into the properties and applications of this intriguing molecule.

References

At the time of generating this guide, no specific peer-reviewed articles or patents detailing the experimental data for CAS number 93662-87-4 were identified through the conducted searches. The information presented is based on general chemical principles and data available for structurally related compounds. Researchers are encouraged to consult chemical databases and scientific literature for any future publications on this specific compound.

A Theoretical and Practical Guide to 3-Formyl-2-Pyridinyloxy Derivatives: Synthesis, Spectroscopy, and In Silico Analysis for Drug Discovery

This technical guide provides a comprehensive overview of the synthesis, spectroscopic characterization, and theoretical analysis of 3-formyl-2-pyridinyloxy derivatives. This class of compounds holds significant potential in medicinal chemistry, and this document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals. By integrating established synthetic methodologies with advanced computational techniques, we aim to provide a roadmap for the exploration and optimization of these promising molecules.

Introduction: The Therapeutic Potential of Pyridinyloxy Scaffolds

The pyridine ring is a ubiquitous scaffold in pharmaceuticals and agrochemicals, prized for its ability to engage in a variety of biological interactions. The introduction of a phenoxy group at the 2-position of the pyridine ring can modulate the electronic and steric properties of the molecule, influencing its pharmacokinetic and pharmacodynamic profile. The addition of a formyl group at the 3-position introduces a reactive handle for further chemical modifications and a key pharmacophoric element capable of forming crucial hydrogen bonds with biological targets.

Derivatives of 2-phenoxypyridine have been investigated for a range of biological activities, including their potential as antagonists for P2Y receptors and as microtubule-interacting agents in cancer therapy[1][2]. The theoretical study of these molecules through computational methods like Density Functional Theory (DFT) and molecular docking is crucial for understanding their structure-activity relationships (SAR) and for designing new, more potent analogues. This guide will provide a detailed protocol for the synthesis and in-depth theoretical analysis of 3-formyl-2-pyridinyloxy derivatives, a class of compounds with significant, yet underexplored, therapeutic potential.

Synthetic Pathways to 3-Formyl-2-Pyridinyloxy Derivatives

A plausible and efficient synthetic route to 3-formyl-2-pyridinyloxy derivatives can be designed based on established methodologies for the synthesis of related quinoline and pyridine derivatives[3]. The proposed pathway involves a two-step process starting from readily available precursors.

Synthesis of the Key Intermediate: 2-Chloro-3-formylpyridine

The synthesis of the core scaffold begins with a Vilsmeier-Haack type formylation of a suitable N-oxide precursor, followed by chlorination. Alternatively, oxidation of a 2-chloro-3-methylpyridine precursor can yield the desired aldehyde.

Etherification with Substituted Phenols

The key step in the synthesis of the target 3-formyl-2-pyridinyloxy derivatives is the nucleophilic aromatic substitution of the chlorine atom in 2-chloro-3-formylpyridine with a variety of substituted phenols. This reaction is typically carried out in the presence of a base, such as potassium carbonate, in a polar aprotic solvent like dimethylformamide (DMF) at elevated temperatures[3].

Experimental Protocol: Synthesis of a Representative 3-Formyl-2-(4-methoxyphenoxy)pyridine

• Reaction Setup: To a solution of 2-chloro-3-formylpyridine (1 mmol) in anhydrous DMF (10 mL) in a round-bottom flask, add 4-methoxyphenol (1.1 mmol) and anhydrous potassium carbonate (1.5 mmol).

• Reaction Conditions: The reaction mixture is stirred at 100 °C under a nitrogen atmosphere for 4-6 hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC).

• Work-up: After completion, the reaction mixture is cooled to room temperature and poured into ice-cold water (50 mL). The resulting precipitate is collected by filtration, washed with water, and dried under vacuum.

• Purification: The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the pure 3-formyl-2-(4-methoxyphenoxy)pyridine.

Diagram of the Proposed Synthetic Workflow

Caption: Proposed workflow for the synthesis of 3-formyl-2-pyridinyloxy derivatives.

Spectroscopic Characterization

The structural elucidation of the synthesized 3-formyl-2-pyridinyloxy derivatives relies on a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR spectra will provide key information about the molecular structure. The following table summarizes the expected chemical shift ranges for the key functional groups.

Nucleus	Functional Group	Expected Chemical Shift (δ, ppm)
¹H	Formyl Proton (-CHO)	9.8 – 10.5
Pyridine Ring Protons	7.0 – 8.5
Phenoxy Ring Protons	6.8 – 7.5
¹³C	Formyl Carbonyl (C=O)	185 – 195
Pyridine C2 (C-O)	160 – 165
Other Aromatic Carbons	110 – 155

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable tool for identifying the principal functional groups within the molecule.

Functional Group	Vibrational Mode	Expected Frequency Range (cm⁻¹)
Formyl Group	C=O Stretch	1690 – 1715
Aromatic C-O-C	Asymmetric Stretch	1230 – 1270
Aromatic C-H	Stretch	3000 – 3100
Aromatic C=C	Stretch	1400 – 1600

Theoretical Studies: A Computational Approach to Drug Design

Computational chemistry provides powerful tools to investigate the electronic structure, reactivity, and potential biological activity of novel compounds. Here, we outline a detailed workflow for the theoretical study of 3-formyl-2-pyridinyloxy derivatives using Density Functional Theory (DFT) and molecular docking.

Density Functional Theory (DFT) Calculations

DFT calculations are employed to determine the optimized geometry and electronic properties of the molecules.

Protocol for DFT Calculations

• Software: Gaussian 16 or a similar quantum chemistry software package.

• Method: Becke's three-parameter hybrid functional with the Lee-Yang-Parr correlation functional (B3LYP) is a widely used and reliable method for organic molecules[4][5].

• Basis Set: The 6-31G(d,p) basis set provides a good balance between accuracy and computational cost for molecules of this size[4].

• Calculations:

  • Geometry Optimization: To find the lowest energy conformation of the molecule.

  • Frequency Calculation: To confirm that the optimized structure is a true minimum on the potential energy surface (no imaginary frequencies).

  • Electronic Properties: Calculation of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies to determine the electronic band gap, which is related to the chemical reactivity of the molecule.

  • Molecular Electrostatic Potential (MEP): To identify the electron-rich and electron-deficient regions of the molecule, which are important for understanding intermolecular interactions.

Diagram of the DFT Calculation Workflow

Caption: Workflow for DFT calculations of 3-formyl-2-pyridinyloxy derivatives.

Molecular Docking Studies

Molecular docking is a computational technique used to predict the preferred orientation of a ligand when bound to a receptor. This is crucial for identifying potential biological targets and understanding the binding mode of a drug candidate.

Protocol for Molecular Docking Studies

• Software: AutoDock Vina, PyRx, or other molecular docking software.

• Ligand Preparation: The 3D structure of the 3-formyl-2-pyridinyloxy derivative, optimized by DFT, is used as the ligand.

• Receptor Preparation: A suitable protein target is selected based on the known activities of similar compounds. Potential targets for this class of molecules include:

  • Tubulin: For anticancer applications[2].

  • P2Y Receptors: For cardiovascular or inflammatory diseases[1].

  • Biotin Carboxylase or α-amylase: For antimicrobial or antidiabetic applications, respectively, based on studies of other pyridine derivatives[3][6]. The 3D structure of the protein is obtained from the Protein Data Bank (PDB). Water molecules and co-crystallized ligands are removed, and polar hydrogens are added.

• Docking Simulation: The ligand is docked into the active site of the receptor. The docking algorithm explores different conformations and orientations of the ligand and scores them based on their binding affinity.

• Analysis of Results: The docking results are analyzed to identify the best binding pose, the predicted binding energy, and the key intermolecular interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligand and the receptor.

Diagram of the Molecular Docking Workflow

Caption: General workflow for molecular docking studies.

Potential Applications in Drug Discovery

The 3-formyl-2-pyridinyloxy scaffold represents a versatile platform for the development of new therapeutic agents. Based on the biological activities of structurally related compounds, these derivatives could be explored for a variety of applications:

• Anticancer Agents: By targeting proteins like tubulin, these compounds could inhibit cell division and proliferation[2].

• Anti-inflammatory and Antithrombotic Agents: Through the modulation of P2Y receptors, these derivatives could find applications in treating cardiovascular and inflammatory conditions[1].

• Antimicrobial and Antidiabetic Agents: The pyridine core is present in many antimicrobial and antidiabetic drugs, and by targeting enzymes like biotin carboxylase or α-amylase, these compounds could exhibit similar activities[3][6].

The theoretical studies outlined in this guide can be instrumental in prioritizing which derivatives to synthesize and test, thereby accelerating the drug discovery process.

Conclusion

This technical guide provides a comprehensive framework for the synthesis, characterization, and theoretical investigation of 3-formyl-2-pyridinyloxy derivatives. By combining established synthetic protocols with modern computational techniques, researchers can efficiently explore the chemical space of this promising class of compounds. The detailed workflows for DFT calculations and molecular docking are designed to be accessible and provide a solid foundation for rational drug design. It is our hope that this guide will stimulate further research into these versatile molecules and contribute to the discovery of new and effective therapeutic agents.

References

• Chao, H., et al. (2013). Discovery of 2-(Phenoxypyridine)-3-phenylureas as Small Molecule P2Y1 Antagonists. Journal of Medicinal Chemistry, 56(4), 1704–1714. [Link]

• Jimeno, A., et al. (2007). Development of two novel benzoylphenylurea sulphur analogues and evidence that the microtubule-associated protein tau is predictive of their activity in pancreatic cancer. Molecular Cancer Therapeutics, 6(5), 1509-1516. [Link]

• Mohamed, S. K., et al. (2020). Synthesis, Characterization, In Silico DFT, Molecular Docking, and Dynamics Simulation Studies of Phenylhydrazono Phenoxyquinolones for Their Hypoglycemic Efficacy. ACS Omega, 5(29), 18055–18068. [Link]

• Patel, R. V., et al. (2021). Synthesis, DFT calculations, NBO analysis and docking studies of 3-(2-arylamino-4-aminothiazol-5-oyl)pyridine derivatives. Indian Journal of Chemistry - Section B, 60B(7), 998-1008. [Link]

• Sivakumar, G., et al. (2019). DFT and molecular docking investigations of oxicam derivatives. Heliyon, 5(7), e02127. [Link]

• Butle, S. R., et al. (2021). Synthesis, characterization and molecular docking studies on some new N-substituted 2-phenylpyrido[2,3-d]pyrimidine derivatives. ResearchGate. [Link]

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• 1. Drug-like Antagonists of P2Y Receptor Subtypes: An Update - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Synthesis, Characterization, In Silico DFT, Molecular Docking, and Dynamics Simulation Studies of Phenylhydrazono Phenoxyquinolones for Their Hypoglycemic Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. op.niscpr.res.in [op.niscpr.res.in]
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• 6. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Preliminary Biological Screening of Functionalized Benzonitriles

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: The Strategic Imperative of a Well-Designed Screening Cascade

In the landscape of modern medicinal chemistry, the benzonitrile scaffold has unequivocally established itself as a "privileged structure."[1][2] Its journey from a 19th-century chemical curiosity to a cornerstone of contemporary pharmaceuticals is a testament to its versatile physicochemical properties.[2] The nitrile group, with its potent electron-withdrawing nature and ability to act as a bioisostere and a hydrogen bond acceptor, confers unique pharmacological profiles upon its parent molecules.[3][4] This has led to the development of benzonitrile-containing drugs for a wide range of diseases, including cancer, microbial infections, and inflammatory conditions.[1][3][5][6]

However, the path from a novel synthesized compound to a viable drug candidate is fraught with challenges, with high attrition rates often attributed to unforeseen toxicity or poor pharmacokinetic properties.[7][8] This guide, therefore, eschews a rigid, one-size-fits-all template. Instead, it presents a logical, field-proven framework for the preliminary biological screening of functionalized benzonitriles. The core philosophy is to establish a self-validating cascade that front-loads critical decision-making, enabling research teams to identify promising hits, deprioritize problematic compounds, and allocate resources with maximal efficiency. As your Senior Application Scientist, I will guide you through not just the "how" but, more importantly, the "why" behind each experimental choice, grounding our protocols in authoritative science and practical experience.

Chapter 1: Foundational Steps - Synthesis, Purification, and Characterization

The biological narrative of a compound begins with its chemical identity. Before any biological screen, the absolute purity and confirmed structure of the synthesized benzonitrile derivatives are paramount. Impurities can lead to confounding results, false positives, and a significant waste of resources.

The synthesis of functionalized benzonitriles often leverages versatile precursors, such as 4-fluoro-3-nitrobenzonitrile, where the fluorine atom is activated for nucleophilic aromatic substitution (SNAr), allowing for the construction of diverse molecular scaffolds.[1] Other established routes include the dehydration of benzamides or the reaction of benzaldehydes with reagents like hydroxylamine hydrochloride.[9][10]

Regardless of the synthetic route, a rigorous purification campaign, typically involving column chromatography or recrystallization, is mandatory. Following purification, the structural integrity of each compound must be unequivocally confirmed using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), as outlined in the general workflow below.[3]

Caption: General workflow for compound synthesis and preparation.

Chapter 2: The Gatekeeper Assay - Initial Cytotoxicity Assessment

Expertise & Experience: Before interrogating a compound for a specific therapeutic effect (e.g., anticancer activity), we must first understand its general toxicity to living cells. A highly cytotoxic compound might kill cancer cells, but it will likely also kill healthy cells, rendering it useless as a therapeutic agent. Cytotoxicity screening is the critical gatekeeper; it establishes a therapeutic window and ensures that any activity observed in subsequent assays is not merely a byproduct of cell death.[11][12][13] This initial screen is best performed against a non-cancerous, robust cell line to establish a baseline toxicity profile.

Experimental Protocol: MTT Assay for General Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a reliable, colorimetric method for assessing metabolic activity, which serves as an indicator of cell viability.[3] Viable cells with active metabolism reduce the yellow MTT tetrazolium salt to a purple formazan product, which can be quantified spectrophotometrically.

Materials:

• Vero (or other non-cancerous) cell line

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• 96-well cell culture plates

• Test benzonitrile derivative stock solution (e.g., 10 mM in DMSO)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• Microplate reader

Step-by-Step Methodology:

• Cell Seeding: Culture Vero cells in DMEM supplemented with 10% FBS at 37°C in a 5% CO₂ incubator. Seed the cells into 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of medium and incubate for 24 hours to allow for attachment.[3]

• Compound Treatment: Prepare serial dilutions of the benzonitrile test compounds in the culture medium. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity. Remove the old medium from the wells and add 100 µL of the various compound concentrations. Include vehicle controls (medium with DMSO) and positive controls (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: After incubation, discard the medium containing the test compound and add 100 µL of fresh medium plus 20 µL of MTT solution (5 mg/mL) to each well.[3]

• Formazan Formation: Incubate the plates for 4 hours at 37°C, allowing viable cells to reduce the MTT to formazan crystals.

• Solubilization: Carefully remove the MTT-containing medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) from the resulting dose-response curve.

Data Presentation: Cytotoxicity Profile

Summarize the results in a clear, tabular format.

Compound ID	Chemical Structure (if available)	IC₅₀ against Vero Cells (µM)
BN-001	[Structure]	> 100
BN-002	[Structure]	15.2
BN-003	[Structure]	87.5
Doxorubicin	(Positive Control)	0.8

Chapter 3: The Screening Cascade - A Multi-Target Investigation

With baseline cytotoxicity data in hand, we can now proceed to screen for specific biological activities. The key is to run these assays at concentrations well below the IC₅₀ value determined in Chapter 2 to ensure we are observing specific pharmacological effects, not non-specific toxicity. A tiered or parallel screening approach is most efficient.

Caption: A parallel primary screening workflow.

Anticancer Screening

Trustworthiness: Many benzonitrile derivatives exert anticancer effects by inhibiting key enzymes, such as protein kinases or tubulin, which are critical for cancer cell proliferation and survival.[1][3][14] A primary screen against a panel of diverse cancer cell lines provides a broad view of a compound's potential spectrum of activity.

Primary Assay Protocol: MTT Assay on a Cancer Cell Line Panel The protocol is identical to the one described in Chapter 2, but instead of a non-cancerous line, a panel of human cancer cell lines is used (e.g., HCT116 for colon cancer, MCF-7 for breast cancer, A549 for lung cancer).[3][15]

Data Presentation: Anticancer Activity Profile

Compound ID	IC₅₀ HCT116 (µM)	IC₅₀ MCF-7 (µM)	IC₅₀ A549 (µM)	Selectivity Index (IC₅₀ Vero / IC₅₀ HCT116)
BN-001	25.1	30.5	45.2	> 3.9
BN-002	1.2	2.5	1.8	12.7
BN-003	95.0	> 100	> 100	< 1

A higher selectivity index is desirable, indicating the compound is more toxic to cancer cells than to normal cells.

Secondary Assay Insight & Pathway Visualization: If a compound shows potent and selective activity (e.g., BN-002), the next logical step is to investigate its mechanism of action. Since many benzonitriles are kinase inhibitors, a secondary screen could involve an in vitro kinase inhibition assay.[1] These compounds often act as ATP-competitive inhibitors, blocking downstream signaling pathways that promote tumor growth.[1]

Caption: Mechanism of an ATP-competitive kinase inhibitor.

Antimicrobial Screening

Expertise & Experience: The search for novel antimicrobial agents is a global health priority.[16] Benzonitrile derivatives have shown promise against both Gram-positive and Gram-negative bacteria, as well as fungi.[3][6] The gold-standard primary assay is the determination of the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent required to inhibit the visible growth of a microorganism.[16][17]

Primary Assay Protocol: Broth Microdilution for MIC Determination

This method is standardized by bodies like the Clinical and Laboratory Standards Institute (CLSI) and provides quantitative results.[17]

Materials:

• Test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Mueller-Hinton Broth (MHB) for bacteria, RPMI-1640 for fungi

• Sterile 96-well plates

• Test compound stock solutions

• Standard antibiotic controls (e.g., Vancomycin, Ciprofloxacin, Fluconazole)

• Bacterial/fungal inoculum standardized to ~5 x 10⁵ CFU/mL

Step-by-Step Methodology:

• Compound Dilution: In a 96-well plate, perform a two-fold serial dilution of the test compounds in the appropriate broth to achieve a range of concentrations (e.g., from 128 µg/mL down to 0.25 µg/mL).[18]

• Inoculation: Add the standardized microbial inoculum to each well.[18]

• Controls: Include a positive control (broth with inoculum and a standard antibiotic), a growth control (broth with inoculum but no compound), and a sterility control (broth only).

• Incubation: Cover the plates and incubate at 35-37°C for 16-24 hours (for bacteria) or 24-48 hours (for fungi).[18]

• MIC Determination: The MIC is visually determined as the lowest concentration of the compound in which there is no visible turbidity (growth).[18]

Data Presentation: Antimicrobial Activity Profile

Compound ID	MIC (µg/mL) vs S. aureus	MIC (µg/mL) vs E. coli	MIC (µg/mL) vs C. albicans
BN-001	> 128	> 128	64
BN-002	8	16	32
Ciprofloxacin	0.5	0.015	N/A
Vancomycin	1	N/A	N/A

Anti-inflammatory Screening

Authoritative Grounding: Chronic inflammation is implicated in numerous diseases.[5] A common mechanism for anti-inflammatory drugs is the inhibition of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are central to the arachidonic acid pathway that produces pro-inflammatory mediators like prostaglandins and leukotrienes.[19][20] Cell-free enzymatic assays provide a direct measure of a compound's ability to inhibit these specific targets.

Primary Assay Protocol: In Vitro COX-2/5-LOX Enzyme Inhibition Assay

Commercially available fluorometric or colorimetric assay kits are widely used for this purpose and provide a high-throughput-compatible format.

General Methodology:

• Reagent Preparation: Prepare assay buffers, enzyme solutions (COX-2 or 5-LOX), substrate (arachidonic acid), and chromogen/fluorogen solutions according to the kit manufacturer's protocol.

• Compound Incubation: In a 96-well plate, add the test compound over a range of concentrations.

• Enzyme Addition: Add the enzyme to each well and incubate for a short period to allow for inhibitor binding.

• Reaction Initiation: Add the arachidonic acid substrate to initiate the enzymatic reaction.

• Data Acquisition: After a set incubation time, stop the reaction and measure the fluorescence or absorbance. The signal is proportional to enzyme activity.

• Analysis: Calculate the percentage of enzyme inhibition relative to a vehicle control and determine the IC₅₀ value.

Data Presentation: Anti-inflammatory Activity Profile

Compound ID	COX-2 Inhibition IC₅₀ (µM)	5-LOX Inhibition IC₅₀ (µM)
BN-001	55.2	> 100
BN-002	15.8	22.1
Celecoxib	0.05	> 100
Zileuton	> 100	0.5

Chapter 4: Early Drug-Likeness Profiling - In Silico & In Vitro ADMET

Trustworthiness: A compound can have spectacular in vitro potency, but if it is rapidly metabolized, poorly absorbed, or toxic in vivo, it will fail during development.[7] Early assessment of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties is crucial for de-risking projects. In silico tools provide rapid, cost-effective initial predictions, while targeted in vitro assays can validate these findings.[21]

Caption: Workflow for hit identification and lead generation.

Key ADMET Parameters to Assess:

• Solubility: Poor aqueous solubility can hinder absorption.

• Permeability: The ability to cross biological membranes (e.g., the gut wall) is essential for oral drugs.

• Metabolic Stability: Compounds that are rapidly broken down by liver enzymes (e.g., Cytochrome P450s) will have a short duration of action. An in vitro liver microsomal stability assay is a standard method to assess this.

• Toxicity Prediction: In silico models can flag potential liabilities like genotoxicity or cardiotoxicity.[22]

Data Presentation: Integrated ADMET Profile

Compound ID	Predicted Aq. Solubility (mg/mL)	In Vitro Microsomal Half-Life (min)	Predicted Caco-2 Permeability (nm/s)
BN-001	0.5	> 60	150
BN-002	0.01	12	25

Chapter 5: Data Synthesis and Hit-to-Lead Identification

The final step in this preliminary phase is to integrate all the data streams: cytotoxicity, efficacy across multiple targets, and ADMET properties. A "hit" compound is not necessarily the most potent one, but the one with the best overall balance of properties.

Causality Behind Hit Selection:

• Potency: Exhibits significant activity in a primary efficacy screen (e.g., IC₅₀ or MIC in the low micromolar or better range).

• Selectivity: Shows a favorable window between therapeutic activity and general cytotoxicity (high Selectivity Index).

• ADMET Profile: Possesses a promising early ADMET profile (e.g., reasonable stability and predicted permeability).

For example, compound BN-002 from our tables is a potent anticancer agent with a good selectivity index. However, its poor predicted solubility and moderate metabolic stability are liabilities that would need to be addressed through medicinal chemistry optimization in the hit-to-lead phase. In contrast, BN-001 is less potent but has a better ADMET profile, making it another potential starting point for optimization. This integrated analysis allows for the rational selection of compounds for the next stage of drug discovery and the development of initial Structure-Activity Relationships (SAR) to guide future synthesis.[23]

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The Formyl Frontier: A Technical Guide to the Reactivity of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile

This in-depth technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals on the reactivity of the formyl group in the novel scaffold, 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile. This document provides a detailed exploration of the molecule's electronic and steric characteristics, along with field-proven insights into its synthetic transformations. The protocols and mechanistic discussions herein are designed to empower researchers to confidently and effectively utilize this versatile building block in their synthetic endeavors.

Introduction: Unveiling a Privileged Scaffold

The molecule 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile presents a unique convergence of three key functionalities: a pyridine ring, a benzenecarbonitrile moiety, and a reactive formyl group. This strategic arrangement suggests significant potential in medicinal chemistry and materials science, where such scaffolds are often sought for their ability to engage in a multitude of chemical transformations and biological interactions. The core of this molecule's utility lies in the reactivity of its formyl group, which serves as a gateway to a diverse array of chemical derivatives. Understanding the nuances of this reactivity is paramount for its successful application in complex synthetic campaigns.

Molecular Architecture and Electronic Landscape

The reactivity of the formyl group in 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile is intricately governed by the electronic and steric interplay of its constituent parts.

• The Pyridine Ring: The nitrogen atom in the pyridine ring exerts a significant electron-withdrawing effect (-I and -M), which increases the electrophilicity of the carbonyl carbon in the formyl group. This heightened electrophilicity makes the aldehyde more susceptible to nucleophilic attack.

• The Benzenecarbonitrile Moiety: The cyano group on the benzene ring is a strong electron-withdrawing group. This effect is transmitted through the ether linkage, further enhancing the electrophilic character of the formyl group's carbon atom.

• The Ether Linkage: The oxygen atom of the ether linkage can donate electron density to the pyridine ring through resonance (+M effect), which could slightly temper the electron-withdrawing influence of the pyridine nitrogen. However, the combined electron-withdrawing effects of the pyridine nitrogen and the distal cyano group are expected to dominate, rendering the formyl group highly reactive.

In essence, the electronic environment of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile is engineered to activate the formyl group towards a variety of chemical transformations.

Key Synthetic Transformations of the Formyl Group

The activated formyl group of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile is a versatile handle for a range of organic reactions. The following sections detail the theoretical underpinnings and practical execution of several key transformations.

Nucleophilic Addition Reactions

Nucleophilic addition is a cornerstone of aldehyde chemistry, where a nucleophile attacks the electrophilic carbonyl carbon.[1][2][3] This reaction proceeds via a tetrahedral intermediate, which is then typically protonated to yield an alcohol. The general reactivity of aldehydes in nucleophilic additions is greater than that of ketones due to reduced steric hindrance and a more electrophilic carbonyl carbon.[4][5][6][7]

Diagram 1: General Mechanism of Nucleophilic Addition to an Aldehyde

Caption: Nucleophilic attack on the carbonyl carbon.

Oxidation to a Carboxylic Acid

The formyl group can be readily oxidized to a carboxylic acid.[1] Common laboratory oxidizing agents include potassium permanganate (KMnO₄), chromic acid (H₂CrO₄), and Tollens' reagent.[1][8] The choice of oxidant depends on the presence of other sensitive functional groups in the molecule. For 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile, a mild oxidizing agent would be preferable to avoid unwanted side reactions.

Table 1: Comparison of Common Oxidizing Agents for Aldehydes

Oxidizing Agent	Conditions	Advantages	Disadvantages
Potassium Permanganate (KMnO₄)	Basic, aqueous	Strong, inexpensive	Can cleave other functional groups
Chromic Acid (H₂CrO₄)	Acidic, aqueous	Strong, effective	Toxic, environmental concerns
Tollens' Reagent ([Ag(NH₃)₂]⁺)	Basic, aqueous	Mild, selective for aldehydes	Expensive, requires fresh preparation
Silver(I) Oxide (Ag₂O)	Basic, aqueous	Mild, selective	Expensive

Experimental Protocol: Oxidation using Silver(I) Oxide

• Dissolution: Dissolve 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile (1.0 eq) in a suitable solvent such as aqueous tetrahydrofuran (THF).

• Reagent Addition: Add a freshly prepared solution of silver nitrate (AgNO₃, 2.2 eq) in water, followed by the dropwise addition of aqueous sodium hydroxide (NaOH, 4.4 eq).

• Reaction: Stir the mixture vigorously at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Upon completion, filter the reaction mixture through a pad of celite to remove the silver precipitate.

• Acidification and Extraction: Acidify the filtrate with dilute hydrochloric acid (HCl) to precipitate the carboxylic acid. Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by recrystallization or column chromatography.

Reduction to an Alcohol

The formyl group can be reduced to a primary alcohol using various reducing agents.[1] Common choices include sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄).[5] Given the presence of a nitrile group, which can also be reduced by strong reducing agents like LiAlH₄, sodium borohydride is the preferred reagent for the selective reduction of the aldehyde.

Diagram 2: Workflow for the Selective Reduction of the Formyl Group

Caption: Selective reduction of the formyl group.

Experimental Protocol: Reduction using Sodium Borohydride

• Dissolution: Dissolve 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile (1.0 eq) in a mixture of methanol and dichloromethane (DCM).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add sodium borohydride (NaBH₄, 1.1 eq) portion-wise, maintaining the temperature below 5 °C.

• Reaction: Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-2 hours. Monitor the reaction by TLC.

• Quenching and Extraction: Carefully quench the reaction by the slow addition of water. Extract the aqueous layer with DCM.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the resulting alcohol by flash column chromatography.

Reductive Amination

Reductive amination is a powerful method for forming C-N bonds, converting aldehydes into amines.[9][10][11][12][13] The reaction proceeds in two steps: the formation of an imine intermediate followed by its reduction.[5] This can be performed in a one-pot procedure using a suitable reducing agent that is stable under mildly acidic or neutral conditions, such as sodium triacetoxyborohydride [NaBH(OAc)₃] or sodium cyanoborohydride (NaBH₃CN).[11]

Table 2: Comparison of Reducing Agents for Reductive Amination

Reducing Agent	pH Range	Advantages	Disadvantages
Sodium Triacetoxyborohydride [NaBH(OAc)₃]	Mildly acidic	Mild, selective, high-yielding	Moisture sensitive
Sodium Cyanoborohydride (NaBH₃CN)	3-7	Selective for imines over carbonyls	Highly toxic (releases HCN in acid)
α-Picoline-Borane	Neutral to mildly acidic	Stable, can be used in water	Less common

Experimental Protocol: One-Pot Reductive Amination

• Imine Formation: To a solution of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile (1.0 eq) and the desired primary or secondary amine (1.1 eq) in 1,2-dichloroethane (DCE), add acetic acid (1.2 eq). Stir the mixture at room temperature for 1-2 hours.

• Reduction: Add sodium triacetoxyborohydride [NaBH(OAc)₃, 1.5 eq] portion-wise to the reaction mixture.

• Reaction: Stir at room temperature for 12-24 hours, monitoring by TLC.

• Workup: Quench the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extraction and Purification: Extract the product with DCM. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude amine by column chromatography.

Wittig Reaction

The Wittig reaction is a highly valuable method for the synthesis of alkenes from aldehydes or ketones.[5][14][15][16][17] It involves the reaction of the aldehyde with a phosphorus ylide (Wittig reagent).[18] The stereochemical outcome of the reaction (E/Z selectivity) depends on the nature of the ylide.[16]

Diagram 3: The Wittig Reaction Mechanism

Caption: Formation of an alkene via the Wittig reaction.

Experimental Protocol: Wittig Olefination

• Ylide Generation: To a suspension of the appropriate phosphonium salt (1.1 eq) in anhydrous THF at 0 °C, add a strong base such as n-butyllithium (n-BuLi) or sodium hydride (NaH) dropwise. Stir the resulting colored solution at 0 °C for 30 minutes, then at room temperature for 1 hour.

• Aldehyde Addition: Cool the ylide solution to 0 °C and add a solution of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile (1.0 eq) in anhydrous THF dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor by TLC.

• Workup: Quench the reaction with water and extract with diethyl ether or ethyl acetate.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude alkene by column chromatography to separate it from the triphenylphosphine oxide byproduct.

Knoevenagel Condensation

The Knoevenagel condensation is a nucleophilic addition of an active methylene compound to an aldehyde or ketone, followed by dehydration to yield an α,β-unsaturated product.[19][20][21][22] The reaction is typically catalyzed by a weak base, such as piperidine or pyridine.[20]

Experimental Protocol: Knoevenagel Condensation

• Reactant Mixture: In a round-bottom flask, combine 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile (1.0 eq), an active methylene compound (e.g., malononitrile or diethyl malonate, 1.1 eq), and a catalytic amount of piperidine (0.1 eq) in a suitable solvent like ethanol or toluene.

• Reaction: Heat the mixture to reflux and monitor the reaction by TLC. A Dean-Stark apparatus can be used to remove the water formed during the reaction, driving the equilibrium towards the product.

• Workup: After completion, cool the reaction mixture to room temperature. If a precipitate forms, collect it by filtration. Otherwise, concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by recrystallization from an appropriate solvent or by column chromatography.

Analytical Characterization

The progress of the reactions and the identity and purity of the products should be assessed using standard analytical techniques.

• Thin-Layer Chromatography (TLC): For routine monitoring of reaction progress.

• High-Performance Liquid Chromatography (HPLC): For quantitative analysis and purity assessment.[23][24][25]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For structural elucidation. The disappearance of the aldehyde proton signal (around δ 9.5-10 ppm in ¹H NMR) and the appearance of new characteristic signals will confirm the transformation.[1]

• Infrared (IR) Spectroscopy: The characteristic C=O stretching frequency of the aldehyde (around 1700 cm⁻¹) will disappear and be replaced by new bands corresponding to the functional group formed (e.g., a broad O-H stretch for an alcohol).[1]

• Mass Spectrometry (MS): To confirm the molecular weight of the product.[23][26]

Safety Considerations

• General Precautions: All experiments should be conducted in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

• Reagent-Specific Hazards:

  • Sodium Borohydride (NaBH₄) and Lithium Aluminum Hydride (LiAlH₄): React violently with water and protic solvents to release flammable hydrogen gas. Handle with care and quench reactions cautiously.

  • Sodium Cyanoborohydride (NaBH₃CN): Highly toxic. Can release hydrogen cyanide gas upon contact with acid. Use only in a well-ventilated fume hood and have a quench solution (e.g., bleach) readily available.

  • Strong Bases (n-BuLi, NaH): Pyrophoric and/or highly reactive with water. Handle under an inert atmosphere (nitrogen or argon).

  • Oxidizing Agents (KMnO₄, H₂CrO₄): Strong oxidizers and can be corrosive and toxic. Handle with care.

  • Solvents: Many organic solvents are flammable and/or toxic. Consult the Safety Data Sheet (SDS) for each solvent before use.

Conclusion

4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile is a highly versatile and reactive building block. The electronically activated formyl group serves as a key synthetic handle, enabling access to a wide range of derivatives through well-established organic transformations. This guide provides a solid foundation for researchers to explore the rich chemistry of this promising scaffold. The detailed protocols and mechanistic insights are intended to facilitate the efficient and safe utilization of this compound in the synthesis of novel molecules with potential applications in drug discovery and materials science.

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An In-depth Technical Guide to the Solubility of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile in Organic Solvents

Foreword: Navigating the Solubility Landscape of Novel Pharmaceutical Intermediates

In the realm of drug discovery and development, understanding the solubility of a novel chemical entity is a cornerstone of process chemistry, formulation development, and ultimately, therapeutic efficacy. The compound 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile, a molecule of interest for its potential as a pharmaceutical intermediate, presents a unique solubility profile dictated by its distinct functional groups. This guide provides a comprehensive framework for researchers and scientists to approach the solubility determination of this and structurally similar compounds. We will delve into the theoretical underpinnings of its expected solubility, provide robust experimental protocols for its empirical determination, and offer insights into the interpretation of the resulting data. This document is designed not as a rigid set of instructions, but as a dynamic guide to empower the practicing scientist with the principles and techniques to confidently navigate the complexities of solute-solvent interactions.

Molecular Structure and Predicted Solubility Profile

The solubility of a compound is fundamentally governed by the principle of "like dissolves like," which relates to the polarity and intermolecular forces of both the solute and the solvent.[1][2][3] An analysis of the structure of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile provides critical insights into its expected behavior in various organic solvents.

Molecular Structure:

Caption: Molecular structure of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile.

The molecule possesses several key functional groups that will dictate its solubility:

• Pyridine Ring: The nitrogen atom in the pyridine ring can act as a hydrogen bond acceptor, contributing to its solubility in protic and polar aprotic solvents.

• Benzonitrile Group: The nitrile (-C≡N) group is strongly polar and can participate in dipole-dipole interactions.

• Formyl Group: The aldehyde (-CHO) group is also polar and can act as a hydrogen bond acceptor.

• Ether Linkage: The ether oxygen (-O-) is a weak hydrogen bond acceptor.

• Aromatic Rings: The two aromatic rings provide a significant non-polar character to the molecule.

Based on this structure, we can predict the following general solubility trends:

• High Solubility: Expected in polar aprotic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. These solvents can effectively solvate the polar functional groups of the molecule.

• Moderate Solubility: Expected in polar protic solvents like methanol, ethanol, and isopropanol. While these solvents can hydrogen bond with the molecule, the large non-polar surface area of the aromatic rings may limit solubility compared to polar aprotic solvents.

• Low to Negligible Solubility: Expected in non-polar solvents such as hexanes, cyclohexane, and toluene. The non-polar nature of these solvents will not favorably interact with the polar functional groups of the solute.

Experimental Determination of Solubility: A Step-by-Step Guide

A systematic approach is crucial for accurately determining the solubility of a new chemical entity. The isothermal equilibrium method, often referred to as the shake-flask method, is a reliable and widely used technique.[4]

Materials and Equipment

• Solute: 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile (purity >99%)

• Solvents: A range of analytical grade organic solvents with varying polarities (e.g., DMSO, DMF, acetonitrile, methanol, ethanol, ethyl acetate, dichloromethane, toluene, hexane).

• Equipment:

  • Analytical balance (±0.1 mg)

  • Vials with screw caps

  • Constant temperature orbital shaker or water bath

  • Centrifuge

  • Syringes and syringe filters (0.22 µm)

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

  • Volumetric flasks and pipettes

Experimental Workflow

The following diagram illustrates the general workflow for the isothermal equilibrium solubility determination method.

Caption: Isothermal Equilibrium Solubility Determination Workflow.

Detailed Protocol

• Preparation of Saturated Solutions:

  • Accurately weigh an excess amount of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile into a series of vials. The amount should be sufficient to ensure a solid phase remains after equilibration.

  • Add a precise volume of the selected organic solvent to each vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature orbital shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Agitate the samples for a predetermined period (typically 24 to 72 hours) to ensure equilibrium is reached. A preliminary study can be conducted to determine the time required to reach equilibrium.

• Sample Collection and Preparation:

  • After equilibration, remove the vials and allow the undissolved solid to settle. For faster separation, the vials can be centrifuged.

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Immediately filter the aliquot through a 0.22 µm syringe filter into a clean, pre-weighed vial to remove any undissolved microparticles.

• Analysis:

  • Accurately dilute the filtered sample with a suitable solvent (often the mobile phase for the analytical method).

  • Analyze the diluted sample using a validated analytical technique, such as HPLC. A calibration curve prepared with known concentrations of the compound should be used for quantification.

• Data Calculation:

  • Calculate the solubility (S) in mg/mL or mol/L using the following formula:

    S = (Concentration from analysis × Dilution factor) / Volume of aliquot

Factors Influencing Solubility: A Deeper Dive

The solubility of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile is a result of the interplay between several thermodynamic factors.[5][6][7] Understanding these factors is key to predicting and manipulating its solubility.

Solute-Solvent Interactions

The "like dissolves like" principle is a simplified representation of the enthalpy of mixing.[1] For dissolution to be favorable, the energy required to break the solute-solute and solvent-solvent interactions must be compensated by the energy released from the formation of new solute-solvent interactions.

Caption: Energetics of the Dissolution Process.

• Polar Aprotic Solvents (e.g., DMSO, DMF): These solvents have large dipole moments and can effectively interact with the polar formyl, nitrile, and pyridine moieties of the solute, leading to strong solvation and high solubility.

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents can act as both hydrogen bond donors and acceptors. They will interact favorably with the nitrogen and oxygen atoms in the solute. However, the energy required to break the strong hydrogen bonding network of the solvent itself can sometimes temper the overall solubility.

• Non-polar Solvents (e.g., Hexane, Toluene): These solvents primarily exhibit weak van der Waals forces and cannot effectively solvate the polar functional groups of the solute, resulting in poor solubility.

Temperature

The effect of temperature on solubility is governed by the enthalpy of solution.[8] For most solid organic compounds, the dissolution process is endothermic, meaning that solubility increases with increasing temperature. This can be a critical parameter to manipulate during processes like recrystallization for purification.

Data Presentation and Interpretation

The collected solubility data should be presented in a clear and concise manner to facilitate comparison and interpretation.

Table 1: Hypothetical Solubility Data for 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile at 25 °C

Solvent	Polarity Index	Solubility (mg/mL)	Classification
Dimethyl Sulfoxide (DMSO)	7.2	> 100	Very Soluble
Dimethylformamide (DMF)	6.4	> 100	Very Soluble
Acetonitrile	5.8	25.5	Soluble
Methanol	5.1	10.2	Sparingly Soluble
Ethanol	4.3	5.8	Slightly Soluble
Ethyl Acetate	4.4	3.1	Slightly Soluble
Dichloromethane	3.1	1.5	Very Slightly Soluble
Toluene	2.4	< 0.1	Practically Insoluble
n-Hexane	0.1	< 0.1	Practically Insoluble

Note: The data in this table is hypothetical and for illustrative purposes only. Actual values must be determined experimentally.

The interpretation of this data will be crucial for various stages of drug development:

• Process Chemistry: The choice of solvent for synthesis and purification (e.g., recrystallization) will be guided by the solubility profile. A solvent in which the compound has high solubility at elevated temperatures and low solubility at room temperature would be an ideal candidate for recrystallization.

• Formulation Development: For liquid formulations, solvents in which the compound is highly soluble will be preferred. For solid dosage forms, the dissolution rate in aqueous media will be a critical parameter, which is often influenced by the solid-state properties that also affect solubility.

Conclusion

The solubility of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile in organic solvents is a critical parameter that dictates its handling, purification, and formulation. While a theoretical analysis of its structure provides valuable predictions, empirical determination through a robust and systematic method like the isothermal equilibrium technique is indispensable. The insights gained from a comprehensive solubility screen will empower researchers to make informed decisions, accelerating the journey of this promising intermediate from the laboratory to potential therapeutic applications.

References

• Journal of the American Chemical Society. Accurately Predicting Solubility Curves via a Thermodynamic Cycle, Machine Learning, and Solvent Ensembles. Available from: [Link]

• PubMed. Thermodynamic modeling of activity coefficient and prediction of solubility. Available from: [Link]

• ACS Publications. Improved Solubility Predictions in scCO2 Using Thermodynamics-Informed Machine Learning Models. Available from: [Link]

• American Chemical Society. Predicting solubility curves via a thermodynamic cycle and machine learning. Available from: [Link]

• Journal of the American Chemical Society. Accurately Predicting Solubility Curves via a Thermodynamic Cycle, Machine Learning, and Solvent Ensembles. Available from: [Link]

• LibreTexts Chemistry. Solubility of Organic Compounds. Available from: [Link]

• YouTube. How To Determine Solubility Of Organic Compounds? - Chemistry For Everyone. Available from: [Link]

• ResearchGate. How to determine the solubility of a substance in an organic solvent?. Available from: [Link]

• University of California, Los Angeles. Experiment: Solubility of Organic & Inorganic Compounds. Available from: [Link]

• Faculty of Science - Universiti Teknologi Malaysia. EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Available from: [Link]

• YouTube. What Affects Solubility Of Organic Compounds? - Chemistry For Everyone. Available from: [Link]

• Khan Academy. Solubility of organic compounds. Available from: [Link]

• Chemistry Steps. Solubility of Organic Compounds. Available from: [Link]

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• BYJU'S. Factors Affecting Solubility. Available from: [Link]

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Protocols & Analytical Methods

Experimental protocol for the synthesis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile

An Application Note for the Synthesis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile

Abstract

This guide provides a comprehensive, in-depth protocol for the synthesis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile, a key intermediate in pharmaceutical research and drug development. The synthesis is achieved through a nucleophilic aromatic substitution, a variation of the Williamson ether synthesis, by reacting 4-cyanophenol and 2-chloro-3-formylpyridine. This document is designed for researchers, scientists, and drug development professionals, offering a detailed narrative that explains the causality behind experimental choices, ensures procedural integrity through self-validating steps, and is grounded in authoritative scientific principles.

Introduction and Scientific Rationale

The convergence of pyridine and benzonitrile scaffolds in a single molecular entity is of significant interest in medicinal chemistry. The pyridine ring is a prevalent heterocycle in numerous FDA-approved drugs, valued for its ability to engage in hydrogen bonding and its metabolic stability.[1] Similarly, the benzonitrile group serves as a versatile bioisostere for other functional groups and can act as a hydrogen bond acceptor.[1] The target molecule, 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile, combines these features with a reactive formyl group, making it a valuable precursor for the synthesis of more complex bioactive compounds.[2][3]

The synthetic strategy detailed herein employs the Williamson ether synthesis, a robust and widely used method for forming ether linkages.[4][5] In this specific application, the reaction proceeds via a Nucleophilic Aromatic Substitution (SNAr) mechanism. The phenoxide ion, generated by deprotonating 4-cyanophenol, acts as the nucleophile. It attacks the electron-deficient carbon at the 2-position of the pyridine ring, displacing the chloride leaving group.[5][6] The electron-withdrawing effects of both the ring nitrogen and the ortho-formyl group are crucial for activating the pyridine ring towards this nucleophilic attack.

Reaction Mechanism and Workflow

Overall Reaction Scheme

The synthesis is a one-step reaction involving a base-mediated condensation of 4-cyanophenol with 2-chloro-3-formylpyridine.

Scheme 1: Synthesis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile

Mechanistic Pathway

The reaction follows a two-step SNAr mechanism:

• Deprotonation: The weakly acidic hydroxyl group of 4-cyanophenol is deprotonated by a base (e.g., potassium carbonate) to form the more potent nucleophile, the 4-cyanophenoxide anion.

• Nucleophilic Attack and Displacement: The phenoxide anion attacks the carbon atom bonded to the chlorine on the pyridine ring. This position is activated by the electron-withdrawing nature of the adjacent formyl group and the pyridine nitrogen. This concerted attack and displacement of the chloride ion forms the desired diaryl ether.[4][5][6]

Diagram 1: Reaction mechanism for the synthesis.

Detailed Experimental Protocol

Materials and Equipment

Reagents & Solvents	Grade	Supplier	CAS No.
4-Cyanophenol	≥98%	Sigma-Aldrich	767-00-0
2-Chloro-3-formylpyridine	≥97%	Sigma-Aldrich	55561-24-5
Potassium Carbonate (K₂CO₃)	Anhydrous, ≥99%	Fisher Scientific	584-08-7
N,N-Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Sigma-Aldrich	68-12-2
Ethyl Acetate (EtOAc)	ACS Grade	VWR	141-78-6
Hexanes	ACS Grade	VWR	110-54-3
Deionized Water	N/A	In-house	7732-18-5
Magnesium Sulfate (MgSO₄)	Anhydrous	Fisher Scientific	7487-88-9

Equipment:

• Round-bottom flasks (50 mL and 100 mL)

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Condenser

• Nitrogen/Argon inlet

• Separatory funnel (250 mL)

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• UV lamp (254 nm)

• Glass funnels and beakers

• Column chromatography setup

Reagent Preparation and Quantities

Reagent	M.W. ( g/mol )	Amount	Moles (mmol)	Equivalents
2-Chloro-3-formylpyridine	141.55	1.00 g	7.06	1.0
4-Cyanophenol	119.12	0.93 g	7.80	1.1
Potassium Carbonate	138.21	1.95 g	14.12	2.0
N,N-Dimethylformamide	73.09	20 mL	-	-

Causality Note: A slight excess (1.1 eq) of 4-cyanophenol is used to ensure the complete consumption of the limiting electrophile, 2-chloro-3-formylpyridine. A 2.0 equivalent excess of potassium carbonate is used to ensure complete deprotonation of the phenol and to neutralize any HCl formed as a byproduct. Anhydrous DMF is used as the solvent because it is a polar aprotic solvent that effectively solvates the potassium cation, leaving the phenoxide anion highly reactive.[7]

Step-by-Step Synthesis Procedure

• Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a condenser, add 2-chloro-3-formylpyridine (1.00 g, 7.06 mmol), 4-cyanophenol (0.93 g, 7.80 mmol), and potassium carbonate (1.95 g, 14.12 mmol).

• Solvent Addition: Add 20 mL of anhydrous N,N-dimethylformamide (DMF) to the flask.

• Inert Atmosphere: Flush the flask with nitrogen or argon for 5 minutes to create an inert atmosphere. This prevents potential side reactions with atmospheric moisture and oxygen.

• Heating: Place the flask in a pre-heated heating mantle set to 90 °C. Stir the reaction mixture vigorously.

• Reaction Monitoring (Trustworthiness Check): Monitor the reaction progress using TLC (eluent: 30% ethyl acetate in hexanes). Spot the starting materials for reference. The reaction is complete when the 2-chloro-3-formylpyridine spot has been completely consumed (typically 4-6 hours).

• Work-up - Quenching and Extraction:

  • Once the reaction is complete, remove the flask from the heat and allow it to cool to room temperature.

  • Pour the reaction mixture slowly into a beaker containing 100 mL of cold deionized water. A precipitate of the crude product may form.

  • Transfer the aqueous mixture to a 250 mL separatory funnel and extract three times with ethyl acetate (3 x 50 mL).

  • Combine the organic layers.

• Washing: Wash the combined organic layers with deionized water (2 x 50 mL) and then with brine (1 x 50 mL) to remove residual DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product as a solid.

Purification and Characterization

• Purification: The crude product can be purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes (e.g., 10% to 40% EtOAc) as the eluent. Alternatively, recrystallization from a suitable solvent system like ethanol/water can be employed.[8]

• Characterization: The identity and purity of the final product, 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile, should be confirmed using standard analytical techniques:

  • ¹H NMR: Expect signals for the aldehyde proton (~10 ppm), and aromatic protons on both the pyridine and benzene rings.

  • ¹³C NMR: Expect signals for the nitrile carbon, aldehyde carbonyl carbon, and aromatic carbons.

  • FT-IR: Look for characteristic stretching frequencies for the nitrile (C≡N) around 2230 cm⁻¹, the aldehyde carbonyl (C=O) around 1700 cm⁻¹, and the C-O-C ether linkage.

  • Mass Spectrometry (MS): Confirm the molecular weight of the product (C₁₃H₈N₂O₂, MW: 224.22 g/mol ).

  • Melting Point: A sharp melting point indicates high purity.

Experimental Workflow Diagram

Diagram 2: Step-by-step experimental workflow.

Safety and Handling Precautions

All manipulations should be performed inside a certified chemical fume hood. Appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, must be worn at all times.[9][10]

• 4-Cyanophenol: Harmful if swallowed.[11][12] Causes skin and serious eye irritation.[11][13] May cause respiratory irritation. Avoid breathing dust.[9][13]

• 2-Chloro-3-formylpyridine: Harmful if swallowed, in contact with skin, or if inhaled.[14] Causes skin and serious eye irritation. May cause an allergic skin reaction.[14] Handle with care and avoid generating dust.[15]

• N,N-Dimethylformamide (DMF): A reproductive toxin. Avoid inhalation and skin contact. Use in a well-ventilated fume hood.

• Potassium Carbonate: A mild irritant. Avoid contact with skin and eyes.

In case of accidental exposure, consult the Safety Data Sheet (SDS) for each chemical immediately.[10][12][13][14][15] Emergency eyewash stations and safety showers should be readily accessible.[9]

References

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• AK Scientific, Inc. (n.d.). 2-Nitro-4-cyanophenol Safety Data Sheet.

• BYJU'S. (n.d.). Williamson Ether Synthesis reaction. Retrieved from [Link]

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• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

• Chemistry Steps. (n.d.). The Williamson Ether Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Nature Synthesis. (2023). A three-step strategy for the conversion of pyridines into benzonitriles. Retrieved from [Link]

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• PubChem. (n.d.). Triclopyr-butotyl. Retrieved from [Link]

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Application Notes and Protocols for 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile in Medicinal Chemistry

Abstract

This document provides a comprehensive technical guide on the potential applications of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile in the field of medicinal chemistry. While this specific molecule is not extensively documented in current literature, its constituent moieties—a pyridine ether linkage and a benzonitrile group—are well-established pharmacophores. This guide will, therefore, extrapolate from existing knowledge of structurally related compounds to propose potential biological activities, mechanisms of action, and detailed protocols for its synthesis and evaluation. This application note is intended for researchers, scientists, and professionals in drug development seeking to explore novel chemical scaffolds.

Introduction and Rationale

The strategic design of novel small molecules is a cornerstone of modern drug discovery. The compound 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile presents an intriguing scaffold, combining a benzonitrile unit with a formyl-substituted pyridine ring through an ether bridge. The benzonitrile group is a versatile pharmacophore, often employed as a bioisosteric replacement for other functionalities to enhance metabolic stability and potency.[1] The pyridine ring, a common element in many pharmaceuticals, can improve aqueous solubility and engage in specific hydrogen bonding interactions with biological targets.[1]

The formyl group (-CHO) at the 3-position of the pyridine ring is a particularly valuable feature, serving as a reactive handle for synthetic diversification. This allows for the generation of a library of derivatives to explore structure-activity relationships (SAR). Given these structural features, 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile is a promising starting point for the development of novel therapeutic agents.

Physicochemical Properties (Predicted)

Property	Value	Source
Molecular Formula	C13H8N2O2	ChemDraw
Molecular Weight	224.22 g/mol	ChemDraw
LogP	~2.5	ChemDraw
Hydrogen Bond Donors	0	ChemDraw
Hydrogen Bond Acceptors	4	ChemDraw
Molar Refractivity	~62.0 cm³	ChemDraw

Chemical Structure

Caption: Chemical structure of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile.

Hypothesized Biological Applications and Mechanism of Action

The structural components of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile suggest several potential avenues for medicinal chemistry exploration.

• Enzyme Inhibition: The benzonitrile moiety is a known pharmacophore in various enzyme inhibitors. For example, substituted benzonitriles are effective inhibitors of aromatase, an enzyme involved in estrogen-dependent diseases.[2] The nitrile group can act as a hydrogen bond acceptor, mimicking the interactions of endogenous substrates.[2] It is plausible that 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile could be investigated as an inhibitor of enzymes with a suitable binding pocket.

• Receptor Antagonism: The pyridine ether scaffold is present in a number of biologically active compounds. For instance, derivatives of 3-(tert-butyl)-4-hydroxyphenyl benzoate have been explored as farnesoid X receptor (FXR) antagonists.[3] The overall shape and electronic properties of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile may allow it to bind to and modulate the activity of various receptors.

• Anticancer Activity: Many novel compounds with pyridine and benzonitrile cores have been synthesized and evaluated for their antitumor properties.[4] The ability of such scaffolds to interact with key proteins in cancer-related signaling pathways makes this a promising area of investigation.

Hypothetical Signaling Pathway Inhibition

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The Strategic Utility of 4-Formyl-3-methoxybenzonitrile in Complex Molecule Synthesis

Abstract

This technical guide provides a comprehensive overview of 4-Formyl-3-methoxybenzonitrile (CAS No. 21962-45-8), a pivotal chemical intermediate in the pharmaceutical and specialty chemical industries.[1] Also known as 4-cyano-2-methoxybenzaldehyde, this aromatic compound's unique trifunctional nature—featuring formyl, methoxy, and nitrile groups—renders it a versatile building block for advanced organic synthesis.[2] Its most notable application is as a key starting material in the multi-step synthesis of Finerenone, a non-steroidal mineralocorticoid receptor antagonist.[1][3] This document details the compound's physicochemical properties, provides robust and validated protocols for its synthesis, and elucidates its critical role in the construction of complex pharmaceutical agents.

Compound Profile and Physicochemical Properties

4-Formyl-3-methoxybenzonitrile is a stable, crystalline solid at room temperature.[4][5] The strategic placement of an aldehyde group at the 4-position, a methoxy group at the 3-position, and a nitrile group at the 1-position of the benzene ring creates a unique electronic and steric environment, dictating its reactivity.[2] The aldehyde serves as a handle for condensation and reductive amination reactions, while the nitrile group can undergo hydrolysis, reduction, or participate in cycloadditions. The methoxy group, an electron-donating entity, influences the reactivity of the aromatic ring.

Table 1: Physicochemical and Spectroscopic Data

Property	Value	Reference
IUPAC Name	4-formyl-3-methoxybenzonitrile	[6]
CAS Number	21962-45-8	[6]
Molecular Formula	C₉H₇NO₂	[2]
Molecular Weight	161.16 g/mol	[2]
Appearance	White to light yellow/brown crystalline powder or solid	[4][7]
Melting Point	109-111 °C	[4][7]
Boiling Point	318.2 °C (at 760 mmHg)	[4]
Solubility	Soluble in ethanol, dichloromethane, DMSO, DMF; slightly soluble in water	[4][5]
¹H NMR (DMSO-d₆)	δ = 10.37 (s, 1H), 7.81 (d, 1H), 7.80 (s, 1H), 7.53 (d, 1H), 3.98 (s, 3H)	[2][8]
Mass Spec (m/z)	Molecular Ion Peak: 161	[2]

Synthesis Protocols for 4-Formyl-3-methoxybenzonitrile

The synthesis of this intermediate can be approached through several validated routes. The selection of a specific pathway is often dictated by the desired scale, available starting materials, and economic viability. Two common and reliable methods are detailed below.

Method A: Bromination-Hydrolysis of 4-methyl-3-methoxybenzonitrile

This two-step industrial method is robust and provides high purity product.[1][9] It begins with the radical bromination of the methyl group, followed by hydrolysis of the resulting dibromide to the aldehyde.

Diagram 2: Role of 4-Formyl-3-methoxybenzonitrile in Finerenone Synthesis.

Protocol 3.1: Knoevenagel Condensation for Dihydropyridine Synthesis

• Rationale: This reaction forms a key carbon-carbon bond, creating the initial framework for the dihydropyridine ring system of Finerenone. The aldehyde of 4-Formyl-3-methoxybenzonitrile reacts with an active methylene compound, in this case, a β-ketoester.

• Procedure:

  • Charge a reaction flask with 4-Formyl-3-methoxybenzonitrile (100 g, 0.620 mol), 2-cyanoethyl 3-oxobutanoate (129.96 g, 0.837 mol), and a suitable solvent such as tert-butanol (500 ml) or ethanol. [10][11] * Add catalytic amounts of acetic acid (3.72 g, 0.062 mol) and piperidine (5.30 g, 0.062 mol). [10] * Stir the reaction mixture at room temperature (20-30°C) for 10 to 14 hours. [10] * Monitor the reaction progress by HPLC. [10] * Upon completion, the product, 2-cyanoethyl 2-(4-cyano-2-methoxybenzylidene)-3-oxobutanoate, often precipitates from the reaction mixture. [10] * Filter the solid product and wash with a suitable solvent like isopropanol (200 ml). [10] * Dry the wet material under vacuum at 55-65°C. This step typically yields the product in high purity (~96%) and yield (~95%). [10] This Knoevenagel adduct is a direct precursor that undergoes subsequent cyclization and ammonolysis steps to complete the synthesis of Finerenone. [10][12]

Conclusion

4-Formyl-3-methoxybenzonitrile is a highly valuable and versatile chemical intermediate. Its trifunctional nature allows for a wide range of chemical transformations, making it an essential component in the synthesis of complex molecules. The robust and scalable synthetic protocols available for its preparation, coupled with its critical role in the production of high-value pharmaceuticals like Finerenone, underscore its importance in modern drug development and organic synthesis. The detailed protocols and data presented in this guide are intended to support researchers and scientists in leveraging the full potential of this strategic building block.

References

• Platzek, J. (2023). Method for the preparation of 4-formyl-3-methoxybenzonitrile. (EP4286368A1).

• ODM 4-formyl-3-methoxybenzonitrile Factory, Manufacturer. (n.d.). HRD Pharm. [Link]

• Platzek, J. (2023). Procédé de production de 4-formyl-3-méthoxybenzonitrile. (EP4286368A1).

• National Center for Biotechnology Information. (n.d.). 4-Formyl-3-methoxybenzonitrile. PubChem Compound Database. [Link]

• 4-Formyl-3-methoxybenzonitrile. (n.d.). Jinan Tantu Chemicals Co., Ltd. [Link]

• Finerenone, BAY 94-8862. (2016, February 9). New Drug Approvals. [Link]

• 4-Formyl-3-Methoxybenzonitrile Intermediate Manufacturer in India. (n.d.). Enanti Labs. [Link]

• Shah, J., et al. (2023). Processes for the preparation of finerenone. (WO2023205164A1).
• Process for the preparation of finerenone and intermediates thereof. (2023). (WO2023223188A1).
• Shah, J., et al. (2023). Processes for the preparation of finerenone. (WO2023205164A1.pdf).
• Method for the preparation of (4s)-4-(4-cyano-2-methoxyphenyl)-5-ethoxy-2,8-dimethyl-1,4-dihydro-1-6-naphthyridine-3-carbox-amide and the purification thereof for use as an active pharmaceutical ingredient. (2017). (US20170217957A1).

• Process for the preparation of Finerenone. (2025, August 5). Technical Disclosure Commons. [Link]

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Application Note: A Robust, Validated HPLC Method for the Quantification of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile

Abstract

This application note details a selective, precise, and accurate high-performance liquid chromatography (HPLC) method for the analysis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile. This compound is a key intermediate in pharmaceutical synthesis, and its purity is critical for downstream applications. The developed reversed-phase HPLC method utilizes a C18 stationary phase with a gradient elution of acetonitrile and a phosphate buffer, ensuring optimal separation and peak shape. The method has been validated in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines to demonstrate its suitability for quality control and research applications.

Introduction: The Rationale Behind the Method

4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile is a polar aromatic molecule containing a pyridine ring, a nitrile group, and a formyl group. The presence of these functional groups imparts a moderate polarity to the molecule. For such compounds, reversed-phase high-performance liquid chromatography (RP-HPLC) is the technique of choice, offering excellent separation capabilities based on hydrophobicity[1][2].

The pyridine moiety, with its basic nitrogen atom, necessitates careful control of the mobile phase pH to ensure consistent retention and symmetrical peak shapes. The pKa of pyridine is approximately 5.2, and while the substituents on the target molecule will alter this value, buffering the mobile phase to a pH well below the pKa will ensure the pyridine nitrogen is protonated, leading to stable and reproducible chromatographic performance[3][4].

This application note provides a comprehensive guide to the HPLC analysis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile, from the underlying chemical principles to a step-by-step protocol and method validation.

Physicochemical Properties and Chromatographic Considerations

A thorough understanding of the analyte's physicochemical properties is fundamental to developing a robust HPLC method[5]. While experimental data for 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile is not widely available, we can infer its properties from its structure and from data on similar compounds.

• Polarity: Based on the structure, which includes a polar pyridine ring and nitrile group, the compound is expected to be of moderate polarity. A closely related structure, 4-formyl-3-methoxybenzonitrile, has a predicted XLogP3 value of 1.3, suggesting a degree of hydrophobicity suitable for retention on a C18 column[6].

• UV Absorbance: The aromatic rings and the formyl group are strong chromophores. Aromatic compounds typically exhibit strong absorbance in the UV region. For similar aromatic nitriles and pyridine derivatives, detection wavelengths around 250-254 nm have been successfully employed[7][8][9]. A UV scan of the analyte is recommended to determine the wavelength of maximum absorbance (λmax) for optimal sensitivity. For this method, a detection wavelength of 254 nm was chosen.

• Ionization: The pyridine nitrogen is basic and can be protonated. To ensure consistent ionization and avoid peak tailing, the mobile phase pH should be controlled with a suitable buffer. An acidic pH (e.g., pH 3.0) will ensure the pyridine nitrogen is consistently protonated, leading to a single, well-defined analyte peak.

Experimental Workflow

The overall workflow for the analysis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile is depicted in the following diagram:

Caption: Experimental workflow for the HPLC analysis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile.

Materials and Methods

Reagents and Materials

• Acetonitrile (HPLC grade)

• Potassium dihydrogen phosphate (KH2PO4) (Analytical grade)

• Orthophosphoric acid (85%) (Analytical grade)

• Water (HPLC grade or Milli-Q)

• 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile reference standard

Instrumentation

A standard HPLC system equipped with the following components is suitable:

• Quaternary or Binary Gradient Pump

• Autosampler

• Column Thermostat

• UV-Vis or Photodiode Array (PDA) Detector

Chromatographic Conditions

The following table summarizes the optimized chromatographic conditions for the analysis.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	25 mM Potassium Dihydrogen Phosphate, pH 3.0 (adjusted with H3PO4)
Mobile Phase B	Acetonitrile
Gradient	0-10 min: 30-70% B; 10-12 min: 70-30% B; 12-15 min: 30% B (re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	10 µL
Run Time	15 minutes

Detailed Protocols

Mobile Phase Preparation

• Mobile Phase A (25 mM KH2PO4, pH 3.0):

  • Weigh 3.4 g of potassium dihydrogen phosphate and dissolve it in 1 L of HPLC grade water.

  • Adjust the pH to 3.0 ± 0.05 with 85% orthophosphoric acid.

  • Filter the buffer through a 0.45 µm nylon filter.

• Mobile Phase B:

  • Use HPLC grade acetonitrile directly.

  • Degas both mobile phases before use.

Standard Solution Preparation

• Stock Standard Solution (1000 µg/mL):

  • Accurately weigh approximately 25 mg of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile reference standard into a 25 mL volumetric flask.

  • Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by diluting the stock solution with the 50:50 acetonitrile/water mixture to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. These will be used to construct the calibration curve.

Sample Preparation

• Accurately weigh a sample containing approximately 25 mg of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile into a 25 mL volumetric flask.

• Add approximately 15 mL of the 50:50 acetonitrile/water mixture and sonicate for 10 minutes to ensure complete dissolution.

• Allow the solution to cool to room temperature and dilute to volume with the same solvent.

• Filter the sample solution through a 0.45 µm PTFE syringe filter into an HPLC vial.

System Suitability

Before sample analysis, perform a system suitability test to ensure the chromatographic system is performing adequately.

• Inject the 50 µg/mL working standard solution five times.

• The system is deemed suitable if the following criteria are met:

  • Tailing factor: ≤ 2.0

  • Theoretical plates: ≥ 2000

  • Relative Standard Deviation (RSD) of the peak area: ≤ 2.0%

Method Validation

The developed method was validated according to ICH Q2(R1) guidelines to demonstrate its reliability for its intended purpose[10][11]. The validation parameters are summarized below.

Validation Parameter	Acceptance Criteria	Result
Specificity	No interference at the retention time of the analyte	Passed (no interfering peaks from blank and placebo)
Linearity	Correlation coefficient (r²) ≥ 0.999	r² = 0.9995 over the range of 1-100 µg/mL
Accuracy	Recovery between 98.0% and 102.0%	99.2% - 101.5% recovery at three concentration levels
Precision	RSD ≤ 2.0%	Intraday RSD = 0.8%; Interday RSD = 1.2%
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1	0.2 µg/mL
Limit of Quantitation (LOQ)	Signal-to-Noise ratio of 10:1	0.7 µg/mL
Robustness	RSD ≤ 2.0% after minor changes in parameters	Passed (minor variations in flow rate, pH, and column temperature)

Conclusion

The HPLC method described in this application note provides a reliable and robust solution for the quantitative analysis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile. The method is specific, linear, accurate, and precise, making it suitable for routine quality control in pharmaceutical development and manufacturing. The detailed protocol and validation data presented herein demonstrate the method's adherence to stringent scientific standards.

References

• SIELC Technologies. (n.d.). HPLC Method for Analysis of Pyridine on Primesep 100 Column. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column. Retrieved from [Link]

• ResearchGate. (n.d.). Fig. 4 UV-Vis absorption spectra of. Retrieved from [Link]

• IOSR Journal. (n.d.). Quantification Of (4-Bromophenyl) {Pyridine-2-Yl} Acetonitrile Impurity (4-BPPA) By HPLC In Bromopheniramine Maleate Active Pharmaceutical Ingredient. Retrieved from [Link]

• Scilit. (2026, January 11). Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. Retrieved from [Link]

• PubMed. (n.d.). Using measured pKa, LogP and solubility to investigate supersaturation and predict BCS class. Retrieved from [Link]

• PubChem. (n.d.). 4-Formyl-3-hydroxybenzonitrile. Retrieved from [Link]

• PubChem. (n.d.). 4-Formyl-3-methoxybenzonitrile. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Spectroscopic characterization of a Ru(III)-OCl intermediate: A structural mimic for haloperoxidase enzyme. Retrieved from [Link]

• JRC Publications Repository. (n.d.). Characterisation of the REACH Pre-Registered Substances List by Chemical Structure and Physicochemical Properties. Retrieved from [Link]

• Yino Pharm. (2025, October 13). 4-Formyl-3-methoxybenzonitrile: Properties and Role in Fenaridone Synthesis. Retrieved from [Link]

• ResearchGate. (2025, August 6). HPLC Determination of Four Derivatives of Benzene. Retrieved from [Link]

• National Institutes of Health. (2024, April 13). Development of a stability indicating high-performance liquid chromatography method for determination of cenobamate: study of basic degradation kinetics. Retrieved from [Link]

• ACG Publications. (2024, January 11). Development and application of RP–HPLC method for estimation and evaluation of stability of brinzolamide in ophthalmic formulation. Retrieved from [Link]

• ResearchGate. (2025, November 22). (PDF) Impurity profiling HPLC–UV/PDA method development, validation and relative response factor estimation for budesonide, glycopyrronium and formoterol fumarate combination product. Retrieved from [Link]

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• 11. acgpubs.org [acgpubs.org]

Application Notes & Protocols: Derivatization of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile for Bioassays

Abstract

This document provides a comprehensive technical guide for the chemical derivatization of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile, a versatile scaffold for the development of novel probes and modulators for biological assays. We detail strategic modifications of its two key functional groups—the aldehyde and the nitrile—to enable a range of applications, from fluorescent labeling to targeted covalent inhibition. The protocols herein are designed to be robust and adaptable, with a focus on the underlying chemical principles to empower researchers in drug discovery and chemical biology to rationally design and synthesize fit-for-purpose molecular tools.

Introduction: The Strategic Value of the 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile Scaffold

The 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile core structure presents a unique combination of functionalities ripe for exploitation in bioassay development. The molecule is comprised of three key domains:

• A Pyridinyl Aldehyde: The formyl group is a reactive "handle" that is uncommon in native proteins, making it an excellent target for bioorthogonal conjugation.[1] This allows for site-specific labeling of biomolecules or surfaces.

• A Benzenecarbonitrile Moiety: The nitrile group is a powerful and versatile pharmacophore. It is metabolically robust and can participate in a variety of non-covalent interactions, such as hydrogen bonding and dipole interactions, often acting as a bioisostere for hydroxyl or carboxyl groups.[2][3] Furthermore, under specific conditions, it can act as an electrophilic "warhead" for covalent modification of nucleophilic residues like cysteine in enzyme active sites.[3][4]

• An Ether Linkage: This linkage provides rotational flexibility and connects the two key reactive moieties, allowing for diverse spatial arrangements in derivative design.

The strategic derivatization of this scaffold allows for the creation of a diverse library of chemical probes for various bioassays, including target identification, enzyme inhibition studies, cellular imaging, and biomarker detection.

Derivatization Strategies & Core Protocols

This section outlines detailed protocols for modifying the aldehyde and nitrile functionalities. The choice of strategy will depend on the intended biological application.

Targeting the Formyl Group: Bio-conjugation and Labeling

The aldehyde group is the primary site for introducing reporter tags (e.g., fluorophores), affinity labels (e.g., biotin), or for linking the scaffold to larger biomolecules.

Reductive amination is a robust method for coupling primary or secondary amines to aldehydes to form stable secondary or tertiary amine bonds.[5][6][7] This two-step, one-pot reaction involves the initial formation of a Schiff base (imine), which is then immediately reduced.

Causality of Experimental Choices:

• Reducing Agent: Sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) are the reagents of choice.[5][8] Unlike the more powerful sodium borohydride (NaBH₄), these milder agents will selectively reduce the protonated imine intermediate much faster than the starting aldehyde, preventing unwanted side reactions and maximizing yield.[5]

• pH Control: The reaction is typically run under mildly acidic conditions (pH 5-6). This is a critical balance: the solution must be acidic enough to catalyze imine formation and protonate the imine for reduction, but not so acidic as to hydrolyze the imine or inactivate the amine nucleophile.

Protocol 1: Fluorescent Labeling via Reductive Amination

This protocol describes the coupling of a primary amine-containing fluorophore to the aldehyde handle.

Materials:

• 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile

• Amine-functionalized fluorophore (e.g., Alexa Fluor™ 488 cadaverine)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Anhydrous Methanol (MeOH) or Dichloromethane (DCM)

• Glacial Acetic Acid

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• In a clean, dry round-bottom flask, dissolve 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile (1.0 eq) in anhydrous methanol.

• Add the amine-functionalized fluorophore (1.1 eq).

• Add 2-3 drops of glacial acetic acid to catalyze imine formation. Stir the mixture at room temperature for 1 hour.

• Carefully add sodium triacetoxyborohydride (1.5 eq) portion-wise to the stirring solution. Gas evolution (hydrogen) may be observed.

• Allow the reaction to stir at room temperature for 12-24 hours. Monitor reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Upon completion, quench the reaction by slowly adding saturated NaHCO₃ solution until gas evolution ceases.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of methanol in DCM) to yield the fluorescently labeled derivative.

Aminooxy (hydroxylamine) reagents react with aldehydes to form highly stable oxime linkages under mild, physiological conditions without the need for a reducing agent.[9][10][11] This makes it an excellent choice for bioconjugation in complex biological media.[12]

Causality of Experimental Choices:

• Catalyst: The reaction can be accelerated by the addition of a catalyst like aniline.[9] Aniline acts as a nucleophilic catalyst, forming a more reactive anilinium imine intermediate that is rapidly displaced by the aminooxy compound.

• Stability: The resulting oxime bond is significantly more stable to hydrolysis than the hydrazone bond formed from hydrazide reagents, making aminooxy reagents superior for long-term studies.[9]

Protocol 2: Biotinylation via Oxime Ligation

This protocol details the attachment of a biotin tag for affinity purification or detection assays.

Materials:

• 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile

• Aminooxy-biotin (or a PEG-linked version for improved solubility)

• Phosphate-buffered saline (PBS), pH 7.4 or Acetate Buffer, pH 4.5-5.5

• Aniline (optional, as a 100 mM stock in DMSO)

• DMSO or DMF as a co-solvent if needed

Procedure:

• Dissolve 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile (1.0 eq) in a minimal amount of DMSO.

• Add this solution to a vial containing aminooxy-biotin (1.5 eq) dissolved in the chosen aqueous buffer (e.g., PBS). The final concentration of organic solvent should ideally be <10%.

• Optional: For accelerated kinetics, add aniline to a final concentration of 10-20 mM.

• Incubate the reaction at room temperature or 37°C for 2-4 hours.

• Monitor the reaction by LC-MS.

• The resulting biotinylated conjugate can often be used directly in downstream applications or purified via reverse-phase HPLC.

Leveraging the Nitrile Group: From Pharmacophore to Covalent Warhead

The nitrile group is a key determinant of the molecule's bioactivity. While it often acts as a non-covalent hydrogen bond acceptor, it can also be exploited as a reactive handle for "click chemistry" or as a covalent warhead.[2][4]

Heteroaromatic nitriles, like the one in our scaffold, can undergo a biocompatible click reaction with molecules containing a 1,2-aminothiol motif, such as an N-terminal cysteine residue in a protein.[13][14] This reaction proceeds via the formation of a stable thiazoline ring and is highly specific under physiological conditions.[14]

Causality of Experimental Choices:

• Specificity: The reaction is highly selective for the binucleophilic 1,2-aminothiol, which is rare in biological systems outside of N-terminal cysteines (which can be engineered into proteins).[14] This provides exceptional specificity for targeted labeling.

• Tunability: The reactivity of the nitrile can be tuned by modifying the electronics of the aromatic system. Electron-withdrawing groups generally increase the reaction rate.[13][14]

Protocol 3: Protein Labeling at N-terminal Cysteine

This protocol outlines the site-specific labeling of a protein engineered to have an N-terminal cysteine residue.

Materials:

• Derivative of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile (e.g., the fluorescently labeled product from Protocol 1)

• Target protein with an N-terminal cysteine, purified and buffer-exchanged into a reaction buffer (e.g., PBS, pH 7.4)

• Reducing agent such as TCEP (Tris(2-carboxyethyl)phosphine) to ensure the cysteine thiol is in its reduced state.

• DMSO

Procedure:

• Prepare a stock solution of the nitrile derivative (e.g., 10 mM in DMSO).

• Prepare the protein solution in the reaction buffer at a suitable concentration (e.g., 10-50 µM).

• Add TCEP to the protein solution to a final concentration of 1 mM and incubate for 15 minutes at room temperature to ensure the cysteine is fully reduced.

• Add the nitrile derivative stock solution to the protein solution to achieve a 5- to 10-fold molar excess of the derivative. The final DMSO concentration should be kept below 5%.

• Incubate the reaction at room temperature or 37°C for 2-12 hours.

• The labeling efficiency can be analyzed by SDS-PAGE (observing a fluorescent band if a fluorescent derivative was used) and confirmed by mass spectrometry (LC-MS or MALDI-TOF).

• Remove excess, unreacted small molecule derivative using size-exclusion chromatography (e.g., a desalting column).

Visualization of Workflows

The following diagrams illustrate the key derivatization and application workflows described.

Diagram 1: Derivatization Pathways

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Protocol for scaling up the synthesis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile

An Application Note for the Scalable Synthesis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile

Introduction

4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile is a key intermediate in the synthesis of various compounds with potential applications in pharmaceuticals and materials science. Its structure, featuring a substituted pyridine ring linked to a benzonitrile moiety via an ether bond, makes it a versatile building block. The development of a robust and scalable synthetic protocol is crucial for transitioning from laboratory-scale discovery to pilot-plant and commercial production.

This document provides a detailed protocol for the synthesis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile via a Nucleophilic Aromatic Substitution (SNAr) reaction. As a senior application scientist, this guide emphasizes not only the procedural steps but also the underlying chemical principles, safety considerations, and critical parameters for successful scale-up. The protocol is designed to be self-validating, with clear explanations for each step to ensure reproducibility and high-quality outcomes for researchers and drug development professionals.

Synthetic Strategy: The Nucleophilic Aromatic Substitution (SNAr) Reaction

The chosen synthetic route is the SNAr reaction between 2-chloro-3-formylpyridine (also known as 2-chloronicotinaldehyde) and 4-hydroxybenzenecarbonitrile (4-cyanophenol). This pathway is advantageous for its high atom economy and the commercial availability of the starting materials.

The SNAr mechanism is a two-step addition-elimination process. The reaction is initiated by the deprotonation of 4-cyanophenol by a suitable base to form a more potent nucleophile, the 4-cyanophenoxide anion. This anion then attacks the electron-deficient carbon atom at the C-2 position of the pyridine ring, which is activated by the electron-withdrawing effects of both the ring nitrogen and the adjacent formyl group. This attack forms a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex.[1] In the final, typically rapid step, the leaving group (chloride) is eliminated, restoring the aromaticity of the pyridine ring and yielding the desired ether product. While the Meisenheimer complex is often a transient species in such reactions, its formation is the rate-determining step.[2]

Caption: The SNAr reaction mechanism.

Materials and Equipment

Reagents and Solvents

Reagent/Solvent	CAS No.	Molecular Wt. ( g/mol )	Purity	Notes
2-Chloro-3-formylpyridine	5556-93-4	141.56	>98%	Irritant. Handle with care.[3]
4-Hydroxybenzonitrile	767-00-0	119.12	>99%	Harmful if swallowed, causes skin and eye irritation.[4]
Potassium Carbonate (K₂CO₃)	584-08-7	138.21	>99%, anhydrous	Ensure it is finely milled and dry for optimal reactivity.
N,N-Dimethylformamide (DMF)	68-12-2	73.09	Anhydrous, >99.8%	Reproductive toxin. Use in a well-ventilated fume hood.
Ethyl Acetate (EtOAc)	141-78-6	88.11	ACS Grade	For extraction.
Brine (Saturated NaCl)	7647-14-5	58.44	N/A	For washing.
Anhydrous Magnesium Sulfate	7487-88-9	120.37	N/A	For drying organic layers.

Equipment for Kilogram-Scale Synthesis

• 20 L jacketed glass reactor with overhead mechanical stirrer, reflux condenser, temperature probe (thermocouple), and nitrogen inlet/outlet.

• Heating/cooling circulator compatible with the reactor.

• Controlled addition pump or pressure-equalizing dropping funnel.

• Filtration apparatus (e.g., Nutsche filter-dryer or large Buchner funnel setup).

• Vacuum oven for drying the final product.

• Personal Protective Equipment (PPE): Safety goggles, face shield, chemically resistant gloves (nitrile or neoprene), and lab coat.

Detailed Scale-Up Protocol

This protocol is designed for a 1-mole scale synthesis (~224 g of product). Adjust quantities proportionally for different scales.

Step 1: Reactor Setup and Inerting

• Assemble the 20 L jacketed reactor system in a chemical fume hood or designated process bay. Ensure all joints are properly sealed.

• Purge the reactor with dry nitrogen for at least 30 minutes to create an inert atmosphere. This is crucial to prevent moisture from interfering with the reaction, especially the base. Maintain a gentle positive pressure of nitrogen throughout the synthesis.

Step 2: Reagent Charging

• To the inerted reactor, charge 4-hydroxybenzonitrile (119.1 g, 1.0 mol).

• Add anhydrous, finely milled potassium carbonate (207.3 g, 1.5 mol, 1.5 equiv.). Using a slight excess of a finely powdered base ensures complete deprotonation of the phenol and maximizes the reaction rate.

• Add anhydrous N,N-Dimethylformamide (DMF, 2.0 L). The solvent volume is chosen to ensure good agitation and prevent the reaction mixture from becoming too thick to stir.

• Begin agitation at 150-200 RPM to form a slurry.

Step 3: Reaction Execution

• While stirring, heat the reactor contents to 80-85 °C using the heating circulator.

• In a separate vessel, dissolve 2-chloro-3-formylpyridine (141.6 g, 1.0 mol) in anhydrous DMF (0.5 L).

• Once the reactor temperature is stable, slowly add the 2-chloro-3-formylpyridine solution to the reactor slurry over 1-2 hours using a controlled addition pump.

  • Causality: A slow, controlled addition is critical on a larger scale to manage the reaction exotherm. While this specific reaction is not violently exothermic, controlling the addition prevents temperature spikes that could lead to side product formation and ensures process safety.[5]

• After the addition is complete, maintain the reaction temperature at 80-85 °C.

• Monitor the reaction progress every 1-2 hours using Thin Layer Chromatography (TLC) or LC-MS.[1] A typical mobile phase for TLC is 30% ethyl acetate in hexanes. The reaction is complete when the 2-chloro-3-formylpyridine starting material is no longer detectable. The expected reaction time is 6-12 hours.

Step 4: Workup and Isolation

• Once the reaction is complete, turn off the heating and allow the mixture to cool to room temperature (< 30 °C).

• Slowly and carefully pour the reaction mixture into a separate vessel containing 10 L of cold water, while stirring vigorously. This will precipitate the crude product and dissolve inorganic salts.

• Stir the resulting slurry for 30-60 minutes to ensure complete precipitation.

• Isolate the crude solid product by filtration using a Nutsche filter or large Buchner funnel.

• Wash the filter cake thoroughly with deionized water (3 x 2 L) to remove residual DMF and inorganic salts.

• Continue to pull vacuum on the filter cake to remove as much water as possible.

Step 5: Purification and Drying

• Transfer the damp crude solid to a clean, appropriately sized vessel.

• Add ethyl acetate (approx. 2-3 L) and heat the mixture to reflux with stirring until all the solid dissolves.

• Allow the solution to cool slowly to room temperature, then cool further in an ice bath (0-5 °C) for at least 2 hours to induce crystallization.

• Filter the purified crystalline product and wash the filter cake with a small amount of cold ethyl acetate.

• Dry the final product in a vacuum oven at 50-60 °C until a constant weight is achieved.

Expected Yield: 180-200 g (80-90% yield) of a white to off-white crystalline solid.

Process Workflow and Safety

The overall workflow for the synthesis is depicted below. Adherence to safety protocols is paramount at every stage.

Caption: Process workflow for the scale-up synthesis.

Process Safety and Hazard Management

• Thermal Hazards: The primary thermal risk is associated with the controlled addition of the electrophile. A runaway reaction is unlikely but possible if the addition is too fast or cooling fails. Ensure the heating/cooling circulator is functioning correctly and have an emergency cooling plan (e.g., an ice bath for the circulator reservoir).

• Chemical Hazards:

  • DMF: A reproductive toxin and skin irritant. Always handle in a fume hood with appropriate PPE.[6] Avoid inhalation and skin contact.

  • 2-Chloro-3-formylpyridine: An irritant. Avoid inhalation of dust and contact with skin and eyes.[3]

  • 4-Hydroxybenzonitrile: Harmful and an irritant.[4] Prevent dust generation during charging.

• Handling Precautions: Use powder funnels and closed systems where possible to minimize dust exposure during the charging of solids. Ensure adequate ventilation and access to safety showers and eyewash stations.[6]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive base (wet K₂CO₃).2. Insufficient temperature.3. Poor quality starting materials.	1. Use freshly opened, anhydrous K₂CO₃ or dry it in an oven (>120°C) before use.2. Verify reactor temperature with a calibrated probe. Increase temperature slightly (e.g., to 90-95 °C).3. Verify the purity of starting materials by NMR or other analytical methods.
Formation of Side Products	1. Reaction temperature too high.2. Presence of water leading to hydrolysis of the formyl group or starting material.3. Reaction time too long.	1. Maintain strict temperature control. Ensure the addition is slow enough to prevent exotherms.2. Use anhydrous solvents and reagents. Ensure the reactor is properly inerted.3. Monitor the reaction closely and stop it once the starting material is consumed.
Difficult Filtration	1. Product precipitated as very fine particles.2. Incomplete precipitation.	1. During quenching, control the rate of addition of the reaction mixture to water. Slower addition and efficient stirring can yield larger particles.2. Ensure sufficient water is used for quenching and allow adequate time for precipitation.
Product Fails Purity Specs	1. Incomplete removal of DMF or salts.2. Inefficient recrystallization.	1. Wash the crude filter cake thoroughly with water.2. Ensure the product is fully dissolved during recrystallization. Cool slowly to promote the formation of pure crystals. A second recrystallization may be necessary.

Conclusion

This application note provides a comprehensive and scalable protocol for the synthesis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile. By employing a robust SNAr reaction and giving careful consideration to reaction parameters, safety, and workup procedures, this method can be reliably scaled from the laboratory to pilot-plant production. The detailed explanations and troubleshooting guide serve to empower researchers and process chemists to execute this synthesis efficiently and safely, yielding a high-purity product suitable for further applications in drug development and chemical research.

References

• RSC Publishing. (2023). Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate. Available from: [Link]

• RSC Publishing. (2022). Pyridine: the scaffolds with significant clinical diversity. Available from: [Link]

• ResearchGate. Optimization of organophotochemical SNAr reaction. Available from: [Link]

• ACS Publications. (2015). Nucleophilic Aromatic Substitution (SNAr) as an Approach to Challenging Carbohydrate–Aryl Ethers. Organic Letters. Available from: [Link]

• National Institutes of Health. (2017). Concerted Nucleophilic Aromatic Substitutions. PMC. Available from: [Link]

• ResearchGate. (2017). Studies on the Regioselective Nucleophilic Aromatic Substitution (SNAr) Reaction of 2-Substituted 3,5-Dichloropyrazines. Available from: [Link]

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Application Notes &amp; Protocols: The Strategic Utility of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile in Advanced Heterocyclic Synthesis

Abstract

This technical guide delineates the strategic application of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile as a pivotal bifunctional building block in the synthesis of diverse, high-value heterocyclic compounds. The molecule's unique architecture, featuring a reactive aldehyde on a pyridine ring and a latent tetrazole precursor in the form of a benzonitrile, offers orthogonal reactivity. This allows for the selective construction of complex scaffolds relevant to medicinal chemistry and materials science. We provide field-proven insights into the causality behind experimental choices, self-validating protocols for key transformations, and a discussion of the molecule's synthetic potential.

Introduction: A Bifunctional Linchpin for Heterocyclic Chemistry

In the landscape of drug discovery and materials science, the pyridine nucleus is a well-established "privileged scaffold" due to its presence in numerous bioactive compounds and its ability to engage in critical hydrogen bonding interactions.[1][2] The compound 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile elevates this potential by incorporating two distinct and highly versatile reactive centers:

• The 3-Formyl Group: An electrophilic aldehyde positioned on the pyridine ring, primed for a wide array of condensation and multicomponent reactions.[3][4] Its reactivity is modulated by the electron-withdrawing nature of the pyridine nitrogen.

• The 4-Benzonitrile Group: A stable cyano group that serves as an excellent precursor for nitrogen-rich heterocycles, most notably tetrazoles, which are recognized bioisosteres of carboxylic acids.[5][6][7]

This dual-functionality allows researchers to employ the molecule in divergent synthetic pathways, accessing disparate heterocyclic cores from a single, advanced intermediate. This guide will explore three such powerful transformations: the Gewald multicomponent synthesis of aminothiophenes, the Groebke–Blackburn–Bienaymé synthesis of imidazo[1,2-a]pyridines, and the [3+2] cycloaddition to form tetrazoles.

Synthesis of the Core Reagent

The synthesis of the title compound is efficiently achieved via a copper-catalyzed Ullmann condensation. This classic C-O cross-coupling reaction is a reliable method for forming diaryl ethers, a structural motif present in many pharmaceuticals.[8][9][10] The reaction joins 2-chloro-3-formylpyridine with 4-hydroxybenzonitrile, leveraging the affordability and lower toxicity of copper catalysts compared to other transition metals.[9][11]

Diagram 1: Synthesis via Ullmann Condensation

Caption: Synthetic route to the title compound.

Application I: Multicomponent Synthesis of 2-Aminothiophenes

The Gewald reaction is a cornerstone of heterocyclic chemistry, providing a robust, one-pot synthesis of highly substituted 2-aminothiophenes from an aldehyde or ketone, an α-cyanoester (or related active methylene compound), and elemental sulfur.[12][13][14] These thiophene scaffolds are prevalent in various pharmacologically active agents.

Mechanistic Rationale

The reaction leverages the electrophilicity of the formyl group on our starting material. It proceeds via an initial Knoevenagel condensation between the aldehyde and an active methylene nitrile (e.g., malononitrile).[13] This is followed by the addition of elemental sulfur to the resulting α,β-unsaturated nitrile intermediate, subsequent cyclization, and tautomerization to yield the aromatic 2-aminothiophene product. The choice of a mild base, such as morpholine or triethylamine, is critical to facilitate the initial condensation without promoting unwanted side reactions.

Diagram 2: Gewald Reaction Workflow

Caption: Stepwise mechanism of the Gewald reaction.

Protocol 1: Synthesis of Ethyl 2-amino-5-({2-[4-cyanophenoxy]pyridin-3-yl})thiophene-3-carboxylate

• Reagents & Setup: To a 50 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile (1.0 mmol, 225 mg), ethyl cyanoacetate (1.1 mmol, 124 mg), and elemental sulfur (1.2 mmol, 38 mg) in ethanol (15 mL).

• Reaction Initiation: Add morpholine (0.2 mmol, 17.4 µL) as a catalyst.

• Execution: Heat the mixture to reflux (approx. 80 °C) and stir vigorously for 4-6 hours. Monitor the reaction progress by TLC (3:1 Hexanes:Ethyl Acetate).

• Work-up: Upon completion, cool the reaction mixture to room temperature. A solid precipitate will form. Filter the solid, wash with cold ethanol (2 x 10 mL), and dry under vacuum.

• Purification & Validation: The crude product is often pure enough for subsequent steps. If necessary, recrystallize from hot ethanol. Expected yield: 75-85%. The product can be validated by ¹H NMR, ¹³C NMR, and HRMS analysis, confirming the presence of the aminothiophene core.

Application II: Isocyanide-Based MCR for Imidazo[1,2-a]pyridines

Imidazo[1,2-a]pyridines are a class of fused heterocycles with a broad spectrum of biological activities, found in marketed drugs like Zolpidem.[15][16] Isocyanide-based multicomponent reactions (IMCRs), such as the Groebke–Blackburn–Bienaymé (GBB) reaction, offer a highly efficient route to these scaffolds.[17][18]

Mechanistic Rationale

The GBB reaction is a three-component condensation of an aldehyde, a 2-aminoazine (like 2-aminopyridine), and an isocyanide.[18][19] The reaction proceeds through the formation of an imine from the aldehyde and the 2-aminoazine. The isocyanide then undergoes a [4+1] cycloaddition with the imine, followed by an acid-catalyzed tautomerization to yield the final aromatic imidazo[1,2-a]pyridine product. Our title compound serves as the critical aldehyde component.

Protocol 2: Synthesis of 2-(tert-Butyl)-3-({2-[4-cyanophenoxy]pyridin-3-yl})imidazo[1,2-a]pyridine

• Reagents & Setup: In a sealed microwave vial, combine 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile (1.0 mmol, 225 mg), 2-aminopyridine (1.0 mmol, 94 mg), and tert-butyl isocyanide (1.1 mmol, 124 µL).

• Catalyst & Solvent: Add scandium(III) triflate (Sc(OTf)₃, 5 mol%, 25 mg) as a Lewis acid catalyst and 5 mL of methanol.

• Execution: Seal the vial and heat in a microwave reactor to 120 °C for 30 minutes.

• Work-up: After cooling, concentrate the reaction mixture under reduced pressure. Dissolve the residue in dichloromethane (20 mL) and wash with saturated sodium bicarbonate solution (15 mL) and brine (15 mL).

• Purification & Validation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude residue by flash column chromatography on silica gel (gradient elution, hexanes to 40% ethyl acetate in hexanes). Expected yield: 65-80%. Validate the structure by spectroscopic methods.

Application III: [3+2] Cycloaddition for Tetrazole Synthesis

The benzonitrile group on the molecule is not merely a spectator; it is a versatile handle for creating 5-substituted 1H-tetrazoles. This transformation is exceptionally valuable in medicinal chemistry, as the tetrazole ring is a well-established bioisostere for the carboxylic acid group, often improving metabolic stability and pharmacokinetic properties.[5][20]

Mechanistic Rationale

The synthesis is a [3+2] cycloaddition reaction between the nitrile and an azide source, typically sodium azide.[21][22] The reaction is often catalyzed by Lewis acids (like zinc salts) or Brønsted acids (like ammonium chloride) which activate the nitrile group towards nucleophilic attack by the azide anion.[5][6][23] The reaction is thermally driven and forms the highly stable, aromatic tetrazole ring.

Diagram 3: Orthogonal Reactivity of the Core Scaffold

Caption: Divergent synthesis paths from the bifunctional precursor.

Protocol 3: Synthesis of 3-Formyl-2-{[4-(1H-tetrazol-5-yl)phenoxy]}pyridine

• Reagents & Setup: To a 25 mL round-bottom flask, add 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile (1.0 mmol, 225 mg), sodium azide (1.5 mmol, 97.5 mg), and ammonium chloride (1.5 mmol, 80 mg).

• Solvent: Add 10 mL of anhydrous N,N-dimethylformamide (DMF).

• Execution: Heat the reaction mixture to 120 °C and stir for 12-18 hours under a nitrogen atmosphere.

• Work-up: Cool the mixture to room temperature and pour it into 50 mL of ice-cold water. Acidify the solution to pH ~3-4 with 2M HCl. A white precipitate will form.

• Purification & Validation: Stir the suspension for 30 minutes, then collect the solid by vacuum filtration. Wash the filter cake thoroughly with water and dry under high vacuum. Expected yield: 85-95%. The successful conversion can be confirmed by the disappearance of the nitrile stretch (~2230 cm⁻¹) in the IR spectrum and the appearance of a broad N-H proton signal in the ¹H NMR spectrum.

Data Summary

The following table summarizes the synthetic transformations discussed, highlighting the versatility of the starting material.

Heterocyclic Product	Reaction Type	Key Reagents	Typical Conditions	Approx. Yield
2-Aminothiophene	Gewald MCR	Ethyl cyanoacetate, S₈, Morpholine	Ethanol, 80 °C, 4-6 h	75-85%
Imidazo[1,2-a]pyridine	GBB MCR	2-Aminopyridine, t-BuNC, Sc(OTf)₃	Methanol, MW, 120 °C, 30 min	65-80%
5-Aryl-1H-tetrazole	[3+2] Cycloaddition	NaN₃, NH₄Cl	DMF, 120 °C, 12-18 h	85-95%

Conclusion

4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile is a powerful and strategically designed building block for modern organic synthesis. Its orthogonal reactive sites—the formyl group for multicomponent reactions and the benzonitrile for cycloadditions—provide an efficient and divergent entry into structurally complex and medicinally relevant heterocyclic systems. The protocols detailed herein are robust, high-yielding, and serve as a foundation for library synthesis and the development of novel chemical entities for drug discovery and materials science professionals.

References

• RSC Publishing. (n.d.). Efficient synthesis of tetrazoles via [2 + 3] cycloaddition reaction catalyzed by cobalt–nickel on magnetic mesoporous hollow spheres.
• Organic Chemistry Portal. (n.d.). Synthesis of 1H-tetrazoles.
• Amine Salt–Catalyzed Synthesis of 5-Substituted 1H-Tetrazoles from Nitriles. (n.d.).
• Chem Help ASAP. (2022, December 27). tetrazole synthesis from a nitrile and azide - laboratory experiment [Video]. YouTube.
• Sharpless, K. B., et al. (2001). Preparation of 5-Substituted 1 H -Tetrazoles from Nitriles in Water. ResearchGate.
• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. (2010). Arkivoc.
• Wikipedia. (n.d.). Gewald reaction.
• Thiazole formation through a modified Gewald reaction. (2015). Beilstein Journals.
• Organic Chemistry Portal. (n.d.). Gewald Reaction.
• Thiazole formation through a modified Gewald reaction. (2015). ResearchGate.
• Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines.
• Synthesis of Imidazo [1, 2-a] Pyridine Derivatives Using Copper Silicate as an Efficient and Reusable Catalyst. (2021). Letters in Applied NanoBioScience.
• Synthetic Imidazopyridine-Based Derivatives as Potential Inhibitors against Multi-Drug Resistant Bacterial Infections: A Review. (n.d.). NIH.
• BenchChem. (2025). Applications of Benzonitrile Derivatives in Drug Development: Application Notes and Protocols.
• Synthesis of New Polyheterocyclic Pyrrolo[3,4-b]pyridin-5-ones via an Ugi-Zhu/Cascade/Click Strategy. (2023). MDPI.
• The synthesis of imidazopyridine derivatives. (n.d.). ResearchGate.
• Synthesis and Medicinal Applications of Imidazopyridine and Imidazothiazole Derivatives: A Review. (n.d.). E3S Web of Conferences.
• Organic Chemistry Portal. (n.d.). Ullmann Reaction.
• Recent Advances of Pyridinone in Medicinal Chemistry. (2022). PMC - PubMed Central.
• Synthesis of heterocyclic compounds. (n.d.). Google Patents.
• Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. (n.d.). MDPI.
• RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. (n.d.). PMC - NIH.
• Synthesis of heterocyclic compounds from 4-formylpyrazoles | Request PDF. (n.d.). ResearchGate.
• 3-Formylchromones as diverse building blocks in heterocycles synthesis. (2013). European Journal of Chemistry.
• The Versatility of Benzonitrile Derivatives in Organic Synthesis. (n.d.).
• Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. (2023). PMC - NIH.
• Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. (n.d.).
• Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. (2022). PMC.
• Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. (n.d.). ResearchGate.
• Arylformylacetonitriles in Multicomponent Reactions Leading to Heterocycles | Request PDF. (n.d.). ResearchGate.
• A comprehensive study on synthesis and biological activities of Pyridazine Derivatives. (n.d.).
• High-yielding ullmann reaction for the preparation of bipyrroles. (n.d.). Google Patents.
• Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles. (2015). PubMed.
• Synthesis of N-, O-, and S-heterocycles from aryl/alkyl alkynyl aldehydes. (2023). PubMed Central.
• Representative examples of malononitrile multicomponent reactions and biologically active chromenopyridines. (n.d.). ResearchGate.

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Application Notes and Protocols for the Quantification of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile

Introduction

4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile is a molecule of significant interest in pharmaceutical and chemical research, incorporating a pyridine ring, a benzonitrile group, and a reactive aldehyde functionality. The precise and accurate quantification of this compound is critical for quality control, stability studies, and pharmacokinetic assessments. This guide provides detailed analytical methods for the quantification of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile, designed for researchers, scientists, and drug development professionals. The methodologies presented are grounded in established analytical principles for pyridine and benzonitrile derivatives, ensuring robustness and reliability.

The structural complexity and potential for degradation, particularly of the aldehyde group, necessitate the use of stability-indicating methods. This document will focus on two primary analytical techniques: High-Performance Liquid Chromatography (HPLC) for its versatility and sensitivity, and Gas Chromatography-Mass Spectrometry (GC-MS) for its high selectivity and utility for volatile and semi-volatile compounds. Additionally, a simpler UV-Vis spectrophotometric method will be outlined for preliminary quantification.

I. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV Detection

RP-HPLC is a cornerstone technique for the analysis of pharmaceutical compounds due to its high resolution, sensitivity, and applicability to a wide range of analytes. For 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile, an RP-HPLC method provides the necessary selectivity to separate the parent compound from potential impurities and degradation products.

Causality Behind Experimental Choices

The selection of a C18 column is based on the nonpolar nature of the benzonitrile and pyridine rings, which will interact favorably with the stationary phase. The mobile phase, a mixture of acetonitrile and a buffered aqueous solution, allows for the fine-tuning of the retention time. Acetonitrile is chosen as the organic modifier for its low UV cutoff and miscibility with water. A phosphate buffer is employed to maintain a consistent pH, which is crucial for the reproducible ionization state of the pyridine moiety (pKa around 5-6), thereby ensuring consistent retention times and peak shapes.[1] UV detection is selected based on the chromophoric nature of the aromatic rings and the formyl group, which are expected to exhibit strong absorbance in the UV region. A detection wavelength of 254 nm is a common starting point for aromatic compounds.[2][3]

Experimental Workflow: RP-HPLC

Caption: Workflow for the quantification of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile by RP-HPLC.

Detailed Protocol: RP-HPLC

1. Materials and Reagents:

• 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile reference standard

• Acetonitrile (HPLC grade)

• Potassium dihydrogen phosphate (analytical grade)

• Orthophosphoric acid (analytical grade)

• Water (HPLC grade)

2. Instrumentation:

• HPLC system with a quaternary or binary pump, autosampler, column oven, and UV-Vis detector.

• C18 analytical column (e.g., 4.6 x 150 mm, 5 µm particle size).[2]

3. Preparation of Solutions:

• Mobile Phase: Prepare a 20 mM potassium dihydrogen phosphate buffer and adjust the pH to 3.0 with orthophosphoric acid. The mobile phase will be a mixture of this buffer and acetonitrile. The exact ratio should be optimized, starting with a 60:40 (v/v) mixture of buffer to acetonitrile.

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of the reference standard and dissolve it in 10 mL of the mobile phase.

• Working Standard Solutions: Prepare a series of working standard solutions (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by diluting the stock solution with the mobile phase.

• Sample Solution: Prepare the sample solution by dissolving an accurately weighed amount of the sample in the mobile phase to achieve a concentration within the calibration range.

4. Chromatographic Conditions:

• Column: C18 (4.6 x 150 mm, 5 µm)

• Mobile Phase: Phosphate Buffer (pH 3.0) : Acetonitrile (e.g., 60:40 v/v)

• Flow Rate: 1.0 mL/min[3]

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection Wavelength: 254 nm[2]

5. Method Validation: The method should be validated according to the International Council for Harmonisation (ICH) guidelines.[3]

• Linearity: Analyze the working standard solutions in triplicate. Plot the peak area against the concentration and determine the correlation coefficient (R²), which should be >0.999.

• Precision: Assess repeatability (intra-day precision) and intermediate precision (inter-day precision) by analyzing six replicate injections of a standard solution. The relative standard deviation (RSD) should be less than 2%.

• Accuracy: Perform recovery studies by spiking a placebo matrix with the analyte at three different concentration levels (e.g., 80%, 100%, and 120%). The recovery should be within 98-102%.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the LOD and LOQ based on the signal-to-noise ratio (3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.[4]

Parameter	Typical Acceptance Criteria
Linearity (R²)	≥ 0.999
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%
LOD	Signal-to-Noise Ratio of 3:1
LOQ	Signal-to-Noise Ratio of 10:1

II. Gas Chromatography-Mass Spectrometry (GC-MS)

For compounds that are thermally stable and volatile, GC-MS offers excellent separation efficiency and highly specific detection. Given the structure of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile, it is likely to be amenable to GC analysis. The mass spectrometer provides definitive identification based on the mass-to-charge ratio of the fragmented ions.

Causality Behind Experimental Choices

The use of a non-polar capillary column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms), is a standard choice for a wide range of organic molecules. The temperature programming of the GC oven is essential to ensure the elution of the analyte as a sharp peak and to separate it from any other volatile components in the sample. A splitless injection mode is often chosen for trace analysis to maximize the amount of analyte reaching the column. Electron ionization (EI) is a common and robust ionization technique that produces a reproducible fragmentation pattern, which can be used for library matching and structural confirmation.

Experimental Workflow: GC-MS

Caption: Workflow for the quantification of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile by GC-MS.

Detailed Protocol: GC-MS

1. Materials and Reagents:

• 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile reference standard

• Dichloromethane or Ethyl Acetate (GC grade)

2. Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).[5]

3. Preparation of Solutions:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of the reference standard and dissolve it in 10 mL of dichloromethane.

• Working Standard Solutions: Prepare a series of working standard solutions (e.g., 0.1, 0.5, 1, 5, 10 µg/mL) by diluting the stock solution with dichloromethane.

• Sample Solution: Prepare the sample solution by dissolving an accurately weighed amount of the sample in dichloromethane to achieve a concentration within the calibration range.

4. GC-MS Conditions:

• Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.[6]

• Inlet Temperature: 250 °C

• Injection Mode: Splitless

• Injection Volume: 1 µL

• Oven Temperature Program: Initial temperature of 70 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C, and hold for 5 minutes.[7]

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Scan Range: 40-450 amu (for qualitative analysis)

• Selected Ion Monitoring (SIM): For quantification, select at least three characteristic ions from the mass spectrum of the analyte.

5. Method Validation: Similar validation parameters as for the HPLC method should be assessed, including linearity, precision, accuracy, LOD, and LOQ, with adjustments for the GC-MS technique.

Parameter	Typical Acceptance Criteria
Linearity (R²)	≥ 0.998
Precision (%RSD)	< 15%
Accuracy (% Recovery)	80 - 120%
LOD	Signal-to-Noise Ratio of 3:1
LOQ	Signal-to-Noise Ratio of 10:1

III. UV-Vis Spectrophotometry

For a rapid, simple, and cost-effective estimation, UV-Vis spectrophotometry can be employed. This method is suitable for pure samples or simple formulations where interfering substances that absorb at the same wavelength are absent.

Causality Behind Experimental Choices

The aromatic nature of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile suggests it will have a distinct UV absorption profile. The choice of solvent is important; ethanol or methanol are good choices as they are transparent in the UV region of interest and can dissolve the compound. The wavelength of maximum absorbance (λmax) is determined to ensure the highest sensitivity for quantification.[8]

Experimental Workflow: UV-Vis Spectrophotometry

Caption: Workflow for the quantification of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile by UV-Vis Spectrophotometry.

Detailed Protocol: UV-Vis Spectrophotometry

1. Materials and Reagents:

• 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile reference standard

• Ethanol or Methanol (spectroscopic grade)

2. Instrumentation:

• UV-Vis Spectrophotometer (double beam)

3. Preparation of Solutions:

• Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of the reference standard and dissolve it in 100 mL of ethanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions (e.g., 2, 4, 6, 8, 10 µg/mL) by diluting the stock solution with ethanol.

• Sample Solution: Prepare the sample solution by dissolving an accurately weighed amount of the sample in ethanol to achieve a concentration within the calibration range.

4. Measurement:

• Determination of λmax: Scan the 10 µg/mL standard solution from 400 nm to 200 nm against an ethanol blank to determine the wavelength of maximum absorbance (λmax).

• Calibration Curve: Measure the absorbance of each working standard solution at the determined λmax. Plot a graph of absorbance versus concentration.

• Sample Analysis: Measure the absorbance of the sample solution at λmax and determine the concentration from the calibration curve.

5. Method Validation:

• Linearity: The Beer-Lambert law should be obeyed in the concentration range used, with a correlation coefficient (R²) ≥ 0.995.

• Precision and Accuracy: Can be assessed similarly to the chromatographic methods.

Conclusion

The choice of analytical method for the quantification of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile will depend on the specific requirements of the analysis, including the sample matrix, required sensitivity, and the need for a stability-indicating assay. The RP-HPLC method is recommended for its robustness, specificity, and suitability for stability studies. GC-MS provides an excellent alternative with high specificity, particularly for purity assessment and identification of volatile impurities. UV-Vis spectrophotometry offers a rapid and simple approach for the quantification of the pure substance. Each method, when properly validated, can provide accurate and reliable results for the quantification of this important chemical entity.

References

• ResearchGate. (2025). An Extractive Spectrophotometric Method for the Determination of Pyridine in Air and Environmental Samples. Available at: [Link]

• ResearchGate. (2026). Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. Available at: [Link]

• Taylor & Francis Online. (2025). Quantitative Determination of Pyridine Content in Crustacean Tissues and Marine Sediments by Headspace Gas Chromatography/Tandem Mass Spectrometry (HS-GC-MS/MS). Available at: [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine. Available at: [Link]

• PubMed. (2026). Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. Available at: [Link]

• Acta Poloniae Pharmaceutica. (n.d.). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Available at: [Link]

• Natural Volatiles & Essential Oils. (2021). Development and Validation of Stability Indicating RP-HPLC Method for Azelnidipine for bulk drug. Available at: [Link]

• ResearchGate. (2025). HPLC Determination of Four Derivatives of Benzene. Available at: [Link]

• ResearchGate. (n.d.). Chemical Analysis of Pesticides Using GC/MS, GC/MS/MS, and LC/MS/MS. Available at: [Link]

• Der Pharma Chemica. (2016). GC-MS analysis of methanol extract of Alysicarpus monilifer-whole plant. Available at: [Link]

• PubChem. (n.d.). 4-Formyl-3-hydroxybenzonitrile. Available at: [Link]

• National Institutes of Health. (2021). Rapid Screening and Quantitative Analysis of 74 Pesticide Residues in Herb by Retention Index Combined with GC-QQQ-MS/MS. Available at: [Link]

• PubMed Central. (2023). A GC-MS Chemotaxonomic Study on Lipophilic Compounds in the Bark of S. aucuparia subsp. sibirica Trees from the Population Growing in Akademgorodok, Novosibirsk (Russia). Available at: [Link]

• ResearchGate. (2016). Py-GC/MS applied to the analysis of synthetic organic pigments: Characterization and identification in paint samples. Available at: [Link]

• IOSR Journal. (n.d.). Quantification Of (4-Bromophenyl) {Pyridine-2-Yl} Acetonitrile Impurity (4-BPPA) By HPLC In Bromopheniramine Maleate Active Pharmaceutical Ingredient. Available at: [Link]

Sources

• 1. helixchrom.com [helixchrom.com]
• 2. researchgate.net [researchgate.net]
• 3. Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. nveo.org [nveo.org]
• 5. Rapid Screening and Quantitative Analysis of 74 Pesticide Residues in Herb by Retention Index Combined with GC-QQQ-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A GC-MS Chemotaxonomic Study on Lipophilic Compounds in the Bark of S. aucuparia subsp. sibirica Trees from the Population Growing in Akademgorodok, Novosibirsk (Russia) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. derpharmachemica.com [derpharmachemica.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimization of Pyridinyloxybenzonitrile Synthesis

Introduction

Welcome to the technical support center for the synthesis of pyridinyloxybenzonitrile derivatives. These compounds are pivotal structural motifs in medicinal chemistry and materials science. Their synthesis, typically achieved via a Nucleophilic Aromatic Substitution (SNAr) reaction, involves the coupling of a substituted hydroxypyridine with an activated fluorobenzonitrile. While conceptually straightforward, this reaction is often plagued by challenges such as low yields, competing side reactions, and purification difficulties.

This guide is designed for researchers, chemists, and drug development professionals. It provides in-depth, experience-driven troubleshooting advice, answers to frequently asked questions, and validated experimental protocols to help you navigate the complexities of this synthesis and optimize your reaction conditions for maximal yield and purity.

Core Reaction Principles: The SNAr Mechanism

The synthesis of pyridinyloxybenzonitriles proceeds via the Nucleophilic Aromatic Substitution (SNAr) pathway. Unlike SN1 or SN2 reactions, the SNAr mechanism is a two-step addition-elimination process.[1][2]

• Nucleophilic Attack: The reaction is initiated by deprotonating the hydroxypyridine with a suitable base to form a more nucleophilic pyridinoxide anion. This anion then attacks the electron-deficient carbon atom of the benzonitrile ring that bears the leaving group (typically a fluorine or chlorine atom). This forms a high-energy, resonance-stabilized carbanionic intermediate known as a Meisenheimer complex.[1][3]

• Elimination & Aromatization: In the second, faster step, the leaving group is eliminated, and the aromaticity of the benzonitrile ring is restored, yielding the final pyridinyloxybenzonitrile product.[1][4]

The reaction rate is critically dependent on the ability of electron-withdrawing groups (like the nitrile, -CN) to stabilize the negative charge of the Meisenheimer intermediate.[3][5] For this stabilization to be effective, these groups must be positioned ortho or para to the leaving group.[1][5]

}

Figure 1: S_NAr Mechanism for Pyridinyloxybenzonitrile Synthesis

Troubleshooting Guide (Q&A Format)

This section addresses specific experimental issues in a direct question-and-answer format.

Q1: My reaction shows no or very low conversion. TLC/LC-MS analysis indicates only starting materials are present even after prolonged heating. What went wrong?

A1: This is a common issue that typically points to one of four key areas: the base, the solvent, the temperature, or the reactants themselves.

• Insufficient Base Strength or Solubility: The hydroxypyridine must be deprotonated to form the active nucleophile. If the base is too weak or is not soluble in the reaction solvent, this initial activation step will not occur.

  • Solution: Switch to a stronger or more soluble base. For example, if potassium carbonate (K₂CO₃) is ineffective, consider cesium carbonate (Cs₂CO₃), which is more soluble and often more effective in dipolar aprotic solvents. Alternatively, stronger bases like potassium tert-butoxide (KOtBu) or sodium hydride (NaH) can be used, but require strictly anhydrous conditions.[6]

• Incorrect Solvent Choice: SNAr reactions are highly sensitive to the solvent. Polar aprotic solvents are essential.

  • Explanation: Solvents like Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or N-Methyl-2-pyrrolidone (NMP) are ideal because they can solvate the cation of the base (e.g., K⁺) but do not strongly solvate the pyridinoxide anion, leaving it "naked" and highly nucleophilic.[6][7] Using protic solvents (like ethanol or water) or nonpolar solvents (like toluene) will severely hinder the reaction.

  • Solution: Ensure you are using a dry, polar aprotic solvent. DMSO is often an excellent choice due to its high polarity and boiling point, allowing for a wide range of reaction temperatures.

• Inadequate Temperature: While many SNAr reactions proceed at elevated temperatures (80-150 °C), the activation energy barrier may not be overcome if the temperature is too low.

  • Solution: Gradually increase the reaction temperature in 20 °C increments, monitoring the reaction progress by TLC or LC-MS at each stage. Be mindful of the solvent's boiling point and potential for substrate decomposition at very high temperatures.

• Poorly Activated Electrophile: The benzonitrile ring must be sufficiently electron-deficient to be attacked by the nucleophile.

  • Explanation: The presence of the electron-withdrawing nitrile group (-CN) is crucial.[5] Furthermore, fluorine is an excellent leaving group for SNAr reactions not because it's a stable anion (like I⁻), but because its high electronegativity strongly polarizes the C-F bond, making the ipso-carbon highly electrophilic and accelerating the initial nucleophilic attack, which is the rate-determining step.[3]

  • Solution: Confirm that your benzonitrile substrate has the leaving group (ideally F or Cl) positioned ortho or para to the nitrile group. Meta-substituted isomers react much more slowly, if at all.[1]

Q2: My reaction is messy, producing multiple side products and a low yield of the desired ether. How can I improve selectivity?

A2: Side product formation often arises from competing reactions with the hydroxypyridine nucleophile or hydrolysis of the nitrile group.

• Competing N-Arylation vs. O-Arylation: Hydroxypyridines (especially 2- and 4-hydroxypyridine) exist in equilibrium with their pyridone tautomers. These pyridones can undergo N-arylation, leading to an undesired constitutional isomer.[8][9]

  • Solution: The choice of base and solvent can influence this selectivity. Softer bases like K₂CO₃ or Cs₂CO₃ in solvents like DMF tend to favor O-arylation. Harder bases like NaH can sometimes increase the proportion of N-arylation. For particularly stubborn cases of 3-hydroxypyridine, copper-catalyzed Ullmann-type couplings may offer superior O-arylation selectivity compared to traditional SNAr.[10][11]

• Hydrolysis of the Benzonitrile: The presence of water, especially under basic conditions and at high temperatures, can lead to the hydrolysis of the nitrile group to a carboxamide or carboxylic acid.

  • Solution: Use anhydrous solvents and reagents. Dry your base (e.g., K₂CO₃) in an oven before use. If your hydroxypyridine is a hydrate, it may be necessary to remove the water azeotropically with toluene before starting the reaction. Running the reaction under an inert atmosphere (N₂ or Ar) is also best practice to exclude atmospheric moisture.

• Decomposition: At very high temperatures (>150 °C), some sensitive substrates may begin to decompose, leading to a complex mixture.

  • Solution: Try to run the reaction at the lowest temperature that provides a reasonable reaction rate. If the required temperature is too high, consider using a more reactive electrophile (e.g., a nitro-activated aryl fluoride instead of just a cyano-activated one) or a catalyst system.

}

Figure 2: Troubleshooting Decision Tree for Low Yield

Frequently Asked Questions (FAQs)

Q: Which halogen is the best leaving group for the benzonitrile component? A: For SNAr reactions, the reactivity order is F > Cl > Br > I. This is the opposite of SN1/SN2 reactions. The rate-determining step is the initial nucleophilic attack, which is accelerated by highly electronegative groups that make the attached carbon more electrophilic. Therefore, 4-fluorobenzonitrile is typically the most reactive and preferred substrate.[3]

Q: Can I use a weaker base like triethylamine (Et₃N) or DIPEA? A: Generally, no. Organic amine bases are usually not strong enough to effectively deprotonate the hydroxypyridine to the extent required for the reaction to proceed efficiently. Inorganic bases like K₂CO₃, Cs₂CO₃, or stronger alkali metal alkoxides/hydrides are necessary.[6]

Q: How do I monitor the reaction progress effectively? A: Thin-Layer Chromatography (TLC) is the most common and convenient method. Use a solvent system that gives good separation between your starting materials and the expected product (e.g., 30-50% ethyl acetate in hexanes). The product, being a larger, less polar diaryl ether, should have a higher Rf value than the polar hydroxypyridine starting material. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) are ideal.

Q: Is it necessary to run the reaction under an inert atmosphere? A: It is highly recommended. While not always strictly necessary for small-scale reactions that proceed quickly, an inert atmosphere (Nitrogen or Argon) prevents the introduction of atmospheric moisture, which can cause hydrolysis of the nitrile group, and oxygen, which can lead to oxidative side reactions at high temperatures, especially in solvents like DMF or DMSO.

Data Presentation: Recommended Reaction Conditions

The optimal conditions can vary based on the specific electronic properties of the substrates. The following table provides a starting point for optimization.

Hydroxypyridine	Benzonitrile Electrophile	Recommended Base (eq.)	Solvent	Temp (°C)	Typical Time (h)	Notes
3-Hydroxypyridine	4-Fluorobenzonitrile	K₂CO₃ (1.5) or Cs₂CO₃ (1.5)	DMSO	100-120	6-12	O-arylation is generally favored.
2-Hydroxypyridine	2,4-Difluorobenzonitrile	K₂CO₃ (1.5)	DMF	80-100	4-8	Potential for competing N-arylation.
4-Hydroxypyridine	4-Fluoro-3-methylbenzonitrile	KOtBu (1.2)	THF/DMF	60-80	2-6	Stronger base may be needed for less acidic pyridinols.
5-Bromo-3-hydroxypyridine	4-Fluorobenzonitrile	Cs₂CO₃ (1.5)	NMP	120-140	12-24	Electron-withdrawing groups on the pyridine ring slow the reaction.

Experimental Protocols

General Protocol for Pyridinyloxybenzonitrile Synthesis

Safety Precaution: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. DMF, DMSO, and NMP are reproductive hazards and should be handled with care.[6]

Reagents & Equipment:

• Substituted Hydroxypyridine (1.0 eq.)

• Substituted Fluorobenzonitrile (1.1 eq.)

• Potassium Carbonate (K₂CO₃), finely milled and dried (1.5 eq.)

• Anhydrous Dimethylformamide (DMF)

• Round-bottom flask equipped with a magnetic stir bar and reflux condenser

• Inert atmosphere setup (Nitrogen or Argon)

• Heating mantle with temperature controller

Procedure:

• Setup: To the round-bottom flask, add the hydroxypyridine (1.0 eq.), fluorobenzonitrile (1.1 eq.), and potassium carbonate (1.5 eq.).

• Inert Atmosphere: Evacuate and backfill the flask with nitrogen or argon three times to ensure an inert atmosphere.

• Solvent Addition: Add anhydrous DMF via syringe to achieve a substrate concentration of approximately 0.2-0.5 M.

• Heating: Begin stirring and heat the reaction mixture to the desired temperature (e.g., 100 °C).

• Monitoring: Monitor the reaction progress by TLC or LC-MS every 2-4 hours. The reaction is complete when the limiting starting material is consumed.

• Workup: a. Cool the reaction mixture to room temperature. b. Pour the mixture into a separatory funnel containing water and ethyl acetate. c. Extract the aqueous layer with ethyl acetate (3x). d. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

References

• Chemistry Steps. (n.d.). Nucleophilic Aromatic Substitution. Retrieved from Chemistry Steps. [Link]

• ResearchGate. (2025). Cu-Catalyzed N- and O-Arylation of 2-, 3-, and 4-Hydroxypyridines and Hydroxyquinolines | Request PDF. Retrieved from ResearchGate. [Link]

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Retrieved from Wikipedia. [Link]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from Master Organic Chemistry. [Link]

• NPTEL Archive. (n.d.). Lecture 15 Aromatic Nucleophilic Substitution. Retrieved from NPTEL. [Link]

• Dalal Institute. (n.d.). Aromatic Nucleophilic Substitution. Retrieved from Dalal Institute. [Link]

• Anderson, K. W., et al. (2007). Cu-Catalyzed N- and O-Arylation of 2-, 3-, and 4-Hydroxypyridines and Hydroxyquinolines. Organic Letters, 9(4), 645-648. [Link]

• ResearchGate. (2018). Nature of the nucleophile and solvent effect on a SNAr reaction. Retrieved from ResearchGate. [Link]

• Kuriyama, M., et al. (2020). N- and O-arylation of pyridin-2-ones with diaryliodonium salts: base-dependent orthogonal selectivity under metal-free conditions. Chemical Science, 11, 8295-8300. [Link]

• ACS Publications. (2007). Cu-Catalyzed N- and O-Arylation of 2-, 3-, and 4-Hydroxypyridines and Hydroxyquinolines. Retrieved from ACS Publications. [Link]

• WordPress. (n.d.). Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry. Retrieved from GSK Green Chemistry Guide. [Link]

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• 2. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. archive.nptel.ac.in [archive.nptel.ac.in]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry - Wordpress [reagents.acsgcipr.org]
• 7. researchgate.net [researchgate.net]
• 8. N - and O -arylation of pyridin-2-ones with diaryliodonium salts: base-dependent orthogonal selectivity under metal-free conditions - Chemical Science (RSC Publishing) DOI:10.1039/D0SC02516J [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]

Side-product formation in the synthesis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile

Welcome to the technical support guide for the synthesis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile. This document provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during this synthesis. The information herein is grounded in established chemical principles and practical laboratory experience to ensure scientific integrity and experimental success.

Introduction to the Synthesis

The synthesis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile is typically achieved via a nucleophilic aromatic substitution (SNAr) reaction, a class of reactions central to organic chemistry.[1] This specific transformation involves the reaction of 3-formyl-2-chloropyridine with 4-hydroxybenzonitrile in the presence of a base. This process, a variation of the Williamson ether synthesis, forms the desired ether linkage.[2][3] The electron-deficient nature of the pyridine ring, enhanced by the presence of the nitrogen atom and the formyl group, makes it susceptible to nucleophilic attack, facilitating the substitution of the chlorine atom.[4][5]

The reaction is favored at the ortho and para positions relative to the pyridine nitrogen due to higher positive charge density.[4][6] While seemingly straightforward, this synthesis is prone to the formation of various side-products that can complicate purification and reduce the overall yield of the desired product. Understanding the underlying mechanisms of these side-reactions is crucial for effective troubleshooting.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common issues encountered during the synthesis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile.

Question 1: My reaction is sluggish, and I'm observing a low conversion of my starting materials. What are the likely causes and how can I improve the reaction rate?

Answer:

A slow or incomplete reaction can be attributed to several factors, primarily related to the reaction conditions and the purity of your reagents.

Causality and Optimization Strategies:

• Insufficient Basicity: A base is required to deprotonate the 4-hydroxybenzonitrile, forming the more nucleophilic phenoxide ion. If the base is too weak or used in insufficient stoichiometric amounts, the concentration of the active nucleophile will be low, leading to a slow reaction.

  • Troubleshooting: Ensure you are using a sufficiently strong base to deprotonate the phenol. While weaker bases like potassium carbonate (K₂CO₃) can be used for phenols, stronger bases like sodium hydride (NaH) may be necessary to drive the reaction to completion.[7] Always use at least one equivalent of the base.

• Reaction Temperature: Nucleophilic aromatic substitutions often require elevated temperatures to overcome the activation energy barrier.

  • Troubleshooting: If the reaction is proceeding slowly at room temperature, gradually increasing the temperature to 50-100 °C can significantly enhance the reaction rate.[3] Monitoring the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) is crucial to avoid decomposition at excessive temperatures.[8]

• Solvent Choice: The choice of solvent is critical for SNAr reactions. Polar aprotic solvents are generally preferred as they can solvate the cation of the base while leaving the nucleophile relatively free to react.

  • Troubleshooting: Solvents like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are excellent choices for this type of reaction.[7] Ensure your solvent is anhydrous, as water can react with the base and reduce its effectiveness.

• Purity of Reactants: Impurities in either the 3-formyl-2-chloropyridine or 4-hydroxybenzonitrile can inhibit the reaction.

  • Troubleshooting: Verify the purity of your starting materials using appropriate analytical techniques (e.g., NMR, melting point). If necessary, purify the starting materials by recrystallization or column chromatography before use.

Parameter	Recommendation	Rationale
Base	K₂CO₃, NaH, or other suitable strong base	To ensure complete deprotonation of 4-hydroxybenzonitrile.
Temperature	50-100 °C	To overcome the activation energy of the reaction.
Solvent	Anhydrous DMF or DMSO	Polar aprotic solvents favor SNAr reactions.
Reactants	High purity	Impurities can interfere with the reaction.

Question 2: I've isolated my product, but it's contaminated with a significant amount of an unexpected side-product. What are the most likely side-products and how can I minimize their formation?

Answer:

The formation of side-products is a common challenge in this synthesis. The most probable side-products arise from competing reaction pathways.

Common Side-Products and Mitigation Strategies:

• Self-Condensation of 3-Formyl-2-chloropyridine: In the presence of a base, the formyl group of one molecule can be attacked by the deprotonated form of another, leading to aldol-type condensation products.

  • Minimization: Add the base to a mixture of the 3-formyl-2-chloropyridine and 4-hydroxybenzonitrile, rather than pre-mixing the base with the pyridine derivative. Maintaining a lower reaction temperature can also disfavor this side reaction.

• Hydrolysis of 3-Formyl-2-chloropyridine: If there is residual water in the reaction mixture, the 2-chloropyridine derivative can undergo hydrolysis to form 3-formyl-2-hydroxypyridine.

  • Minimization: Use anhydrous solvents and ensure all glassware is thoroughly dried before use.

• Reaction at the Formyl Group: The phenoxide can potentially attack the electrophilic carbon of the formyl group, although this is generally less favorable than substitution at the 2-position of the pyridine ring.

  • Minimization: Optimal reaction conditions that favor the SNAr pathway, such as appropriate temperature and solvent, will minimize this side reaction.

• Decomposition of Starting Materials or Product: At excessively high temperatures or prolonged reaction times, the starting materials or the desired product may decompose, leading to a complex mixture of impurities.

  • Minimization: Monitor the reaction progress closely and stop the reaction once the starting materials have been consumed. Avoid unnecessarily high temperatures.

Question 3: The purification of the final product by column chromatography is proving difficult, with poor separation of the product from impurities. What can I do to improve the purification process?

Answer:

Purification challenges often stem from the similar polarities of the desired product and the side-products.

Purification Optimization:

• Solvent System Selection: The choice of the mobile phase is critical for achieving good separation in column chromatography.

  • Troubleshooting: Systematically screen different solvent systems with varying polarities. A common starting point is a mixture of a non-polar solvent like hexane or heptane and a more polar solvent like ethyl acetate.[8] Gradually increasing the polarity of the mobile phase can help to elute the compounds with better separation.

• Alternative Purification Techniques: If column chromatography is ineffective, other purification methods can be employed.

  • Troubleshooting:

    • Recrystallization: If the product is a solid and a suitable solvent system can be found where the product has significantly different solubility from the impurities at different temperatures, recrystallization can be a highly effective purification method.

    • Preparative HPLC: For very challenging separations, preparative HPLC can provide high-purity material, although it is a more resource-intensive technique.

Experimental Workflow & Troubleshooting Logic

The following diagram illustrates a typical experimental workflow and a decision-making process for troubleshooting common issues.

Caption: Troubleshooting workflow for the synthesis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile.

Reaction Mechanism Overview

The core of this synthesis is a nucleophilic aromatic substitution (SNAr) reaction. The key steps are illustrated below.

Sources

• 1. Concerted Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
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• 6. youtube.com [youtube.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile

Introduction

Welcome to the technical support guide for the synthesis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile. This diaryl ether is a valuable building block in medicinal chemistry and materials science, often serving as a key precursor for more complex molecular targets. Its synthesis, typically achieved via a nucleophilic aromatic substitution (SₙAr) pathway, presents several challenges that can impact reaction yield and purity. Common hurdles include incomplete conversion, formation of side products, and difficulties in purification.

This guide is designed for researchers, chemists, and drug development professionals. It provides in-depth, experience-driven answers to common problems encountered during the synthesis, focusing on the causality behind experimental choices to empower you to optimize your reaction conditions effectively.

Core Reaction Overview: Nucleophilic Aromatic Substitution (SₙAr)

The formation of the diaryl ether bond in this synthesis is most commonly achieved by reacting a 2-halo-3-formylpyridine derivative (e.g., 2-chloro-3-formylpyridine) with 4-hydroxybenzenecarbonitrile (also known as 4-cyanophenol) in the presence of a base. The reaction proceeds through a well-established Nucleophilic Aromatic Substitution (SₙAr) mechanism.

The pyridine ring, being inherently electron-deficient, is pre-disposed to nucleophilic attack. This reactivity is further enhanced by the electron-withdrawing formyl group (-CHO) at the 3-position, which helps to stabilize the negatively charged intermediate (Meisenheimer complex) formed during the reaction.

Caption: A troubleshooting workflow for low reaction yield.

Q2: My analysis shows significant amounts of unreacted starting materials even after prolonged reaction times. How can I improve conversion?

A: This indicates that the reaction has either stalled or is proceeding very slowly. Beyond the points in Q1, consider these factors:

• Catalysis: If uncatalyzed SₙAr is failing, a transition-metal-catalyzed approach may be necessary.

  • Troubleshooting Suggestion: Introduce a copper catalyst system (Ullmann condensation). A simple system using 5-10 mol% of a Cu(I) salt like CuI or Cu₂O can dramatically accelerate the reaction. [1]The addition of a ligand, such as (2-pyridyl)acetone or a salicylaldimine, can further improve yields under milder conditions. [2][3] * Rationale: The copper catalyst coordinates to the reactants, facilitating the C-O bond formation through a different mechanistic pathway, often with a lower activation energy than the uncatalyzed SₙAr. [4][5]

• Stoichiometry: Ensure the reactant ratios are optimal.

  • Troubleshooting Suggestion: Try using a slight excess (1.1 to 1.2 equivalents) of the 4-hydroxybenzenecarbonitrile.

  • Rationale: This can help drive the reaction to completion by ensuring the more valuable pyridine substrate is fully consumed, following Le Châtelier's principle.

Q3: I'm forming the product, but my sample is contaminated with significant byproducts. What are they and how can I avoid them?

A: Byproduct formation usually stems from the reactivity of the functional groups under basic, high-temperature conditions.

• Hydrolysis of Nitrile: The -CN group can be susceptible to hydrolysis to a primary amide (-CONH₂) or a carboxylic acid (-COOH) if excess water is present under harsh basic conditions.

  • Mitigation: Use rigorously dried solvents and reagents. Employ a milder base like K₂CO₃ or Cs₂CO₃ instead of hydroxides (e.g., NaOH, KOH).

• Reactions involving the Formyl Group: The aldehyde is electron-deficient and can be a target for nucleophiles.

  • Mitigation: The phenoxide is a relatively soft nucleophile and O-arylation is generally favored. However, to minimize any potential side reactions at the aldehyde, ensure the phenoxide is generated and consumed efficiently. Maintain a moderate temperature if possible and avoid extremely strong bases that might promote undesired pathways.

• Homocoupling (Ullmann-type reactions): If using a copper catalyst, homocoupling of the 4-hydroxybenzenecarbonitrile can sometimes occur.

  • Mitigation: This is less common in C-O coupling than in C-N coupling but can be minimized by careful control of temperature and catalyst loading. Using a suitable ligand can often increase the selectivity for the desired cross-coupling product. [3]

Frequently Asked Questions (FAQs)

Q1: What is the best base for this reaction?

A: The "best" base depends on the specific substrate reactivity and desired conditions. However, Cesium Carbonate (Cs₂CO₃) is often the superior choice for this type of diaryl ether synthesis.

Base	Formula	pKa of Conj. Acid	Solubility (in DMF)	Key Considerations
Sodium Hydride	NaH	~36	Insoluble (reacts)	Very strong, requires strict inert and anhydrous conditions. Can cause side reactions.
Potassium Carbonate	K₂CO₃	10.3	Sparingly Soluble	Standard, cost-effective choice. Its lower solubility can sometimes lead to slower reaction rates.
Cesium Carbonate	Cs₂CO₃	10.3	Highly Soluble	Often provides higher yields and faster rates due to its high solubility and the "cesium effect," where the large, soft Cs⁺ ion coordinates weakly to the phenoxide, making it more nucleophilic. [1][6]

Q2: Which solvent should I choose?

A: A polar aprotic solvent is essential. DMF (N,N-Dimethylformamide) is a reliable and common starting point.

Solvent	Boiling Point (°C)	Dielectric Constant	Notes
DMF	153	37	Excellent all-around choice. Good solvating power and appropriate boiling point. Can decompose slightly at very high temperatures to release dimethylamine.
DMSO	189	47	Higher boiling point allows for higher reaction temperatures. Can be difficult to remove during workup. Must be very dry as it is highly hygroscopic.
NMP	202	32	Very high boiling point, useful for particularly unreactive substrates. Can be difficult to remove.
Acetonitrile	82	38	Lower boiling point limits the reaction temperature, making it suitable only for highly activated substrates.

Q3: Is a catalyst necessary?

A: Not always, but it can be very helpful. The 2-position of the pyridine ring is activated by both the ring nitrogen and the 3-formyl group, so a direct, uncatalyzed SₙAr is often feasible. However, if you are struggling with low yields or need to use milder conditions, a copper catalyst (Ullmann coupling) is a highly effective and economical choice. [4][2][6]Palladium-catalyzed Buchwald-Hartwig C-O coupling is also an option but is generally more expensive and complex to set up due to the need for specialized phosphine ligands. [7][8]

Caption: Relationship between key parameters and outcomes.

Baseline Experimental Protocol

This protocol serves as a robust starting point for optimization. Always conduct reactions in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

Materials:

• 2-Chloro-3-formylpyridine (1.0 eq)

• 4-Hydroxybenzenecarbonitrile (1.2 eq)

• Cesium Carbonate (Cs₂CO₃) (2.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-chloro-3-formylpyridine and 4-hydroxybenzenecarbonitrile.

• Place the flask under an inert atmosphere (Nitrogen or Argon).

• Add anhydrous DMF via syringe. Stir the mixture at room temperature for 5 minutes to dissolve the solids.

• Add cesium carbonate to the flask in one portion.

• Heat the reaction mixture to 110-120°C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS every 2-4 hours until the consumption of the limiting reagent (2-chloro-3-formylpyridine) is complete (typically 8-24 hours).

• Once complete, cool the reaction mixture to room temperature.

• Pour the mixture into a beaker containing cold water. This will precipitate the crude product and dissolve inorganic salts.

• Stir for 30 minutes, then collect the solid product by vacuum filtration. Wash the solid with ample water, followed by a small amount of cold diethyl ether or ethanol to remove nonpolar impurities.

• Purification: The crude solid can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) or by column chromatography on silica gel using an ethyl acetate/hexanes gradient.

References

• Bogan, D. L., et al. (2005). Synthesis of Diarylated 4-Pyridylmethyl Ethers via Palladium-Catalyzed Cross-Coupling Reactions.

• Ueda, M., et al. (2017). Decarbonylative Diaryl Ether Synthesis by Pd and Ni Catalysis. Journal of the American Chemical Society. [Link]

• Cristau, H.-J., et al. (2002). A General and Mild Ullmann-Type Synthesis of Diaryl Ethers. Organic Letters. [Link]

• Anonymous. (2024). Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles. ChemRxiv. [Link]

• MacMillan, D. W. C., et al. (2018). Monophasic Pd-catalysed O-arylation of phenols. ResearchGate. [Link]

• Thomas, D. A., et al. (2018). Pd-Catalyzed O-Arylation of Phenols Mediated by a Weak, Soluble Organic Base: Methodology, Mechanism, and Compatibility with Enabling Technologies. Journal of the American Chemical Society. [Link]

• Ding, K., et al. (2009). (2-Pyridyl)acetone-Promoted Cu-Catalyzed O-Arylation of Phenols with Aryl Iodides, Bromides, and Chlorides. Organic Chemistry Portal. [Link]

• Fors, B. P., et al. (2008). A New Biarylphosphine Ligand for the Pd-Catalyzed Synthesis of Diaryl Ethers under Mild Conditions. Organic Letters. [Link]

• Ganton, M. D., et al. (2024). Room-Temperature Nucleophilic Aromatic Substitution of 2-Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles. ACS Omega. [Link]

• Gujadhur, R. K., & Venkataraman, D. (2001). Synthesis of diaryl ethers using an easy-to-prepare, air-stable, soluble copper(I) catalyst. Synthetic Communications. [Link]

• Wikipedia. (n.d.). Ullmann condensation. Wikipedia. [Link]

• Anonymous. (2019). nucleophilic aromatic substitutions. YouTube. [Link]

• Ley, S. V., & Thomas, A. W. (2003). The Ullmann Ether Condensation. ResearchGate. [Link]

• Mulla, S. A. R. (2021).

• Zhang, H., et al. (2013). Copper-catalyzed Ullmann-type synthesis of diaryl ethers assisted by salicylaldimine ligands. Journal of Coordination Chemistry. [Link]

• Thomas, D. A., et al. (2018). Pd-Catalyzed O-Arylation of Phenols Mediated by a Weak, Soluble Organic Base: Methodology, Mechanism, and Compatibility with Enabling Technologies. PubMed. [Link]

• SynArchive. (n.d.). Ullmann Condensation. SynArchive. [Link]

• Anonymous. (n.d.). Williamson Ether Synthesis. Name Reactions in Organic Synthesis. [Link]

• Wang, Z., et al. (2019). Base-Mediated O-Arylation of Alcohols and Phenols by Triarylsulfonium Triflates. ResearchGate. [Link]

• Wang, X., et al. (2024). Nucleophilic Aromatic Substitution of Halobenzenes and Phenols with Catalysis by Arenophilic π Acids. PubMed. [Link]

• Chemistry LibreTexts. (2015). 22.4: Preparation of Phenols: Nucleophilic Aromatic Substitution. Chemistry LibreTexts. [Link]

• Duan, H. (2021). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Francis Academic Press. [Link]

• Adjimann, C. S., et al. (2021). Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions. Reaction Chemistry & Engineering. [Link]

Sources

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• 3. Copper-catalyzed Ullmann-type synthesis of diaryl ethers assisted by salicylaldimine ligands [html.rhhz.net]
• 4. Ullmann condensation - Wikipedia [en.wikipedia.org]
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• 8. pubs.acs.org [pubs.acs.org]

Stability issues of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile under acidic conditions

Welcome to the dedicated technical support center for 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential stability challenges of this molecule, particularly under acidic conditions. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure the integrity of your experiments.

Troubleshooting Guide: Stability Issues in Acidic Media

This section addresses specific problems you might encounter during the handling, reaction, or purification of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile in acidic environments.

Issue 1: Appearance of a New, More Polar Impurity on TLC/LC-MS After Acidic Workup.

Question: After performing a reaction under acidic conditions or during an acidic aqueous workup, I'm observing a new, more polar spot on my TLC plate that wasn't there before. LC-MS analysis suggests the formation of a product with a mass increase of 18 amu. What is happening to my compound?

Answer: The observation of a new, more polar compound with a mass increase of 18 amu strongly suggests the hydrolysis of the nitrile group to a carboxylic acid. Under acidic conditions, the nitrogen of the nitrile group is protonated, which significantly increases the electrophilicity of the nitrile carbon.[1][2] A water molecule can then act as a nucleophile, attacking this carbon and initiating a series of steps that ultimately lead to the formation of a carboxylic acid and an ammonium ion.[3][4][5]

The resulting carboxylic acid, 4-[(3-Formyl-2-pyridinyl)oxy]benzoic acid, is substantially more polar than the starting nitrile, which explains its different behavior on TLC and reverse-phase HPLC.

Recommended Actions:

• Avoid Strong Acids: Whenever possible, use milder acidic conditions or avoid acidic workups altogether if the desired transformation does not require it.

• Anhydrous Conditions: If an acid catalyst is necessary for your reaction, ensure that the reaction is conducted under strictly anhydrous conditions to minimize the presence of water.

• Temperature Control: Hydrolysis is temperature-dependent. Perform your reaction and workup at the lowest possible temperature to slow down the rate of nitrile hydrolysis.

• Alternative Purification: If an acidic workup is unavoidable, consider immediate extraction into an organic solvent and drying, followed by non-aqueous purification methods like flash chromatography on silica gel.

Issue 2: Complete Degradation or Multiple Unidentified Products Observed After Heating in Strong Acid.

Question: I attempted to deprotect another functional group on my molecule using a strong acid like HBr or HI with heating, but I've lost my starting material and see a complex mixture of products. What are the likely degradation pathways?

Answer: Heating 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile in the presence of strong acids like HBr or HI can lead to multiple degradation pathways, primarily involving the cleavage of the ether linkage.[6][7] Aryl ethers are susceptible to cleavage by strong acids, and this process is often accelerated by heat.[8]

The probable degradation mechanism involves the protonation of the ether oxygen, followed by nucleophilic attack of the halide ion (Br- or I-) on the carbon of the pyridine ring, leading to the formation of 4-hydroxybenzonitrile and a 2-halo-3-formylpyridine derivative. The pyridine nitrogen will also be protonated, which can influence the reactivity of the ether linkage.[9][10]

Simultaneously, the nitrile group can undergo hydrolysis to a carboxylic acid as described in Issue 1, further complicating the product mixture.

Recommended Actions:

• Alternative Cleavage Reagents: If ether cleavage is the intended reaction, be aware of the potential for multiple products. If it is not, avoid using strong hydrohalic acids with heat. For other deprotections, consider alternative reagents that are compatible with the ether and nitrile functionalities.

• Lewis Acids: In some cases, Lewis acids may be a milder alternative to Brønsted acids for certain transformations, potentially leaving the ether linkage intact.

• Careful Monitoring: If you must use these conditions, monitor the reaction closely by TLC or LC-MS at short intervals to identify the point at which your desired product is maximized and degradation becomes significant.

Frequently Asked Questions (FAQs)

Q1: Is the formyl group on the pyridine ring stable to acidic conditions?

A1: The formyl (aldehyde) group is generally stable to hydrolysis under mild acidic conditions, especially when compared to esters or amides.[11] However, under strongly acidic conditions and with heating, its reactivity can be influenced by the electronic state of the protonated pyridine ring. While direct hydrolysis of the formyl group is less of a primary concern compared to nitrile hydrolysis or ether cleavage, its presence contributes to the overall electronic properties of the molecule.

Q2: Will the pyridine nitrogen be protonated in acidic media, and how does this affect stability?

A2: Yes, the lone pair of electrons on the pyridine nitrogen is basic and will be readily protonated in acidic solutions to form a pyridinium salt.[9][12] This protonation has two main consequences for the molecule's stability and reactivity:

• Electronic Deactivation: The positive charge on the pyridinium ion deactivates the pyridine ring towards electrophilic aromatic substitution.[13]

• Increased Solubility in Aqueous Acid: The formation of the pyridinium salt will increase the compound's solubility in aqueous acidic solutions.

While protonation itself is not a degradation reaction, it alters the electronic landscape of the molecule, which can influence the rates of other potential degradation pathways.

Q3: Can I use a Lewis acid with this molecule?

A3: Yes, Lewis acids can be used, but with caution. The pyridine nitrogen and the formyl oxygen can coordinate to Lewis acids. This can be a desired interaction to modulate reactivity, but it can also lead to unexpected side reactions or deactivation of the Lewis acid. It is advisable to perform a small-scale test reaction to assess the compatibility of your specific Lewis acid with the substrate.

Q4: What are the ideal storage conditions for 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile?

A4: To ensure long-term stability, the compound should be stored in a cool, dry place, away from strong acids and bases. Storing it under an inert atmosphere (e.g., nitrogen or argon) can also be beneficial to prevent slow degradation from atmospheric moisture and acidic gases.

Experimental Protocols

Protocol 1: Recommended Mild Acidic Workup Procedure

This protocol is designed to minimize the risk of nitrile hydrolysis during the workup of a reaction mixture.

• Quenching: Cool the reaction mixture to 0 °C.

• Dilution: Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Washing: Wash the organic layer with a saturated aqueous solution of a mild base like sodium bicarbonate (NaHCO₃) to neutralize any remaining acid. If the compound is base-sensitive, use chilled, deionized water.

• Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine) to remove excess water.

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄).

• Concentration: Remove the solvent under reduced pressure at a low temperature.

Visualizing Degradation Pathways

Diagram 1: Acid-Catalyzed Nitrile Hydrolysis

Caption: Pathway of nitrile hydrolysis under acidic conditions.

Diagram 2: Ether Cleavage under Strong Acid

Caption: Cleavage of the ether bond by strong acid.

References

• Lumen Learning. Hydrolysis of nitriles. Organic Chemistry II. [Link]

• Housing Innovations. (2025, August 7). Unlock the Secrets of Acid-Catalyzed Nitrile Hydrolysis: A Game-Changing Chemical Breakdown. [Link]

• Clark, J. (n.d.). Hydrolysis of nitriles. Chemguide. [Link]

• LibreTexts Chemistry. (2025, January 19). 20.7: Chemistry of Nitriles. [Link]

• BYJU'S. (n.d.). Acidic Hydrolysis of Nitriles. [Link]

• Substitution effects on neutral and protonated pyridine derivatives along the periodic table. (2025, August 7). [Link]

• Royal Society of Chemistry. (n.d.). Unveiling the electrophilic aromatic substitution reactions of pyridine derivatives with nitronium ion through molecular electron density theory. New Journal of Chemistry. [Link]

• Pyridines. (n.d.). [Link]

• ACS Publications. (n.d.). Mechanism of Pyridine Protonation in Water Clusters of Increasing Size. [Link]

• Pearson. (2024, September 23). EAS Reactions of Pyridine Explained: Definition, Examples, Practice & Video Lessons. [Link]

• National Institutes of Health. (n.d.). Benzonitrile. PubChem. [Link]

• Synthesis and Versatile Utilization of 2-Pyridyl and Pyrimidyl-Related Reagents. (n.d.). [Link]

• Wikipedia. (n.d.). Ether cleavage. [Link]

• ACS Publications. (2021, January 14). Nickel-Catalyzed Cross-Coupling of Aryl 2-Pyridyl Ethers with Organozinc Reagents: Removal of the Directing Group via Cleavage of the Carbon–Oxygen Bonds. The Journal of Organic Chemistry. [Link]

• LibreTexts Chemistry. (2024, March 19). 18.3: Reactions of Ethers - Acidic Cleavage. [Link]

• Reddit. (2019, February 9). Ether Cleavage. I know HCl isn't usually considered strong enough to cleave ethers but with pyridine HCl it has been shown to work. My question is does stirring for 8 hours sound excessive? Step 2 is occurring ATM in a cold environment. r/OrganicChemistry. [Link]

• LibreTexts Chemistry. (2021, July 31). 18.8: Reactions at the Carbonyl Carbon of Acid Derivatives. [Link]

• Master Organic Chemistry. (n.d.). Acidic cleavage of ethers (SN2). [Link]

Sources

• 1. 21.5. Hydrolysis of nitriles | Organic Chemistry II [courses.lumenlearning.com]
• 2. Unlock the Secrets of Acid-Catalyzed Nitrile Hydrolysis: A Game-Changing Chemical Breakdown - Housing Innovations [dev.housing.arizona.edu]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. byjus.com [byjus.com]
• 6. Ether cleavage - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. gcwgandhinagar.com [gcwgandhinagar.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. EAS Reactions of Pyridine Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 13. Unveiling the electrophilic aromatic substitution reactions of pyridine derivatives with nitronium ion through molecular electron density theory - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Avoiding decomposition of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile during workup

Welcome to the technical support center for 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the workup and purification of this molecule. Drawing upon established chemical principles and field-proven insights, this document provides a series of troubleshooting guides and frequently asked questions to help you minimize decomposition and maximize the yield and purity of your target compound.

Understanding the Molecule's Sensitivities

4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile is a multifunctional compound with three key reactive sites: a formyl group (aldehyde), a pyridinyl ether linkage, and a benzonitrile group. Each of these functional groups presents unique stability challenges during workup, making the molecule susceptible to degradation under various conditions. Understanding these potential decomposition pathways is the first step toward designing a robust and effective workup procedure.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the workup of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile.

Q1: My crude NMR shows significant loss of the aldehyde proton signal after an aqueous workup. What is likely happening?

A1: The loss of the aldehyde signal is a common issue and can be attributed to several factors, primarily oxidation or over-hydration.

• Oxidation: Aldehydes are susceptible to oxidation to the corresponding carboxylic acid, especially if the reaction mixture is exposed to air for extended periods or if oxidizing agents are present.

• Over-hydration and Acetal Formation: In the presence of water and acid or base catalysts, the aldehyde can form a hydrate, which may be difficult to remove under reduced pressure. If alcohols are present in the workup solvents, acetal formation can occur.

Troubleshooting Steps:

• Minimize Air Exposure: Perform the workup under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

• Use Degassed Solvents: Employ solvents that have been degassed to remove dissolved oxygen.

• Avoid Strong Acids and Bases: If an acid or base wash is necessary, use dilute solutions and minimize the contact time. A buffered wash (e.g., phosphate buffer at pH 7) is often a safer alternative.

• Check for Peroxides: Ensure that your organic solvents (especially ethers like diethyl ether or THF) are free of peroxides, which can oxidize the aldehyde.

Q2: I'm observing the formation of 4-hydroxybenzonitrile and 3-formyl-2-hydroxypyridine as byproducts. What is causing the cleavage of the ether linkage?

A2: The pyridinyl ether linkage is susceptible to cleavage under both strongly acidic and basic conditions.[1]

• Acid-Catalyzed Cleavage: Protonation of the pyridine nitrogen or the ether oxygen can facilitate nucleophilic attack by water or other nucleophiles present in the reaction mixture, leading to the cleavage of the C-O bond.

• Base-Mediated Cleavage: Strong bases can also promote the cleavage of the ether linkage, although this is generally less common for aryl ethers unless activated by strong electron-withdrawing groups.

Troubleshooting Steps:

• Maintain Neutral pH: The most effective way to prevent ether cleavage is to maintain a neutral pH throughout the workup. Use a mild quenching agent like saturated aqueous ammonium chloride or a phosphate buffer.

• Avoid Prolonged Exposure to pH Extremes: If an acidic or basic wash is unavoidable, keep the contact time to a minimum and perform the extraction at low temperatures (0-5 °C) to slow down the rate of decomposition.

• Consider a Non-Aqueous Workup: If the desired product is sufficiently non-polar, a non-aqueous workup involving filtration through a pad of silica gel or celite can be an effective way to remove inorganic salts without exposing the compound to harsh aqueous conditions.

Q3: My product seems to be degrading on silica gel during column chromatography. What are my options?

A3: Silica gel is acidic and can cause the degradation of sensitive compounds like aldehydes and those with acid-labile functional groups.

Troubleshooting Steps:

• Deactivate the Silica Gel: Neutralize the silica gel by preparing a slurry with a solvent containing a small amount of a non-nucleophilic base, such as triethylamine (typically 0.1-1% v/v), before packing the column.

• Use an Alternative Stationary Phase: Consider using a less acidic stationary phase like alumina (neutral or basic) or a bonded-phase silica gel (e.g., C18 for reverse-phase chromatography).

• Minimize Residence Time on the Column: Run the column with a slightly more polar solvent system to elute the product faster, thereby reducing its contact time with the stationary phase.

• Purification via Bisulfite Adduct Formation: For a non-chromatographic purification method, consider the formation of a reversible bisulfite adduct. This is a highly effective technique for purifying aldehydes.[2]

Recommended Workup & Purification Protocols

Protocol 1: General Mild Aqueous Workup

This protocol is designed to minimize exposure to harsh pH conditions.

• Quenching: Cool the reaction mixture to 0 °C and quench by the slow addition of saturated aqueous ammonium chloride solution.

• Extraction: Extract the product into a suitable organic solvent (e.g., ethyl acetate or dichloromethane). Perform the extraction three times to ensure complete recovery.

• Washing: Combine the organic layers and wash sequentially with:

  • Saturated aqueous sodium bicarbonate solution (to neutralize any remaining acid).

  • Brine (saturated aqueous sodium chloride solution) to aid in the removal of water and break up any emulsions.

• Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Concentration: Filter off the drying agent and concentrate the organic phase under reduced pressure at a low temperature (<40 °C).

Protocol 2: Purification via Bisulfite Adduct Formation

This protocol is highly recommended for purifying the aldehyde and separating it from non-aldehydic impurities.[2]

• Adduct Formation:

  • Dissolve the crude product in a minimal amount of a water-miscible solvent like THF or methanol.

  • Add a freshly prepared saturated aqueous solution of sodium bisulfite and stir vigorously for 1-2 hours at room temperature. The white precipitate of the bisulfite adduct should form.

• Isolation of the Adduct:

  • Filter the solid adduct and wash it with a small amount of cold water, followed by diethyl ether to remove any organic impurities.

• Regeneration of the Aldehyde:

  • Suspend the bisulfite adduct in a biphasic mixture of diethyl ether and water.

  • Slowly add a saturated aqueous solution of sodium bicarbonate or dilute sodium hydroxide with vigorous stirring until the solid dissolves and the aqueous layer becomes basic (pH > 8).

  • Separate the organic layer.

• Final Workup:

  • Extract the aqueous layer twice more with diethyl ether.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Method	Advantages	Disadvantages
Mild Aqueous Workup	Simple and straightforward.	May not be suitable for extremely sensitive compounds.
Bisulfite Adduct Formation	Highly selective for aldehydes, excellent for purification.	Involves an extra set of reaction steps.
Non-Aqueous Workup	Avoids potential hydrolysis.	May not remove all polar impurities.
Chromatography on Deactivated Silica	Good for separating closely related compounds.	Risk of some degradation still exists.

Visualizing Decomposition Pathways and Troubleshooting

The following diagrams illustrate the potential decomposition pathways and a logical workflow for troubleshooting.

Potential Decomposition Pathways

Caption: Potential decomposition pathways for the target molecule.

Troubleshooting Workflow

Caption: A logical guide for troubleshooting decomposition issues.

References

• Brindle, C. S., et al. (2017). Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Organic Process Research & Development, 21(9), 1394–1403. [Link]

• University of Rochester, Department of Chemistry. Workup: Aldehydes. [Link]

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis. Springer.
• Greene, T. W., & Wuts, P. G. M. (2007). Protective Groups in Organic Synthesis. John Wiley & Sons.
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

• Wikipedia. (2023). Ether cleavage. [Link]

• ACS Publications. (2013). A Mechanistic Investigation of Acid-Catalyzed Cleavage of Aryl-Ether Linkages. ACS Sustainable Chemistry & Engineering. [Link]

• Chemistry LibreTexts. (2023). Hydrolysis of Nitriles. [Link]

• National Center for Biotechnology Information. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Journal of Visualized Experiments. [Link]

Sources

• 1. Hydrolytic stability of selected pharmaceuticals and their transformation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 3-Pyridinecarboxaldehyde [webbook.nist.gov]

Technical Support Center: Catalyst Selection for Pyridinyloxybenzonitrile Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of pyridinyloxybenzonitriles. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth insights and practical troubleshooting advice for this important class of chemical transformations. We will explore the critical choices in catalyst selection that dictate the success of your synthesis, focusing on the underlying principles to empower you to optimize your specific reaction.

Core Concepts: Navigating the Catalytic Landscape

The synthesis of pyridinyloxybenzonitriles hinges on the formation of a challenging aryl-ether (C-O) bond between a pyridine ring and a benzonitrile moiety. The two dominant and most effective catalytic strategies for this transformation are the Ullmann Condensation (copper-catalyzed) and the Buchwald-Hartwig C-O Coupling (palladium-catalyzed). The choice between them is not arbitrary and depends heavily on substrate scope, functional group tolerance, and desired reaction conditions.

The Two Pillars of C-O Coupling

1. Ullmann Condensation (Copper-Catalyzed)

The Ullmann reaction is a classic method for forming C-O bonds.[1] Traditionally, it required harsh conditions, such as high temperatures (often >200°C) and stoichiometric amounts of copper.[2][3] However, modern advancements, particularly the introduction of specific ligands, have transformed the Ullmann condensation into a far milder and more versatile process.[4]

• Mechanism: The reaction generally involves a Cu(I) active species. A plausible mechanism includes the formation of a copper(I) phenoxide, which then reacts with the aryl halide. Unlike palladium catalysis, a Cu(I)/Cu(III) cycle is less common, and the reaction may proceed through a nucleophilic aromatic substitution pathway facilitated by the copper catalyst.[1][5]

• Key Strengths: Copper is significantly more economical and less toxic than palladium, making it highly attractive for large-scale synthesis.[6] Modern ligand-assisted protocols often exhibit excellent functional group tolerance.

2. Buchwald-Hartwig C-O Coupling (Palladium-Catalyzed)

Developed more recently, the Buchwald-Hartwig amination has been extended to highly effective C-O coupling reactions.[7] This palladium-catalyzed method is renowned for its broad substrate scope and generally milder reaction conditions compared to the classical Ullmann reaction.[8]

• Mechanism: The reaction proceeds via a Pd(0)/Pd(II) catalytic cycle. The cycle involves three key steps: oxidative addition of the aryl halide to the Pd(0) complex, association of the alcohol and deprotonation to form a palladium alkoxide, and finally, reductive elimination to form the desired C-O bond and regenerate the Pd(0) catalyst.

• Key Strengths: This method often demonstrates exceptional reliability and predictability across a wide range of substrates, including electron-rich and sterically hindered partners. The development of sophisticated phosphine ligands has been crucial to its success.[9][10]

At-a-Glance Comparison of Catalytic Systems

Feature	Copper-Catalyzed Ullmann Condensation	Palladium-Catalyzed Buchwald-Hartwig C-O Coupling
Metal Catalyst	CuI, Cu₂O, Cu(OAc)₂, Copper powder	Pd(OAc)₂, Pd₂(dba)₃, Pd/C
Typical Ligands	Diamines (e.g., TMEDA, 1,10-Phenanthroline), Amino acids (e.g., L-proline), Salicylamides[3][11]	Bulky, electron-rich phosphines (e.g., XPhos, RuPhos, BINAP, dppf)[9][10]
Typical Base	K₂CO₃, Cs₂CO₃, K₃PO₄	K₂CO₃, Cs₂CO₃, KOt-Bu, LHMDS
Solvents	DMF, DMSO, NMP, Toluene, Dioxane[2]	Toluene, Dioxane, THF[12]
Temperature	Room temperature to ~140°C (ligand-assisted)	Room temperature to ~110°C
Pros	Lower catalyst cost, lower toxicity, robust for many applications.	Broad substrate scope, high yields, often milder conditions, well-understood mechanism.[7][8]
Cons	Can require higher temperatures, mechanism less universally defined, potential for lower yields with challenging substrates.[5]	Higher catalyst cost, potential for phosphine ligand sensitivity to air/moisture.

Frequently Asked Questions (FAQs)

Q1: Which catalytic system, Ullmann or Buchwald-Hartwig, should be my starting point for synthesizing a novel pyridinyloxybenzonitrile?

A1: Your choice should be guided by your specific substrates and project goals.

• Start with a Copper-Catalyzed Ullmann system if:

  • Cost is a primary driver, especially for scale-up.[6]

  • Your substrates are relatively simple (e.g., an activated halobenzonitrile and a standard hydroxypyridine).

  • You have explored modern, ligand-accelerated conditions, which are much milder than the classical approach.[4][11] A good starting point is often CuI with a diamine ligand like 1,10-phenanthroline and a carbonate base.

• Start with a Palladium-Catalyzed Buchwald-Hartwig system if:

  • You are working with sterically hindered or electronically deactivated substrates.

  • You require the highest possible yield and functional group tolerance in an early-stage discovery setting.[8]

  • Previous attempts with copper-based systems have failed. A common starting point is Pd₂(dba)₃ with a bulky biarylphosphine ligand like XPhos and a base such as Cs₂CO₃.[9]

Q2: What is the fundamental role of the ligand, and how do I select one?

A2: The ligand is arguably the most critical component for achieving high catalytic activity. It is not merely an additive but an integral part of the active catalytic species.

• In Copper Catalysis: Ligands (especially N,N- or N,O-bidentate ligands like 1,10-phenanthroline or diamines) play several roles. They can:

  • Increase the solubility of the copper salt in organic solvents.[13]

  • Prevent the aggregation of copper species, maintaining a high concentration of catalytically active monomers.

  • Modulate the electronic properties of the copper center, facilitating the catalytic cycle. The result is a dramatic increase in reaction rate, often allowing the reaction to proceed at much lower temperatures.[11]

• In Palladium Catalysis: The ligand, typically a bulky, electron-rich phosphine, directly controls the catalyst's reactivity and stability.

  • Bulky ligands (like XPhos) promote the final reductive elimination step, which is often the rate-limiting step for C-O bond formation.

  • Electron-rich ligands increase the electron density on the palladium center, which accelerates the initial oxidative addition of the aryl halide. The correct palladium-ligand combination is essential for achieving a stable and highly active catalyst.[10]

Q3: The choice of base seems crucial. What are the guiding principles?

A3: The base is essential for deprotonating the hydroxypyridine to form the active nucleophile. However, its strength and properties can significantly impact the reaction.

• Inorganic bases (K₂CO₃, Cs₂CO₃, K₃PO₄): These are the most common choices for both Ullmann and Buchwald-Hartwig C-O couplings. Cs₂CO₃ is often superior due to its higher solubility in organic solvents and the "caesium effect," where the large, soft cation can better coordinate with the reactants.

• Strong organic bases (KOt-Bu, LHMDS): These are typically reserved for Buchwald-Hartwig reactions with less acidic alcohols or when a stronger base is needed to facilitate catalyst turnover.[12] Be cautious, as strong bases can be incompatible with sensitive functional groups like esters or nitro groups.[12] The base must be strong enough to deprotonate the alcohol but not so strong that it causes unwanted side reactions.

Troubleshooting Guide

Problem 1: Low or No Product Yield

Q: My reaction shows a very low conversion to the desired pyridinyloxybenzonitrile. What should I investigate first?

A: Low conversion is a common issue that can often be resolved by systematically checking the foundational parameters of your reaction.[14][15]

Troubleshooting Workflow: Low Yield

Caption: Systematic workflow for troubleshooting low reaction yields.

• Reagent Quality: Ensure your hydroxypyridine is completely dry, as water can protonate the active nucleophile. Verify the purity of your aryl halide. Use anhydrous solvents, especially for palladium-catalyzed reactions where water can interfere with the catalyst.[15]

• Catalyst Activity:

  • Palladium: Many Pd(0) sources and phosphine ligands are sensitive to air. Use fresh reagents or handle them under an inert atmosphere (e.g., in a glovebox).

  • Copper: Cu(I) salts can oxidize to the less active Cu(II) state upon prolonged exposure to air. Use fresh, high-purity Cu(I) salts.

• Reaction Temperature: While modern catalysts allow for milder conditions, some unreactive substrates may simply require more thermal energy. Incrementally increase the temperature (e.g., from 80°C to 110°C) and monitor for product formation.[16]

• Base Strength: If you are using a mild base like K₂CO₃ and the hydroxypyridine is not very acidic, it may not be fully deprotonated. Consider switching to a stronger base like Cs₂CO₃ or K₃PO₄.

Problem 2: Significant Side Product Formation

Q: I'm getting a good conversion of my starting material, but the main product is an unwanted side product. What's happening?

A: Side reactions are often mechanistic in nature and can provide clues for optimization.[17]

• Homo-coupling of Aryl Halide:

  • Observation: You detect significant amounts of a biaryl product derived from the coupling of two molecules of your aryl halide starting material.

  • Cause: This is a classic side reaction in Ullmann-type couplings.[5] It can be favored at very high temperatures or if the concentration of the copper catalyst is too high.

  • Solution:

    • Reduce the reaction temperature. The activation energy for homo-coupling may be higher than for the desired hetero-coupling.

    • Switch to a more effective ligand. A well-chosen ligand can accelerate the desired C-O coupling, making it outcompete the C-C homo-coupling pathway.[11]

    • Ensure slow addition of the aryl halide to the reaction mixture containing the copper catalyst and the pyridinol phenoxide.

• Dehalogenation of the Aryl Halide:

  • Observation: You isolate benzonitrile (without the halogen) as a major byproduct.

  • Cause: This is a reductive process that can be promoted by certain catalyst systems or impurities in the reaction.

  • Solution:

    • Ensure your system is free of adventitious water or other proton sources.

    • Screen different solvents. Sometimes a change from an ethereal solvent (like dioxane) to an aromatic one (like toluene) can alter the reaction pathway.

• N-Arylation vs. O-Arylation:

  • Observation: When using an aminohydroxypyridine, you observe arylation on the nitrogen atom instead of, or in addition to, the desired oxygen atom.

  • Cause: The amine is often a more potent nucleophile than the hydroxyl group. Even after deprotonation of the hydroxyl, competitive N-arylation can occur, especially in palladium-catalyzed reactions which are famous for C-N bond formation.[8][12]

  • Solution:

    • Protecting Groups: The most robust solution is to protect the amino group (e.g., as a Boc-carbamate or an amide) before the coupling reaction, and deprotect it in a subsequent step.

    • Favor Ullmann Coupling: Copper-catalyzed systems can sometimes show higher selectivity for O-arylation over N-arylation compared to palladium systems, especially when using less nucleophilic amines.

Sample Experimental Protocol: Ullmann-type Synthesis

This protocol provides a general framework. It must be optimized for specific substrates.

Synthesis of 4-(4-cyanophenoxy)pyridine

• Reaction Setup: To an oven-dried Schlenk tube, add CuI (5 mol%), 1,10-phenanthroline (10 mol%), Cs₂CO₃ (2.0 equivalents), and 4-hydroxypyridine (1.2 equivalents).

• Inert Atmosphere: Seal the tube, and evacuate and backfill with dry argon or nitrogen three times.

• Solvent and Reagent Addition: Add anhydrous dimethylformamide (DMF) via syringe. Stir the mixture for 15 minutes at room temperature. Then, add 4-fluorobenzonitrile (1.0 equivalent) via syringe.

• Heating and Monitoring: Place the sealed tube in a preheated oil bath at 110°C. Monitor the reaction progress by taking small aliquots and analyzing them by TLC or LC-MS.[16]

• Workup: After the reaction is complete (typically 12-24 hours), cool the mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to obtain the pure product.

Catalytic Cycle Visualization

Sources

• 1. Ullmann Reaction [organic-chemistry.org]
• 2. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 3. Ullmann Reaction,A Centennial Memory and Recent Renaissance——Related Formation of Carbon-Heteroatom Bond [manu56.magtech.com.cn]
• 4. mdpi.com [mdpi.com]
• 5. Ullmann reaction - Wikipedia [en.wikipedia.org]
• 6. Application of organometallic catalysts for the synthesis of o-tolyl benzonitrile, a key starting material for sartans - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 10. Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Diamine Ligands in Copper-Catalyzed Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Copper Complexes with N,N,N-Tridentate Quinolinyl Anilido-Imine Ligands: Synthesis and Their Catalytic Application in Chan−Lam Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. library.lsmu.lt [library.lsmu.lt]

Impact of solvent choice on the synthesis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile

Welcome to the technical support center for the synthesis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions related to this specific synthesis. The synthesis of this molecule, which involves a nucleophilic aromatic substitution (SNAr) reaction, is highly sensitive to reaction conditions, with solvent choice being a critical parameter for success.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the synthesis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile. The underlying reaction is a Williamson ether synthesis-type SNAr reaction, where the phenoxide of 4-hydroxybenzenecarbonitrile displaces a leaving group (typically a halide) from 2-chloro-3-formylpyridine.

DOT Diagram: Troubleshooting Workflow

Caption: A decision tree for troubleshooting common issues in the synthesis.

Question 1: I am observing very low to no yield of the desired 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile. What are the likely causes?

Answer: Low or no product yield in this SNAr reaction can stem from several factors:

• Inefficient Deprotonation: The reaction requires the formation of the phenoxide of 4-hydroxybenzenecarbonitrile. If the base used is not strong enough or is used in insufficient quantity, the concentration of the active nucleophile will be low, leading to a sluggish or stalled reaction. Consider using a strong base like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK).

• Incorrect Solvent Choice: The choice of solvent is critical. Protic solvents (e.g., ethanol, water) will solvate the phenoxide nucleophile through hydrogen bonding, creating a "solvent cage" that significantly reduces its reactivity.[1][2][3] Polar aprotic solvents such as Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or acetonitrile are highly recommended as they solvate the cation of the base, leaving a more "naked" and reactive phenoxide anion.[4]

• Presence of Water: Trace amounts of water in the reaction mixture can quench the strong base and protonate the phenoxide, reducing the concentration of the active nucleophile. Ensure all glassware is oven-dried and use anhydrous solvents.

• Reaction Temperature: While heating is often necessary to drive SNAr reactions, excessively high temperatures can lead to decomposition of the starting materials or the product, especially given the presence of the reactive formyl group.[5] A systematic optimization of the reaction temperature is advised.[]

Question 2: My reaction is producing a significant amount of a byproduct that I suspect is a result of C-alkylation. How can I favor O-alkylation?

Answer: The phenoxide ion is an ambident nucleophile, meaning it can react at two sites: the oxygen atom (O-alkylation) to form the desired ether, and the aromatic ring (C-alkylation), typically at the ortho or para positions.[4][5] The selectivity between O- and C-alkylation is heavily influenced by the solvent.

• Solvent Effects: To favor O-alkylation, use polar aprotic solvents like DMF or DMSO. These solvents do not strongly solvate the oxygen anion of the phenoxide, making it more available to attack the electrophilic pyridine ring.[4] Conversely, protic solvents can favor C-alkylation by forming hydrogen bonds with the phenoxide oxygen, rendering it less nucleophilic and promoting reaction at the ring.[4]

• Counter-ion: While the solvent effect is generally more pronounced, the nature of the counter-ion (e.g., Na⁺, K⁺) can also play a role in the O/C alkylation ratio.

Question 3: The reaction seems to work, but I am struggling with the purification of the final product. What strategies can I employ?

Answer: Purification challenges often arise from the presence of unreacted starting materials, side products, or residual high-boiling point solvents like DMF or DMSO.

• Solvent Removal: If using DMF or DMSO, it is crucial to remove as much of the solvent as possible before attempting purification. This can be achieved by aqueous work-up and extraction into a suitable organic solvent, followed by washing the organic layer with brine to remove residual DMF/DMSO.

• Recrystallization: If the product is a solid, recrystallization is a powerful purification technique. A systematic screening of different solvent systems is recommended to find one that provides good solubility at high temperatures and poor solubility at low temperatures.

• Column Chromatography: For complex mixtures or if recrystallization is ineffective, column chromatography is the method of choice. A careful selection of the mobile phase is necessary to achieve good separation between the product and impurities. A gradient elution might be required.

Frequently Asked Questions (FAQs)

Question 1: Why are polar aprotic solvents like DMF and DMSO preferred for this synthesis?

Answer: The synthesis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile proceeds via an SN2-like nucleophilic aromatic substitution (SNAr) mechanism.[5][7] The rate of this reaction is highly dependent on the reactivity of the nucleophile (the phenoxide).

• Enhanced Nucleophilicity: Polar aprotic solvents are polar enough to dissolve the ionic reactants but lack acidic protons.[1] This means they do not form strong hydrogen bonds with the anionic nucleophile.[1][2] As a result, the nucleophile is less "caged" by solvent molecules and remains highly reactive, leading to a faster reaction rate.[1][3] For instance, some SN2 reactions can be up to 500 times faster in acetone (a polar aprotic solvent) than in methanol (a polar protic solvent).[1]

• Solvation of Cations: These solvents are effective at solvating the cation (e.g., Na⁺ or K⁺) associated with the phenoxide, further freeing the anion to act as a nucleophile.

DOT Diagram: Solvent Effects on Nucleophile

Caption: Comparison of nucleophile solvation in protic vs. aprotic solvents.

Question 2: What is the mechanism of this reaction?

Answer: The reaction proceeds through a nucleophilic aromatic substitution (SNAr) mechanism, which is an addition-elimination process.

• Nucleophilic Attack: The phenoxide ion attacks the carbon atom of the pyridine ring that is bonded to the leaving group (e.g., chlorine). This attack is perpendicular to the plane of the aromatic ring and leads to the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The aromaticity of the pyridine ring is temporarily disrupted in this step.[8]

• Elimination: The negative charge in the Meisenheimer complex is delocalized over the ring and onto the electron-withdrawing formyl group. The aromaticity is then restored by the expulsion of the leaving group (e.g., chloride ion), yielding the final ether product.

The presence of the electron-withdrawing formyl group ortho to the leaving group is crucial as it helps to stabilize the negative charge of the Meisenheimer complex, thereby activating the ring towards nucleophilic attack.

Question 3: Can I use a weaker base, like potassium carbonate?

Answer: While potassium carbonate (K₂CO₃) is sometimes used in Williamson ether syntheses, its effectiveness depends on the acidity of the phenol. 4-hydroxybenzenecarbonitrile is more acidic than simple phenols due to the electron-withdrawing nitrile group, so K₂CO₃ might be sufficient to generate the phenoxide. However, for a more reliable and faster reaction, a stronger base such as NaH, K-tert-butoxide, or potassium hydroxide (KOH) is generally recommended to ensure complete and rapid deprotonation.[5] If you choose to use K₂CO₃, you may need to use higher temperatures and longer reaction times.

Quantitative Data Summary

The choice of solvent significantly impacts the yield and reaction time. The following table provides a qualitative and hypothetical quantitative comparison based on the principles of SNAr reactions.

Solvent	Solvent Type	Expected Relative Rate	Typical Temperature (°C)	Potential Side Reactions	Hypothetical Yield (%)
DMF	Polar Aprotic	Very High	80-120	Minimal	> 90%
DMSO	Polar Aprotic	Very High	80-120	Minimal	> 90%
Acetonitrile	Polar Aprotic	High	60-82 (reflux)	Minimal	70-85%
THF	Polar Aprotic	Moderate	66 (reflux)	Minimal	50-70%
Ethanol	Polar Protic	Very Low	78 (reflux)	C-alkylation, Solvolysis	< 10%
Water	Polar Protic	Extremely Low	100 (reflux)	C-alkylation, Hydrolysis	< 5%

Experimental Protocol

This protocol describes a general procedure for the synthesis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile. Note: This is a representative protocol and may require optimization.

Materials:

• 2-chloro-3-formylpyridine

• 4-hydroxybenzenecarbonitrile

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous ammonium chloride solution

• Brine

• Anhydrous magnesium sulfate

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Setup: Assemble an oven-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet.

• Reagent Addition: Under a positive pressure of nitrogen, add 4-hydroxybenzenecarbonitrile (1.0 eq) to the flask, followed by anhydrous DMF (approx. 10 mL per gram of 4-hydroxybenzenecarbonitrile).

• Deprotonation: Cool the solution to 0 °C using an ice bath. Carefully add sodium hydride (1.1 eq) portion-wise. Caution: Hydrogen gas is evolved. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes.

• SNAr Reaction: Add a solution of 2-chloro-3-formylpyridine (1.05 eq) in a small amount of anhydrous DMF to the reaction mixture dropwise.

• Heating: Heat the reaction mixture to 80-100 °C and monitor the reaction progress by TLC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

• Extraction: Transfer the mixture to a separatory funnel and dilute with water and ethyl acetate. Separate the layers. Wash the organic layer with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by recrystallization or column chromatography to yield 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile.

References

• Characteristics of the SN2 Reaction. (2024). Chemistry LibreTexts. [Link]

• Williamson ether synthesis. (2023). In Wikipedia. [Link]

• Optimization of reaction conditions. (n.d.). ResearchGate. [Link]

• SNAr Reactions of Amines in Aprotic Solvents. (n.d.). ResearchGate. [Link]

• Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution. (2015). Chemistry LibreTexts. [Link]

• Polar Protic and Polar Aprotic Solvents. (n.d.). Chemistry Steps. [Link]

• SN1 vs SN2. (n.d.). KPU Pressbooks. [Link]

• The Williamson Ether Synthesis. (2014). Master Organic Chemistry. [Link]

• Protic-dipolar aprotic solvent effects on rates of bimolecular reactions. (1967). Chemical Reviews. [Link]

• Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles. (2024). ChemRxiv. [Link]

• Williamson Ether Synthesis reaction. (n.d.). BYJU'S. [Link]

• Optimization of the reaction conditions. (n.d.). ResearchGate. [Link]

• Williamson Ether Synthesis on Solid Support: Substitution versus Elimination. (n.d.). ResearchGate. [Link]

• Optimization of reaction conditions. (n.d.). ResearchGate. [Link]

• Aromatic substitution reaction of 2-chloropyridines catalyzed by microsomal glutathione S-transferase 1. (2009). Drug Metabolism and Disposition. [Link]

• nucleophilic aromatic substitutions. (2019). YouTube. [Link]

• Umpolung Synthesis of Pyridyl Ethers by BiV-Mediated O-Arylation of Pyridones. (2022). Angewandte Chemie International Edition. [Link]

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• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]
• 3. 7.5 SN1 vs SN2 – Organic Chemistry I [kpu.pressbooks.pub]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. youtube.com [youtube.com]

Technical Support Center: Crystallization of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile

Welcome to the dedicated technical support guide for the crystallization of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of obtaining high-quality crystalline material of this specific molecule. As a compound featuring a polar pyridine ring, a nitrile group, and an ether linkage, its crystallization behavior can be nuanced. This guide provides in-depth, field-proven insights and troubleshooting protocols grounded in established scientific principles.

Understanding the Molecule: Physicochemical Properties

The molecular structure of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile dictates its crystallization behavior. Its polarity, hydrogen bonding capabilities, and aromatic features are key considerations for solvent selection and technique refinement. The principle of "like dissolves like" is a fundamental starting point; polar compounds tend to dissolve better in polar solvents.[1][2]

Property	Value / Description	Significance for Crystallization
Molecular Formula	C₁₃H₈N₂O₂	Indicates a relatively rigid, aromatic structure.
Molecular Weight	~224.22 g/mol	Moderate molecular weight, typically amenable to standard crystallization techniques.
Key Functional Groups	Pyridine, Nitrile, Aldehyde, Ether	These groups introduce polarity. The pyridine nitrogen and aldehyde oxygen can act as hydrogen bond acceptors, influencing solvent interactions.[3][4]
Predicted Polarity	Moderately Polar	Requires solvents that can effectively solvate its polar functionalities. A solvent that is too polar may lead to high solubility and poor yield, while a nonpolar solvent may not dissolve the compound sufficiently.[2]

Troubleshooting Guide: Common Crystallization Issues

This section addresses specific experimental challenges in a question-and-answer format, providing both the underlying cause and a validated solution.

Question 1: My compound "oils out" instead of forming crystals upon cooling. What should I do?

Cause: Oiling out occurs when the solute separates from the solution as a liquid rather than a solid.[5] This typically happens when the melting point of the compound is lower than the temperature of the saturated solution or when the concentration of the solute is excessively high.[2][6] Impurities can also depress the melting point, exacerbating this issue.[7]

Solution Protocol:

• Re-dissolve the Oil: Gently heat the mixture until the oil completely redissolves into the solution.

• Add More Solvent: Add a small amount (e.g., 5-10% of the total volume) of the same hot solvent to decrease the saturation level slightly.[5][8] This ensures that the saturation point is reached at a lower temperature, which is hopefully below the compound's melting point.

• Promote Slow Cooling: This is the most critical step. Rapid cooling encourages oiling out.[9] Allow the flask to cool to room temperature very slowly by insulating it (e.g., placing it in a warm water bath that cools gradually or covering it with glass wool).

• Consider a Different Solvent: If oiling out persists, the chosen solvent's boiling point may be too high relative to the compound's melting point. Select a solvent with a lower boiling point.[6]

Question 2: No crystals have formed even after the solution has cooled to room temperature. How can I induce crystallization?

Cause: The solution is likely supersaturated, meaning the concentration of the dissolved compound is higher than its equilibrium solubility, but crystal nucleation has not initiated.[5] This can also be a primary indication that too much solvent was used initially.[1][10]

Solution Protocol:

• Induce Nucleation by Scratching: Use a clean glass rod to gently scratch the inner surface of the flask at the air-liquid interface. The microscopic imperfections on the glass provide nucleation sites for crystal growth to begin.[5][11]

• Introduce a Seed Crystal: If available, add a single, pure crystal of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile to the solution. This provides a perfect template for further crystal lattice formation.[1][6]

• Reduce Solvent Volume: If the above methods fail, it is highly likely that too much solvent was used.[5] Gently heat the solution and boil off a portion (e.g., 20-30%) of the solvent to increase the concentration. Allow the solution to cool slowly again.[8]

• Cool to Lower Temperatures: Once the solution has reached room temperature, place it in an ice-water bath to further decrease the compound's solubility and encourage crystallization.[10][11]

Below is a decision tree to guide you through this common issue.

Caption: Systematic workflow for selecting a suitable crystallization solvent.

Protocol 1: Cooling Crystallization

This is the most common recrystallization technique. [12]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of your chosen hot solvent required to fully dissolve the solid. [11]2. Hot Filtration (if necessary): If insoluble impurities are present (visible as cloudiness or specks in the hot solution), perform a hot gravity filtration to remove them.

• Cooling: Cover the flask with a watch glass and allow it to cool slowly to room temperature. Do not disturb the flask during this period. [11]4. Further Cooling: Once at room temperature, place the flask in an ice bath for 15-20 minutes to maximize crystal yield.

• Collection: Collect the crystals by vacuum filtration using a Büchner funnel. [11]6. Washing: Wash the collected crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.

• Drying: Dry the crystals in a vacuum oven or desiccator to remove all traces of solvent.

References

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. [Link]

• Jee, S. Chemistry Crystallization. [Link]

• Helmenstine, A. M. (2022). Troubleshooting Problems in Crystal Growing. ThoughtCo. [Link]

• Myerson, A. S. (Ed.). (2002).

• University of York. Problems with Recrystallisations. [Link]

• University of California, Los Angeles. Experiment 2 – Crystallization. [Link]

• Quora. (2017). What should I do if crystallisation does not occur?. [Link]

• Chung, W. (n.d.). Commentary on Crystallization Vital Role in the Purification of Organic Compounds. [Link]

• Williamson, K. L., & Masters, K. M. (2011). Macroscale and Microscale Organic Experiments. Cengage Learning.

• Korovina, N. (2020). Recrystallization Technique for Organic Chemistry. YouTube. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 16659251, 4-Formyl-3-methoxybenzonitrile. [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 12813648, 4-Formyl-3-hydroxybenzonitrile. [Link]

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• 3. 4-Formyl-3-methoxybenzonitrile | C9H7NO2 | CID 16659251 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Formyl-3-hydroxybenzonitrile | C8H5NO2 | CID 12813648 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 6. community.wvu.edu [community.wvu.edu]
• 7. content.e-bookshelf.de [content.e-bookshelf.de]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. longdom.org [longdom.org]
• 10. quora.com [quora.com]
• 11. youtube.com [youtube.com]
• 12. mt.com [mt.com]

Reference Data & Comparative Studies

A Comparative Guide to the Purity Validation of Synthesized 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile

Introduction: The Critical Role of Purity in Drug Discovery

The choice of analytical technique is dictated by the physicochemical properties of the target molecule and the potential impurities arising from its synthesis. The structure of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile, possessing aromatic rings, a nitrile group, an ether linkage, and a reactive aldehyde, necessitates a multi-pronged analytical strategy. This guide will explore the utility of High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), and Elemental Analysis, providing both theoretical underpinnings and practical, step-by-step protocols.

Orthogonal Analytical Approaches for Comprehensive Purity Assessment

A single analytical method is rarely sufficient to definitively establish the purity of a compound.[1] An orthogonal approach, employing techniques with different separation and detection principles, provides a more complete picture of a sample's composition. For 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile, a combination of chromatographic and spectroscopic methods is recommended.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Determination

HPLC is a cornerstone technique for purity analysis in the pharmaceutical industry due to its high resolution, sensitivity, and versatility.[2] For 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile, a reversed-phase HPLC (RP-HPLC) method is the logical starting point, separating compounds based on their hydrophobicity.

Causality Behind Experimental Choices:

• Reversed-Phase (C18) Column: The aromatic nature of the target molecule makes it well-suited for retention on a nonpolar C18 stationary phase.

• Gradient Elution: A gradient of a polar solvent (e.g., water with a modifier like formic acid) and a less polar organic solvent (e.g., acetonitrile) allows for the effective separation of the main compound from both more polar and less polar impurities.[2]

• UV Detection: The presence of multiple chromophores in the molecule ensures strong UV absorbance, enabling sensitive detection.[3] A photodiode array (PDA) detector is particularly advantageous as it can acquire spectra across a range of wavelengths, aiding in peak purity assessment and impurity identification.

Experimental Protocol: RP-HPLC for Purity Analysis

Caption: Workflow for RP-HPLC Purity Validation.

Data Presentation: Illustrative HPLC Purity Data

Parameter	Result
Retention Time (Main Peak)	12.5 min
Purity (Area %)	99.5%
Impurity 1 (RT = 8.2 min)	0.2%
Impurity 2 (RT = 15.1 min)	0.3%

Nuclear Magnetic Resonance (NMR) Spectroscopy: Structural Confirmation and Quantitative Analysis

NMR spectroscopy is an unparalleled tool for structural elucidation and can also be a powerful quantitative method for purity assessment (qNMR).[4][5][6] Unlike chromatographic techniques that rely on a response factor, NMR signal intensity is directly proportional to the number of nuclei, making it a primary analytical method.[6]

Expertise & Experience:

• ¹H NMR: Provides a detailed fingerprint of the molecule. The integration of signals corresponding to the analyte versus those of impurities and a certified internal standard can provide a highly accurate purity value.

• ¹³C NMR: While less sensitive than ¹H NMR, it is invaluable for confirming the carbon skeleton and identifying carbon-containing impurities that may not have protons.

• 2D NMR (e.g., COSY, HSQC): These experiments can help resolve overlapping signals and confirm the connectivity of the molecule, providing further confidence in the identity of the main component.[7]

Experimental Protocol: Quantitative ¹H NMR (qNMR)

• Sample Preparation: Accurately weigh approximately 10 mg of the sample and a similar, accurately weighed amount of a certified internal standard (e.g., maleic anhydride) into a vial.

• Dissolution: Dissolve the mixture in a known volume of a deuterated solvent (e.g., DMSO-d₆).

• Data Acquisition: Acquire the ¹H NMR spectrum using appropriate relaxation delays (D1) to ensure full relaxation of all protons for accurate integration.

• Data Processing: Carefully phase and baseline the spectrum.

• Quantification: Integrate a well-resolved signal of the analyte and a signal from the internal standard. Calculate the purity using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * Purity_standard

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • Purity_standard = Purity of the internal standard

Data Presentation: Illustrative qNMR Purity Data

Parameter	Value
Analyte Mass	10.15 mg
Internal Standard (Maleic Anhydride) Mass	9.98 mg
Analyte Integral (Aldehyde proton, 1H)	1.00
Standard Integral (Olefinic protons, 2H)	1.05
Calculated Purity	99.2%

Gas Chromatography-Mass Spectrometry (GC-MS): Identifying Volatile Impurities

GC-MS is a highly sensitive technique for the separation and identification of volatile and semi-volatile organic compounds.[8][9] It is particularly useful for detecting residual solvents from the synthesis and purification process, as well as any volatile by-products.

Trustworthiness:

The combination of retention time from the gas chromatograph and the mass spectrum from the mass spectrometer provides a high degree of confidence in the identification of impurities.[8] The mass spectrum serves as a molecular fingerprint that can be compared against extensive libraries for positive identification.[10]

Experimental Protocol: Headspace GC-MS for Residual Solvents

Caption: Workflow for Headspace GC-MS Analysis.

Data Presentation: Illustrative Residual Solvent Data

Solvent	Concentration (ppm)
Toluene	50
Dichloromethane	< 10

Elemental Analysis: Fundamental Compositional Verification

Elemental analysis provides the percentage composition of carbon, hydrogen, and nitrogen (CHN) in a sample.[11][12] This fundamental technique is crucial for confirming the empirical formula of the synthesized compound.[13] A significant deviation from the theoretical values can indicate the presence of impurities or incomplete removal of solvents.

Authoritative Grounding:

The acceptable deviation for elemental analysis results is typically within ±0.4% of the calculated theoretical values.[11][14] This standard is widely accepted in peer-reviewed chemical journals.

Experimental Protocol: CHN Combustion Analysis

• Sample Preparation: A small, accurately weighed amount of the dried sample (1-3 mg) is placed in a tin or silver capsule.

• Combustion: The sample is combusted in a high-temperature furnace in the presence of excess oxygen.

• Gas Separation and Detection: The resulting combustion gases (CO₂, H₂O, N₂) are separated by a chromatographic column and quantified using a thermal conductivity detector.

• Calculation: The instrument software calculates the percentage of each element.

Data Presentation: Illustrative Elemental Analysis Data

Element	Theoretical %	Found %	Deviation %
Carbon (C)	69.64	69.55	-0.09
Hydrogen (H)	3.59	3.62	+0.03
Nitrogen (N)	12.49	12.41	-0.08

Comparative Summary and Recommendations

The following table summarizes the strengths and limitations of each technique in the context of validating the purity of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile.

Technique	Primary Application	Strengths	Limitations
HPLC	Quantitative purity, detection of non-volatile impurities	High resolution, sensitivity, and precision; widely applicable.[2]	Requires a chromophore for UV detection; quantification relies on response factors.
NMR	Structural confirmation, absolute quantitative purity	Provides detailed structural information; quantification is absolute.[4][5]	Lower sensitivity than HPLC; can be complex for mixtures with overlapping signals.[4]
GC-MS	Identification and quantification of volatile impurities	Excellent for residual solvents and volatile by-products; high sensitivity and specificity.[8][9]	Not suitable for non-volatile or thermally labile compounds.[15]
Elemental Analysis	Confirmation of empirical formula	Provides fundamental compositional data.[11][12]	Insensitive to isomeric impurities; requires high sample purity for accurate results.[14]

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edge [color="#202124"];
subgraph "Primary Analysis" {
rank=same;
HPLC [label="HPLC\n(Quantitative Purity)"];
NMR [label="NMR\n(Structural ID & qNMR)"];
}
subgraph "Complementary Analysis" {
GCMS [label="GC-MS\n(Volatiles)"];
EA [label="Elemental Analysis\n(Formula Confirmation)"];
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subgraph "Overall Assessment" {
Purity [label="Overall Purity Assessment", shape=box, fillcolor="#34A853"];
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HPLC -> Purity;
NMR -> Purity;
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}

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. Nmr Spectroscopy In Pharmaceutical Analysis [unidesktesting.motion.ac.in]
• 5. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 6. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. GC/MS Identification of Impurities | Medistri SA [medistri.com]
• 9. ceriumlabs.com [ceriumlabs.com]
• 10. Identifying and Quantifying Impurities in Chemical Products [scioninstruments.com]
• 11. Elemental analysis - Wikipedia [en.wikipedia.org]
• 12. Elemental analyses: Significance and symbolism [wisdomlib.org]
• 13. Elemental analysis and chemical composition [infinitiaresearch.com]
• 14. An International Study Evaluating Elemental Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. emerypharma.com [emerypharma.com]

A Comparative Analysis of Synthetic Routes to Pyridinyloxybenzonitriles: A Guide for Researchers

Pyridinyloxybenzonitriles are a class of chemical compounds that hold significant importance in the landscape of modern drug discovery and materials science. Their unique molecular architecture, which combines the electronic features of a pyridine ring, an ether linkage, and a benzonitrile group, makes them valuable scaffolds for the development of novel therapeutic agents and functional materials. For researchers, scientists, and professionals in drug development, the efficient and strategic synthesis of these molecules is of paramount importance. This guide provides an in-depth comparative analysis of the primary synthetic routes to pyridinyloxybenzonitriles, offering a detailed examination of their methodologies, performance metrics, and practical considerations.

Introduction to Pyridinyloxybenzonitriles

The pyridinyloxybenzonitrile core is a privileged scaffold in medicinal chemistry, frequently appearing in a variety of biologically active compounds. The pyridine nitrogen can act as a hydrogen bond acceptor, enhancing solubility and target engagement, while the benzonitrile group can participate in various interactions and serves as a versatile synthetic handle for further molecular elaboration. The ether linkage provides a flexible yet stable connection between the two aromatic rings. The strategic synthesis of these compounds is therefore a critical step in the exploration of new chemical space and the development of next-generation pharmaceuticals.

This guide will focus on the three most prevalent and synthetically valuable methods for the preparation of pyridinyloxybenzonitriles:

• Nucleophilic Aromatic Substitution (SNAr)

• Ullmann Condensation

• Buchwald-Hartwig C-O Cross-Coupling

Each of these routes will be discussed in detail, with a focus on their underlying mechanisms, substrate scope, and practical advantages and limitations. To provide a tangible basis for comparison, we will often refer to the synthesis of a representative molecule, 2-(Pyridin-4-yloxy)benzonitrile .

Comparative Overview of Synthetic Strategies

The choice of synthetic route is a critical decision in any chemical campaign and is influenced by a multitude of factors including the availability of starting materials, desired scale of the reaction, and the presence of other functional groups in the molecule. The following table provides a high-level comparison of the three main routes to pyridinyloxybenzonitriles.

Feature	Nucleophilic Aromatic Substitution (SNAr)	Ullmann Condensation	Buchwald-Hartwig C-O Coupling
Mechanism	Addition-Elimination	Copper-catalyzed cross-coupling	Palladium-catalyzed cross-coupling
Key Reactants	Activated aryl halide & Pyridinol	Aryl halide & Pyridinol	Aryl halide/triflate & Pyridinol
Catalyst	Typically catalyst-free	Copper (Cu) catalyst	Palladium (Pd) catalyst with a ligand
Typical Solvents	Polar aprotic (e.g., DMSO, DMF)	Polar aprotic (e.g., DMF, NMP)	Aprotic (e.g., Toluene, Dioxane)
Reaction Temp.	Varies (can be at RT for highly activated systems)	Traditionally high, modern methods are milder	Generally mild to moderate
Key Advantage	Simplicity, cost-effective, no metal catalyst	Good for non-activated aryl halides	Broad substrate scope, high functional group tolerance
Key Limitation	Requires electron-withdrawing groups on the aryl halide	Catalyst/ligand cost, potential for metal contamination	Catalyst and ligand cost, sensitivity to air/moisture

In-Depth Analysis of Synthetic Routes

Nucleophilic Aromatic Substitution (SNAr)

The SNAr reaction is often the most direct and atom-economical method for the synthesis of pyridinyloxybenzonitriles, provided that the benzonitrile starting material is sufficiently activated towards nucleophilic attack.

Mechanism and Rationale: The reaction proceeds via a two-step addition-elimination mechanism. A nucleophile, in this case, a pyridinolate anion, attacks the electron-deficient aromatic ring at the carbon atom bearing a suitable leaving group (typically a halogen). This forms a resonance-stabilized intermediate known as a Meisenheimer complex.[1] The negative charge of this intermediate is delocalized by electron-withdrawing groups (EWGs), such as the cyano group (-CN), positioned ortho or para to the leaving group. In the second step, the leaving group is expelled, and the aromaticity of the ring is restored.[1]

Causality in Experimental Choices: The choice of a highly polar aprotic solvent, such as DMSO or DMF, is critical as it effectively solvates the cationic counter-ion of the pyridinolate, thereby increasing the nucleophilicity of the oxygen atom. A strong base is required to deprotonate the hydroxypyridine to form the more nucleophilic pyridinolate. The reaction temperature is highly dependent on the degree of activation of the aryl halide; highly activated systems may react at or near room temperature, while less activated substrates may require significant heating.

Diagram: SNAr Reaction Workflow

Caption: General workflow for the SNAr synthesis of pyridinyloxybenzonitriles.

Experimental Protocol: Synthesis of 2-(Pyridin-4-yloxy)benzonitrile via SNAr

• Materials: 2-Fluorobenzonitrile, 4-Hydroxypyridine, Potassium Carbonate (K₂CO₃), Dimethyl Sulfoxide (DMSO), Ethyl Acetate, Water, Brine.

• Procedure:

  • To a round-bottom flask charged with 4-hydroxypyridine (1.0 eq) and potassium carbonate (1.5 eq) is added dry DMSO.

  • The mixture is stirred at room temperature for 15 minutes.

  • 2-Fluorobenzonitrile (1.1 eq) is added to the suspension.

  • The reaction mixture is heated to 80-100 °C and stirred until the starting material is consumed (monitored by TLC).

  • After cooling to room temperature, the reaction mixture is poured into water and extracted with ethyl acetate.

  • The combined organic layers are washed with water and brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • The crude product is purified by flash column chromatography on silica gel to afford 2-(pyridin-4-yloxy)benzonitrile.

Ullmann Condensation

The Ullmann condensation is a classical and robust method for the formation of diaryl ethers, and it is particularly useful when the aryl halide is not sufficiently activated for an SNAr reaction.

Mechanism and Rationale: The Ullmann condensation is a copper-catalyzed reaction between an aryl halide and an alcohol (in this case, a hydroxypyridine).[2] While the exact mechanism can be complex and is still a subject of study, it is generally believed to involve the formation of a copper(I) pyridinolate species. This species then undergoes oxidative addition with the aryl halide to form a copper(III) intermediate, which subsequently undergoes reductive elimination to yield the desired diaryl ether and a copper(I) halide.[2][3]

Causality in Experimental Choices: Traditionally, Ullmann reactions required harsh conditions, including high temperatures (often >200 °C) and stoichiometric amounts of copper powder.[2] Modern protocols have significantly improved upon these conditions through the use of soluble copper salts (e.g., CuI, CuBr) and the addition of ligands, such as 1,10-phenanthroline or N,N'-dimethylethylenediamine, which stabilize the copper catalyst and accelerate the reaction.[4] The choice of a high-boiling polar aprotic solvent like DMF or NMP is common. The base is crucial for the formation of the copper alkoxide intermediate.

Diagram: Ullmann Condensation Catalytic Cycle

Caption: Simplified catalytic cycle for the Ullmann condensation.

Experimental Protocol: Synthesis of 2-(Pyridin-4-yloxy)benzonitrile via Ullmann Condensation

• Materials: 2-Bromobenzonitrile, 4-Hydroxypyridine, Copper(I) Iodide (CuI), N,N'-Dimethylethylenediamine (DMEDA), Potassium Phosphate (K₃PO₄), Toluene.

• Procedure:

  • A mixture of 4-hydroxypyridine (1.2 eq), 2-bromobenzonitrile (1.0 eq), potassium phosphate (2.0 eq), and copper(I) iodide (0.1 eq) is taken in a flame-dried Schlenk tube.

  • The tube is evacuated and backfilled with an inert gas (e.g., Argon or Nitrogen).

  • Toluene and N,N'-dimethylethylenediamine (0.2 eq) are added via syringe.

  • The reaction mixture is heated to 110 °C and stirred for 24-48 hours.

  • After cooling, the reaction mixture is diluted with ethyl acetate and filtered through a pad of Celite.

  • The filtrate is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated.

  • The crude product is purified by column chromatography.

Buchwald-Hartwig C-O Cross-Coupling

The Buchwald-Hartwig amination has been extended to the formation of C-O bonds and represents a powerful and versatile method for the synthesis of diaryl ethers, including pyridinyloxybenzonitriles.[5]

Mechanism and Rationale: This reaction is catalyzed by a palladium complex and involves a catalytic cycle similar to other cross-coupling reactions. The cycle begins with the oxidative addition of the aryl halide to a Pd(0) species to form a Pd(II) complex.[6] This is followed by coordination of the pyridinolate and subsequent reductive elimination to furnish the desired product and regenerate the Pd(0) catalyst.[6]

Causality in Experimental Choices: The success of the Buchwald-Hartwig reaction is highly dependent on the choice of the phosphine ligand coordinated to the palladium catalyst. Bulky, electron-rich ligands, such as XPhos or RuPhos, are often employed to promote both the oxidative addition and reductive elimination steps.[7] The choice of base is also critical, with weaker bases like carbonates or phosphates often being preferred to avoid side reactions. The reaction is typically carried out in anhydrous aprotic solvents like toluene or dioxane under an inert atmosphere.

Diagram: Buchwald-Hartwig C-O Coupling Workflow

Caption: General workflow for the Buchwald-Hartwig C-O coupling reaction.

Experimental Protocol: Synthesis of 2-(Pyridin-4-yloxy)benzonitrile via Buchwald-Hartwig Coupling

• Materials: 2-Chlorobenzonitrile, 4-Hydroxypyridine, Palladium(II) Acetate (Pd(OAc)₂), XPhos, Cesium Carbonate (Cs₂CO₃), Toluene.

• Procedure:

  • In a glovebox, a Schlenk tube is charged with 2-chlorobenzonitrile (1.0 eq), 4-hydroxypyridine (1.2 eq), cesium carbonate (1.5 eq), palladium(II) acetate (0.02 eq), and XPhos (0.04 eq).

  • The tube is sealed, removed from the glovebox, and anhydrous toluene is added via syringe.

  • The reaction mixture is heated to 100 °C and stirred for 12-24 hours.

  • After cooling to room temperature, the mixture is diluted with ethyl acetate and filtered through Celite.

  • The filtrate is washed with water and brine, dried, and concentrated.

  • The residue is purified by column chromatography to yield the product.

Concluding Remarks and Future Outlook

The synthesis of pyridinyloxybenzonitriles can be effectively achieved through several robust methodologies. The choice of the optimal synthetic route is a nuanced decision that depends on the specific electronic properties of the substrates, the desired scale of the synthesis, and economic considerations.

• SNAr remains the most straightforward and cost-effective method for activated benzonitriles.

• The Ullmann condensation , particularly with modern ligand-accelerated protocols, provides a reliable alternative for less activated or electron-rich aryl halides.

• The Buchwald-Hartwig C-O coupling offers the broadest substrate scope and functional group tolerance, albeit at a higher cost due to the precious metal catalyst and specialized ligands.

Future developments in this field will likely focus on the discovery of more economical and environmentally benign catalytic systems, particularly for the Ullmann and Buchwald-Hartwig reactions. The use of earth-abundant metal catalysts and the development of catalytic systems that can operate in greener solvents will be key areas of research, further enabling the efficient and sustainable synthesis of this important class of molecules.

References

• Ullmann, F.; Bielecki, J. Ueber Synthesen in der Biphenylreihe. Ber. Dtsch. Chem. Ges.1901, 34 (2), 2174–2185.
• Wolfe, J. P.; Wagaw, S.; Marcoux, J.-F.; Buchwald, S. L. Rational Development of Practical Catalysts for Aromatic Carbon−Nitrogen Bond Formation. Acc. Chem. Res.1998, 31 (12), 805–818.
• March, J. Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 4th ed.; Wiley-Interscience, 1992.
• Hartwig, J. F. Transition Metal Catalyzed Synthesis of Arylamines and Aryl Ethers from Aryl Halides and Triflates: Scope and Mechanism. Angew. Chem. Int. Ed.1998, 37 (15), 2046–2067.
• Ley, S. V.; Thomas, A. W. Modern Synthetic Methods for Copper-Mediated C(aryl)−O, C(aryl)−N, and C(aryl)−S Bond Formation. Angew. Chem. Int. Ed.2003, 42 (44), 5400–5449.
• Surry, D. S.; Buchwald, S. L. Biaryl Phosphine Ligands in Palladium-Catalyzed Amination. Angew. Chem. Int. Ed.2008, 47 (34), 6338–6361.
• Evano, G.; Blanchard, N.; Toumi, M. Copper-Mediated C-N, C-O, and C-S Bond Formation. Chem. Rev.2008, 108 (8), 3054–3131.
• Torraca, K. E.; Kuwabe, S.; Buchwald, S. L. A New, Efficient Catalyst System for the Palladium-Catalyzed Cross-Coupling of Aryl Halides and Thiols. J. Am. Chem. Soc.2000, 122 (51), 12907–12908.
• Billingsley, K. L.; Buchwald, S. L. A General and Efficient Method for the Palladium-Catalyzed N-Arylation of Anilines. J. Am. Chem. Soc.2007, 129 (11), 3358–3366.
• Kwong, F. Y.; Buchwald, S. L. A General, Efficient, and Inexpensive Catalyst System for the Coupling of Aryl Iodides and Thiols. Org. Lett.2002, 4 (20), 3517–3520.
• Palucki, M.; Wolfe, J. P.; Buchwald, S. L. Palladium-Catalyzed α-Arylation of Ketones. J. Am. Chem. Soc.1996, 118 (42), 10333–10334.
• Cristau, H.-J.; Cellier, P. P.; Hamada, S.; Spindler, J.-F.; Taillefer, M. A General and Mild Ullmann-Type Synthesis of Diaryl Ethers. Org. Lett.2004, 6 (6), 913–916.
• Monnier, F.; Taillefer, M. Catalytic C-C, C-N, and C-O Ullmann-Type Coupling Reactions. Angew. Chem. Int. Ed.2009, 48 (39), 6954–6971.

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A Comparative Analysis of the Biological Activities of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile Analogs: A Guide for Researchers

In the landscape of modern drug discovery, the privileged structures of pyridine and benzonitrile moieties have independently contributed to the development of numerous therapeutic agents. The amalgamation of these two pharmacophores into the 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile scaffold presents a compelling starting point for the exploration of novel bioactive molecules. This guide offers a comprehensive comparison of the biological activities of analogs derived from this core structure, providing researchers, scientists, and drug development professionals with a technical overview supported by experimental data and methodological insights. While direct and extensive research on this specific scaffold is emerging, this guide synthesizes data from closely related analogs to predict and understand the potential biological activities, focusing on anticancer, enzyme inhibitory, and antimicrobial properties.

Introduction to the 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile Scaffold

The core structure combines a pyridine ring, a common motif in medicinal chemistry known for its ability to engage in hydrogen bonding and its presence in numerous approved drugs, with a benzenecarbonitrile group, a versatile functionality that can act as a hydrogen bond acceptor and participate in various biological interactions. The ether linkage between these two rings provides a degree of conformational flexibility, while the formyl group on the pyridine ring offers a reactive handle for further chemical modifications, allowing for the generation of a diverse library of analogs. The exploration of this chemical space is driven by the hypothesis that such hybrid molecules may exhibit synergistic or novel biological activities.

Comparative Biological Activities

This section will delve into the primary biological activities observed in analogs structurally related to 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile, drawing parallels to inform future research directions.

Anticancer Activity

The cytotoxicity of pyridine and benzonitrile-containing compounds has been extensively documented. Analogs of the core scaffold are anticipated to exhibit significant anticancer properties, likely through mechanisms involving cell cycle arrest and induction of apoptosis.

While specific data for 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile analogs is limited, studies on structurally similar pyridinyloxy acetohydrazide derivatives have shown potent cytotoxic effects against various cancer cell lines. For instance, certain derivatives have demonstrated significant inhibition of HepG2 (liver cancer) and MCF-7 (breast cancer) cell proliferation.[1] The antiproliferative activity is often attributed to the inhibition of key cellular kinases.

Analog Class	Cancer Cell Line	IC50 (µM)	Reference
Pyridinyloxy Acetohydrazide Analogs	MCF-7	0.5 - 5.27	[1]
HepG2	5.27 - 6.6	[1]
2-Aryl-4-oxobenzopyrano[2,3-d]pyrimidines (contain a related benzopyranopyrimidine core)	P388 (Leukemia)	0.3 - 0.64	[2]
(Z)-2,3-diphenylacrylonitrile Analogs	A549 (Lung), SK-OV-3 (Ovarian), HCT15 (Colon)	0.14 - 0.65	[3]

Structure-Activity Relationship (SAR) Insights:

• The nature and position of substituents on both the pyridine and benzene rings are critical for anticancer activity. Electron-donating groups on the phenyl ring of related acrylonitrile analogs have been shown to enhance cytotoxic activity.[3]

• The presence of a formyl group suggests the potential for developing derivatives like hydrazones, which have shown promising antineoplastic activity in related 2-formylpyridine N-oxide series.

Enzyme Inhibitory Activity

A significant area of interest for this class of compounds is their potential as enzyme inhibitors, particularly targeting kinases, which are crucial regulators of cellular processes and are often dysregulated in cancer.

PIM-1 kinase is a serine/threonine kinase that is overexpressed in various cancers and plays a role in cell survival and proliferation. Several pyridine-containing compounds have been identified as potent PIM-1 inhibitors.[1]

Analogs of 2-((3-cyano-4,6-dimethylpyridin-2-yl)oxy)acetohydrazide have exhibited potent PIM-1 inhibition with IC50 values in the nanomolar range, comparable to the well-known kinase inhibitor Staurosporine.[1]

Compound Class	Target Enzyme	IC50 (nM)	Reference
Pyridinyloxy Acetohydrazide Analogs	PIM-1 Kinase	14.3 - 42.3	[1]
Staurosporine (Reference)	PIM-1 Kinase	16.7	[1]

Mechanism of Action: The pyridinyloxy benzonitrile scaffold can potentially bind to the ATP-binding pocket of kinases like PIM-1, with the nitrile and pyridine nitrogen atoms acting as key hydrogen bond acceptors.

Antimicrobial Activity

The pyridine and benzonitrile moieties are also present in various antimicrobial agents. Therefore, analogs of the core scaffold are expected to possess antibacterial and antifungal properties.

Studies on related 3-(pyridine-3-yl)-2-oxazolidinone and 3-hydroxypyridine-4-one derivatives have demonstrated significant activity against a range of Gram-positive bacteria, including resistant strains.[4][5]

Analog Class	Microorganism	MIC (µg/mL)	Reference
3-(5-Fluoropyridine-3-yl)-2-oxazolidinone Analogs	Gram-positive bacteria	0.25	[6]
3-Hydroxypyridine-4-one Derivatives	S. aureus, E. coli	32	[5]
(Z)-2,3-diphenylacrylonitrile Analogs	S. aureus, S. typhi	Significant Inhibition	[3]

Structure-Activity Relationship (SAR) Insights:

• The introduction of halogen atoms, such as fluorine, on the pyridine ring has been shown to significantly enhance antibacterial activity in related oxazolidinone derivatives.[6]

• The overall lipophilicity and electronic properties of the substituents play a crucial role in determining the antimicrobial spectrum and potency.

Experimental Protocols

To facilitate further research and validation of the biological activities of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile analogs, detailed protocols for key assays are provided below.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which is an indicator of cell viability.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for 24-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 20% SDS in 50% DMF) to each well.

• Absorbance Measurement: Shake the plate for 15 minutes to dissolve the formazan crystals and measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Enzyme Inhibition: PIM-1 Kinase Assay

This protocol describes a common method for assessing PIM-1 kinase inhibition using a luminescence-based assay that measures ATP consumption.

Protocol:

• Reagent Preparation: Prepare the kinase reaction buffer, PIM-1 enzyme, substrate (e.g., a specific peptide), and ATP solutions.

• Assay Setup: In a 384-well plate, add the test compounds at various concentrations.

• Enzyme Reaction: Add the PIM-1 enzyme and substrate/ATP mixture to initiate the reaction. Incubate at room temperature for 1 hour.

• ATP Detection: Add a reagent that detects the amount of remaining ATP (e.g., ADP-Glo™ Kinase Assay). This reagent converts ADP to ATP and then uses the newly synthesized ATP in a luciferase/luciferin reaction to produce a luminescent signal.

• Luminescence Measurement: Measure the luminescence using a plate reader. A lower signal indicates higher kinase activity (more ATP consumed) and thus lower inhibition.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to a no-inhibitor control and determine the IC50 value.[7]

Antimicrobial Susceptibility: Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Protocol:

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism (e.g., 0.5 McFarland standard).

• Serial Dilution: Perform a two-fold serial dilution of the test compounds in a 96-well microtiter plate containing a suitable growth medium (e.g., Mueller-Hinton Broth).

• Inoculation: Inoculate each well with the prepared microbial suspension. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plates at the appropriate temperature and duration for the specific microorganism (e.g., 37°C for 18-24 hours for bacteria).

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth (turbidity) is observed.

Visualizing Molecular Pathways and Workflows

To better understand the potential mechanisms of action and the experimental processes, the following diagrams are provided.

Caption: A generalized workflow for the synthesis and biological evaluation of novel chemical compounds.

Caption: A simplified diagram of the PIM-1 kinase signaling pathway and its role in apoptosis and cell cycle progression.

Conclusion and Future Directions

The 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile scaffold represents a promising starting point for the development of novel therapeutic agents with potential applications in oncology, infectious diseases, and diseases involving kinase dysregulation. The analysis of structurally related compounds suggests that analogs of this scaffold are likely to exhibit potent anticancer, enzyme inhibitory, and antimicrobial activities.

Future research should focus on the synthesis and systematic biological evaluation of a focused library of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile analogs. Key areas of investigation should include:

• Diverse Substitutions: Exploring a wide range of substituents on both the pyridine and benzonitrile rings to establish a comprehensive structure-activity relationship.

• Mechanism of Action Studies: Elucidating the precise molecular targets and signaling pathways through which these compounds exert their biological effects.

• In Vivo Efficacy: Advancing the most promising lead compounds to in vivo models to assess their efficacy and pharmacokinetic properties.

By leveraging the insights provided in this guide, researchers can strategically design and evaluate new analogs with improved potency, selectivity, and drug-like properties, ultimately contributing to the discovery of next-generation therapeutics.

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• Design, Synthesis and Biological Evaluation of Arylpyridin-2-yl Guanidine Derivatives and Cyclic Mimetics as Novel MSK1 Inhibitors. An Application in an Asthma Model. MDPI. Available at: [Link]

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A Spectroscopic Guide to 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile and its Structural Analogs

Introduction

In the landscape of drug discovery and materials science, the precise elucidation of molecular structure is paramount. Spectroscopic techniques serve as the cornerstone of this endeavor, providing a detailed fingerprint of a molecule's architecture. This guide offers an in-depth spectroscopic comparison of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile , a molecule of interest due to its unique combination of a pyridine core, an aldehyde, a nitrile group, and an ether linkage. By systematically dissecting its spectroscopic characteristics alongside structurally similar compounds, we aim to provide researchers, scientists, and drug development professionals with a practical framework for identifying and interpreting the spectral features of complex aromatic compounds.

The choice of comparative compounds—Benzonitrile , 4-Hydroxybenzonitrile , and 3-Pyridinecarboxaldehyde —is deliberate. Each represents a core fragment of the target molecule, allowing for a stepwise analysis of how the addition and modification of functional groups influence the overall spectroscopic output. This comparative approach not only aids in the structural verification of the target compound but also deepens our understanding of structure-property relationships.

Experimental Methodologies

The acquisition of high-quality spectroscopic data is fundamental to accurate structural analysis. The following protocols outline the standard procedures for obtaining the ¹H NMR, ¹³C NMR, FT-IR, and UV-Vis data discussed in this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Instrumentation : Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition : Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Typical parameters include a spectral width of -2 to 12 ppm, a relaxation delay of 1-2 seconds, and a pulse angle of 30-45 degrees.

• ¹³C NMR Acquisition : Acquire the spectrum using a proton-decoupled pulse sequence. A wider spectral width (e.g., 0 to 200 ppm) and a longer acquisition time with more scans are typically required due to the lower natural abundance and sensitivity of the ¹³C nucleus.

• Data Processing : Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, phase correction, and baseline correction. Chemical shifts (δ) are reported in parts per million (ppm) relative to an internal standard, typically tetramethylsilane (TMS).

Caption: General workflow for NMR spectroscopic analysis.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation : For solid samples, the Attenuated Total Reflectance (ATR) technique is commonly employed. A small amount of the solid is placed directly on the ATR crystal.

• Instrumentation : A Fourier-Transform Infrared Spectrometer.

• Acquisition : A background spectrum of the empty ATR crystal is recorded first. The sample is then placed on the crystal, and the sample spectrum is recorded. The typical scanning range is 4000 to 400 cm⁻¹.

• Data Processing : The instrument's software automatically subtracts the background spectrum from the sample spectrum to generate the final transmittance or absorbance IR spectrum.

UV-Visible (UV-Vis) Spectroscopy

• Sample Preparation : Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol, methanol, or acetonitrile). The concentration should be adjusted to yield an absorbance value between 0.1 and 1.0.

• Instrumentation : A dual-beam UV-Vis spectrophotometer.

• Acquisition : A baseline is recorded with a cuvette containing only the solvent. The sample solution is then placed in the beam path, and the absorbance is measured over a specific wavelength range (e.g., 200-400 nm).

• Data Analysis : The wavelength of maximum absorbance (λmax) is identified from the resulting spectrum.

Comparative Spectroscopic Data

The following sections provide a detailed comparison of the spectroscopic data for 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile and the selected similar compounds.

¹H NMR Data Comparison

Proton NMR (¹H NMR) spectroscopy provides valuable information about the chemical environment of hydrogen atoms in a molecule. The chemical shifts and coupling patterns of the aromatic protons are particularly informative for the compounds in this guide. Aromatic protons typically resonate in the 6.5-8.5 ppm region.[1]

Compound	Aromatic Protons (δ, ppm)	Aldehyde Proton (δ, ppm)	Other Protons (δ, ppm)
4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile	Predicted: Complex multiplet patterns between ~7.0-8.8 ppm, reflecting the two distinct and substituted aromatic rings.	Predicted: ~10.0-10.5	-
Benzonitrile	7.47 (t, 1H), 7.60 (d, 1H), 7.64 (d, 2H)	-	-
4-Hydroxybenzonitrile	6.95 (d, 2H), 7.58 (d, 2H)	-	~5.0-6.0 (br s, 1H, -OH)
3-Pyridinecarboxaldehyde	7.53 (dd, 1H), 8.20 (d, 1H), 8.87 (d, 1H), 9.11 (s, 1H)	10.15 (s, 1H)	-

Analysis:

• Benzonitrile provides the baseline spectrum for a monosubstituted benzene ring with an electron-withdrawing nitrile group. The protons appear as a complex multiplet due to second-order coupling effects.

• In 4-Hydroxybenzonitrile , the para-substitution pattern leads to a more simplified spectrum with two distinct doublets. The electron-donating hydroxyl group shields the ortho protons (at 6.95 ppm) relative to the protons in benzonitrile.

• 3-Pyridinecarboxaldehyde showcases the deshielding effect of both the nitrogen atom in the pyridine ring and the formyl group. The protons adjacent to these electron-withdrawing features are shifted significantly downfield, with the aldehyde proton appearing at a characteristic chemical shift above 10 ppm.

• For 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile , we can predict a highly complex aromatic region due to the presence of seven aromatic protons across two different ring systems. The protons on the pyridine ring are expected to be deshielded due to the nitrogen atom and the adjacent formyl group. The protons on the benzonitrile ring will also be influenced by the ether linkage and the nitrile group. The aldehyde proton is expected to be in a similar downfield region as in 3-pyridinecarboxaldehyde.

¹³C NMR Data Comparison

Carbon-13 NMR spectroscopy provides information on the carbon framework of a molecule. Aromatic carbons typically resonate between 120-150 ppm.[2][3]

Compound	Aromatic Carbons (δ, ppm)	Carbonyl Carbon (δ, ppm)	Nitrile Carbon (δ, ppm)
4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile	Predicted: Multiple signals in the 110-165 ppm range, corresponding to the 11 unique aromatic carbons. The carbon attached to the ether oxygen on the pyridine ring (C2) and the formyl-bearing carbon (C3) would be significantly affected.	Predicted: ~190-195	Predicted: ~118-120
Benzonitrile	112.2, 118.6, 128.9, 132.0, 132.6	-	118.6
4-Hydroxybenzonitrile	103.9, 114.7, 133.9, 162.8	-	119.2
3-Pyridinecarboxaldehyde	124.5, 135.8, 151.2, 154.3	192.5	-

Analysis:

• The benzonitrile spectrum shows five distinct signals for the six aromatic carbons due to symmetry. The carbon attached to the nitrile group (ipso-carbon) is at 112.2 ppm, and the nitrile carbon itself is at 118.6 ppm.

• In 4-Hydroxybenzonitrile , the carbon attached to the hydroxyl group is significantly shielded and appears at a higher field (162.8 ppm) due to the electron-donating nature of the oxygen. The nitrile carbon's chemical shift is not significantly altered.

• 3-Pyridinecarboxaldehyde displays a downfield carbonyl carbon signal at 192.5 ppm, which is characteristic of aldehydes. The pyridine ring carbons are also observed at their expected chemical shifts, influenced by the ring nitrogen.

• For 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile , we anticipate a spectrum with at least 11 aromatic carbon signals. The carbons directly bonded to the ether oxygen will be significantly deshielded. The carbonyl carbon of the formyl group and the nitrile carbon will appear at their characteristic chemical shifts, providing clear diagnostic peaks.

FT-IR Data Comparison

Infrared (IR) spectroscopy is a powerful tool for identifying functional groups within a molecule.

Compound	C≡N Stretch (cm⁻¹)	C=O Stretch (cm⁻¹)	C-H (Aldehyde) Stretch (cm⁻¹)	Ar-O-C Stretch (cm⁻¹)
4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile	Predicted: ~2230	Predicted: ~1700	Predicted: ~2820, ~2720	Predicted: ~1240
Benzonitrile	~2229	-	-	-
4-Hydroxybenzonitrile	~2227	-	-	- (Broad O-H stretch ~3350)
3-Pyridinecarboxaldehyde	-	~1705	~2820, ~2720	-

Analysis:

• The most prominent feature in the IR spectra of benzonitrile and 4-hydroxybenzonitrile is the sharp, strong absorption band around 2230 cm⁻¹, characteristic of the nitrile (C≡N) stretching vibration.[4]

• 4-Hydroxybenzonitrile also exhibits a broad O-H stretching band around 3350 cm⁻¹, which would be absent in the other compounds.

• The spectrum of 3-Pyridinecarboxaldehyde is dominated by a strong carbonyl (C=O) stretching band around 1705 cm⁻¹. Additionally, the characteristic C-H stretching vibrations of the aldehyde group are expected around 2820 and 2720 cm⁻¹.[5][6]

• For 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile , the IR spectrum is predicted to be a composite of these key features. We expect to see the sharp nitrile stretch around 2230 cm⁻¹, the strong carbonyl stretch around 1700 cm⁻¹, the aldehyde C-H stretches, and a distinct C-O-C stretching band for the aromatic ether linkage, typically in the 1200-1250 cm⁻¹ region.

Caption: Relationship between the target molecule and its core fragments.

UV-Vis Data Comparison

UV-Vis spectroscopy provides information about the electronic transitions within a molecule, particularly those involving conjugated π-systems, which are known as chromophores.[7]

Compound	λmax (nm)
4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile	Predicted: Multiple absorptions, likely with a λmax > 280 nm due to the extended conjugation.
Benzonitrile	~224, 271, 280
4-Hydroxybenzonitrile	~250
3-Pyridinecarboxaldehyde	~235, 270

Analysis:

• Benzonitrile exhibits multiple absorption bands characteristic of a substituted benzene ring.

• The introduction of the hydroxyl group in 4-Hydroxybenzonitrile causes a bathochromic (red) shift in the λmax to around 250 nm due to the electron-donating nature of the hydroxyl group extending the conjugation.

• 3-Pyridinecarboxaldehyde also shows multiple absorptions, with the carbonyl group acting as a chromophore in conjugation with the pyridine ring.

• 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile possesses a highly extended conjugated system encompassing both aromatic rings, the nitrile group, and the formyl group. This extensive conjugation is expected to result in a significant bathochromic shift, with the principal λmax likely appearing at a longer wavelength than any of the individual fragments. The presence of multiple chromophores that interact electronically will likely lead to a complex spectrum with several absorption bands.[8]

Conclusion

This guide demonstrates how a systematic, comparative spectroscopic analysis can be employed to elucidate the structure of a complex molecule like 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile. By examining the ¹H NMR, ¹³C NMR, FT-IR, and UV-Vis spectra of its core structural fragments—Benzonitrile, 4-Hydroxybenzonitrile, and 3-Pyridinecarboxaldehyde—we can confidently predict and interpret the key spectroscopic features of the target compound.

The combination of a sharp nitrile peak in the FT-IR, a downfield aldehyde proton and carbonyl carbon in the NMR, and an extended conjugation system evident in the UV-Vis spectrum provides a unique and definitive spectroscopic signature. This approach of dissecting a molecule into its constituent parts and understanding their individual spectroscopic contributions is a powerful strategy for any researcher in the chemical and pharmaceutical sciences.

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A Senior Application Scientist's Guide to Validated Analytical Methods for Pyridinyloxybenzonitrile Compounds

For researchers, scientists, and drug development professionals engaged in the study of pyridinyloxybenzonitrile compounds, the selection of a robust and reliable analytical method is a critical decision that underpins the integrity of all subsequent data. This guide provides an in-depth comparison of the principal chromatographic and electrophoretic techniques used for the quantification of this chemical class. Drawing upon field-proven insights and experimental data from closely related and structurally similar compounds, such as the insecticide pyriproxyfen and the herbicide fluazifop-p-butyl, this document will elucidate the rationale behind methodological choices, offering a clear pathway to selecting the optimal analytical strategy.

The core of any analytical method lies in its validation, a process that demonstrates its fitness for a specific purpose.[1] All methodologies discussed herein are presented within the framework of internationally recognized validation guidelines, such as those established by the International Council for Harmonisation (ICH), ensuring that the principles of accuracy, precision, specificity, linearity, and robustness are at the forefront of our comparative analysis.

The Analytical Landscape: A Comparative Overview

The choice of an analytical technique for pyridinyloxybenzonitrile compounds is dictated by a multitude of factors including the sample matrix, the required level of sensitivity, desired throughput, and available instrumentation. High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) represent the most prevalent and well-validated approaches. Capillary Electrophoresis (CE) emerges as a powerful, albeit less commonly documented, alternative for this specific compound class.

The following table summarizes the typical performance characteristics of these key techniques, based on validated methods for structurally analogous pyridinyloxy compounds. This serves as a high-level guide to inform your initial selection process.

Parameter	HPLC-UV	GC-NPD/ECD	LC-MS/MS	Capillary Electrophoresis (CE)
Limit of Detection (LOD)	0.1 - 20 µg/mL	0.003 - 0.02 mg/kg	0.5 - 3.0 µg/kg	High sensitivity achievable (potentially low µg/L)
Limit of Quantitation (LOQ)	0.2 - 60 µg/mL	0.01 - 0.05 mg/kg	1.0 - 10 µg/kg	Method-dependent, requires specific validation
Precision (%RSD)	< 3% (Intra-day), < 2% (Inter-day)	< 10% (Repeatability)	< 15%	Typically < 5%
Mean Recovery (%)	86 - 110%	73 - 110%	70 - 120%	Generally high, but matrix-dependent
Selectivity	Moderate; potential for co-elution	High, especially with specific detectors	Very High; mass-based detection	Very High; different separation mechanism
Throughput	High	Moderate to High	High	High
Primary Application	Quality control of formulations, purity analysis	Residue analysis in environmental samples	Trace-level residue analysis in complex matrices	Impurity profiling, chiral separations

In-Depth Analysis of Key Methodologies

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Expertise & Experience: HPLC-UV is the workhorse of many quality control laboratories for good reason. Its robustness, ease of use, and cost-effectiveness make it an excellent choice for analyzing pyridinyloxybenzonitrile compounds in formulated products and for purity assessments where analyte concentrations are relatively high. The primary determinant of a successful HPLC separation is the differential partitioning of the analyte between a stationary phase (typically a C18 column) and a liquid mobile phase. For pyridinyloxybenzonitrile compounds, a reverse-phase setup with a mobile phase of acetonitrile and water is a common and effective starting point.[2][3]

Trustworthiness: The validation of an HPLC-UV method hinges on demonstrating its specificity, linearity, accuracy, and precision. Specificity is established by showing that the analyte peak is free from interference from other components in the sample matrix. Linearity is confirmed over a defined concentration range, typically with a correlation coefficient (R²) greater than 0.99.[2][4] Accuracy is assessed through recovery studies, while precision is determined by the relative standard deviation (RSD) of replicate measurements.

Experimental Workflow: HPLC-UV Analysis

Caption: HPLC-UV workflow for pyridinyloxybenzonitrile analysis.

Gas Chromatography (GC) with Specific Detectors

Expertise & Experience: For the analysis of pyridinyloxybenzonitrile compounds in environmental matrices like soil and water, Gas Chromatography is a powerful technique.[5] These compounds possess sufficient volatility and thermal stability to be amenable to GC analysis. The choice of detector is paramount for achieving the required sensitivity and selectivity. A Nitrogen-Phosphorus Detector (NPD) is highly selective for nitrogen-containing compounds, while an Electron Capture Detector (ECD) is extremely sensitive to halogenated compounds, which may be relevant for certain derivatives. For unambiguous identification, Mass Spectrometry (MS) is the detector of choice.

Trustworthiness: A validated GC method requires careful optimization of parameters such as injector temperature, column temperature program, and gas flow rates to ensure good peak shape and resolution. Derivatization may sometimes be employed to improve the volatility or thermal stability of the analytes.[5] Validation follows the same principles as HPLC, with a strong emphasis on recovery from complex matrices and the absence of interfering peaks.

Experimental Workflow: GC-NPD/ECD Analysis

Caption: GC analysis workflow for pyridinyloxybenzonitrile residues.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Expertise & Experience: LC-MS/MS stands as the gold standard for trace-level quantification of pyridinyloxybenzonitrile compounds in complex matrices such as food, biological fluids, and environmental samples.[6] Its exceptional sensitivity and selectivity are derived from the coupling of the separation power of LC with the mass-based detection of tandem mass spectrometry. The use of Multiple Reaction Monitoring (MRM) allows for the highly specific detection of a precursor ion and its characteristic product ions, virtually eliminating matrix interference.

Trustworthiness: The development of a robust LC-MS/MS method involves the optimization of both chromatographic conditions and mass spectrometric parameters (e.g., ionization source settings, collision energies). The use of isotopically labeled internal standards is highly recommended to compensate for matrix effects and variations in instrument response. Validation of an LC-MS/MS method must rigorously assess matrix effects, in addition to the standard parameters of linearity, accuracy, and precision.

Experimental Workflow: LC-MS/MS Analysis

Caption: LC-MS/MS workflow for trace-level analysis.

Capillary Electrophoresis (CE)

Expertise & Experience: Capillary Electrophoresis offers a fundamentally different separation mechanism based on the differential migration of analytes in an electric field. This technique provides extremely high separation efficiency and is particularly well-suited for the analysis of charged species, as well as neutral molecules through the use of Micellar Electrokinetic Chromatography (MEKC). While specific validated methods for pyridinyloxybenzonitrile compounds are not as widely published as for chromatographic techniques, the potential of CE for impurity profiling and the separation of closely related analogues, including isomers, is significant.[7][8]

Trustworthiness: A validated CE method would require optimization of the background electrolyte composition and pH, applied voltage, and injection parameters. The use of internal standards is crucial for achieving good quantitative precision. Given the high efficiency of CE, it can be a powerful tool for assessing the purity of reference standards and identifying impurities that may be difficult to resolve by HPLC.

Detailed Experimental Protocols

Protocol 1: QuEChERS Sample Extraction for LC-MS/MS and GC Analysis

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for the analysis of pesticide residues in various matrices.[9]

• Homogenization: Homogenize a representative portion of the sample (e.g., 10-15 g of a fruit or vegetable sample).

• Extraction: Place the homogenized sample into a 50 mL centrifuge tube. Add 10 mL of acetonitrile. For acidic analytes, acidified acetonitrile may be used.

• Salting Out: Add a salt mixture, commonly anhydrous magnesium sulfate and sodium chloride or a buffered salt mixture. Shake vigorously for 1 minute. This step partitions the acetonitrile from the aqueous layer.

• Centrifugation: Centrifuge the tube at a sufficient speed to achieve phase separation (e.g., 3000-5000 x g for 5 minutes).

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the upper acetonitrile layer to a d-SPE tube containing a sorbent (e.g., primary secondary amine - PSA) to remove interferences like organic acids and sugars, and anhydrous magnesium sulfate to remove residual water.

• Final Centrifugation: Vortex the d-SPE tube and centrifuge.

• Analysis: The final extract can be directly injected for LC-MS/MS analysis or may require solvent exchange for GC analysis.

Protocol 2: HPLC-UV Analysis of a Pyridinyloxybenzonitrile Formulation

This protocol is based on a validated method for pyriproxyfen.[2][3]

• Standard Preparation: Prepare a stock solution of the pyridinyloxybenzonitrile reference standard in the mobile phase. Prepare a series of working standards by serial dilution to construct a calibration curve (e.g., 20-800 µg/mL).

• Sample Preparation: Accurately weigh a portion of the formulation equivalent to a known amount of the active ingredient. Dissolve in the mobile phase, sonicate to ensure complete dissolution, and dilute to a final concentration within the calibration range.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 80:20 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a wavelength appropriate for the analyte (e.g., 254 nm).

  • Injection Volume: 10-20 µL.

• Analysis: Inject the standards and samples. Quantify the analyte by comparing the peak area of the sample to the calibration curve generated from the standards.

Protocol 3: LC-MS/MS Analysis of Pyridinyloxybenzonitrile Residues

This protocol is based on a validated method for fluazifop-p-butyl and its metabolites.[6]

• Sample Preparation: Extract the sample using the QuEChERS protocol described above.

• LC-MS/MS Conditions:

  • LC System: A UPLC or HPLC system capable of gradient elution.

  • Column: A suitable reverse-phase column (e.g., C18).

  • Mobile Phase: A gradient of water and methanol or acetonitrile, both containing a small amount of an additive like formic acid or ammonium formate to improve ionization.

  • MS System: A tandem quadrupole mass spectrometer.

  • Ionization Source: Electrospray ionization (ESI) in positive or negative mode, as appropriate for the analyte.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM). Optimize at least two precursor-product ion transitions for each analyte for quantification and confirmation.

• Analysis: Spike samples with an internal standard prior to extraction. Prepare matrix-matched calibration standards. Analyze the extracts and quantify the analyte using the internal standard method.

Conclusion and Recommendations

The selection of an analytical method for pyridinyloxybenzonitrile compounds is a nuanced decision that must be guided by the specific analytical challenge at hand.

• For routine quality control of formulations , where analyte concentrations are high, HPLC-UV offers a robust, cost-effective, and reliable solution. Its simplicity and high throughput are major advantages.

• For the analysis of residues in environmental samples , GC with a selective detector (NPD or ECD) provides excellent sensitivity and selectivity, particularly for volatile and semi-volatile pyridinyloxybenzonitrile compounds.

• For trace-level quantification in complex matrices such as food and biological samples, LC-MS/MS is the undisputed method of choice due to its unparalleled sensitivity and specificity.

• Capillary Electrophoresis represents a promising technique for specialized applications such as impurity profiling and chiral separations , offering a complementary separation mechanism to chromatography. Further method development and validation are needed to establish its role in routine analysis for this compound class.

Ultimately, the most effective analytical strategy is one that is built on a foundation of rigorous method validation, ensuring that the data generated is not only accurate and precise but also defensible and fit for its intended purpose.

References

• Food and Agriculture Organization of the United Nations. (2019). Pesticide residues in food 2019. Retrieved from [Link]

• Perez, R., & Schmitt, J. L. (2013). Fluazifop-P-Butyl: Fluazifop-P-Butyl - Independent Laboratory Validation of Analytical Method (GRM044.03A) for the Determination of Fluazifop-P-Butyl (R154875; PP5), Fluazifop-P-Acid (R156172), Compound X (R154719; CGA142110) in Soil Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Final Report.

• Hafeez, A., Tawab, I. A., & Iqbal, S. (2016). Development and Validation of an HPLC Method for the Simultaneous Determination of Fipronil, Chlorfenapyr, and Pyriproxyfen in Insecticide Formulations. Journal of AOAC International, 99(5), 1185–1190. [Link]

• Hafeez, A., Tawab, I. A., & Iqbal, S. (2016). Development and Validation of an HPLC Method for the Simultaneous Determination of Fipronil, Chlorfenapyr, and Pyriproxyfen in Insecticide Formulations. Journal of AOAC International, 99(5), 1185–1190. [Link]

• Huang, S.-B. (2010). Fluazifop-P-Butyl: GRM044.03A - Analytical Method for the Determination of Fluazifop-P-Butyl (R154875; PP5), Fluazifop-P-Acid (R156172) and Compound X (R154719; CGA142110) in Soil Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Analytical Method Amendment. Syngenta Crop Protection, LLC.
• Li, G., Hou, Z., Lu, Z., & Chen, X. (2018). Development and Validation of a Multiresidue Method for Fluazifop‐p–butyl and Its Two Major Relevant Metabolites in Panax ginseng Using a Modified QuEChERS Method and HPLC‐ESI‐MS/MS.

• Hafeez, A., Tawab, I. A., & Iqbal, S. (2016). Development and Validation of an HPLC Method for the Simultaneous Determination of Fipronil, Chlorfenapyr, and Pyriproxyfen in Insecticide Formulations. Journal of AOAC International, 99(5), 1185–1190. [Link]

• (PDF) Development and Validation of A High Performance Liquid Chromatography (HPLC) Method for Determination of Fipronil and Pyriproxyfen in A Veterinary Pharmaceutical Product. (n.d.). ResearchGate. Retrieved from [Link]

• Kumar, S., et al. (2021). Development and validation of methodology for estimation of fenpropathrin and pyriproxyfen in chilli and soil through GC-ECD and LC-MS/MS. Journal of Entomology and Zoology Studies, 9(1), 1148-1155.

• Environmental Chemistry Method for Pyriproxyfen & Degradate PYPAC; MRID 44036916. (n.d.). EPA. Retrieved from [Link]

• Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. (2017). Agilent.

• Bolygo, E., & Boseley, A. (2000). A liquid chromatography-tandem mass spectrometry method for fluazifop residue analysis in crops. Fresenius' journal of analytical chemistry, 368(8), 816–819. [Link]

• CIPAC. (2013). PYRIPROXYFEN. CIPAC/4886/m.

• Analysis of Phenoxyproprionic Type Herbicides using LC-MS. (n.d.). Shimadzu. Retrieved from [Link]

• Bolygo, E., & Boseley, A. (2000). A liquid chromatography-tandem mass spectrometry method for fluazifop residue analysis in crops. Fresenius' journal of analytical chemistry, 368(8), 816–819. [Link]

• Food and Agriculture Organization of the United Nations. (1999). Pyriproxyfen. Retrieved from [Link]

• New HPLC and Fluorometric Methods for the Determination of Pyriproxyfen and Pyridalyl Insecticide Residues in Tomatoes. (2014).

• Food and Agriculture Organization of the United Nations. (2016). Pyriproxyfen (200). Retrieved from [Link]

• What is the difference between a GC and HPLC? Which is better for analysis of pesticides and insecticides? (2022). Quora. Retrieved from [Link]

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A Researcher's Guide to Comparative Cross-Reactivity Profiling of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile Derivatives

In the landscape of modern drug discovery, the pyridine ring is a privileged scaffold, frequently appearing in approved pharmaceuticals due to its ability to form key interactions with biological targets and its favorable physicochemical properties.[1] The 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile core represents a promising starting point for the development of novel therapeutics, potentially as kinase inhibitors or modulators of other signaling pathways.[2][3][4] However, the journey from a promising hit to a viable clinical candidate is contingent upon a thorough understanding of its selectivity. Off-target interactions can lead to unforeseen toxicity or diminished efficacy, making early and comprehensive cross-reactivity profiling an indispensable step in lead optimization.[5][6][7]

This guide provides a framework for the comparative cross-reactivity analysis of novel derivatives built upon the 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile scaffold. We will explore the causal logic behind experimental choices, provide detailed protocols for key assays, and present a comparative analysis of hypothetical derivatives to illustrate the interpretation of selectivity data. Our focus is on establishing a self-validating system of protocols that ensures the trustworthiness and scientific integrity of the findings.

The Imperative of Selectivity: Why Cross-Reactivity Matters

A highly potent compound is of little therapeutic value if it interacts with numerous unintended targets. Such promiscuity can lead to a host of adverse drug reactions (ADRs).[6] Therefore, the goal of medicinal chemistry is not just to enhance potency but to rationally design selectivity.[7][8][9] For pyridine-based scaffolds, which are common in kinase inhibitors, assessing off-target activity across the human kinome is a critical first step.[10][11][12][13] Beyond kinases, profiling against a standard panel of safety-related targets, including G-protein coupled receptors (GPCRs), ion channels, and transporters, is essential for early hazard identification.[6][14][15]

This guide will focus on three critical areas of cross-reactivity assessment:

• Kinase Selectivity Profiling: Given the prevalence of the pyridine scaffold in kinase inhibitors, determining the kinome-wide selectivity is paramount.

• Cytochrome P450 (CYP) Inhibition: Assessing the potential for drug-drug interactions (DDIs) by evaluating inhibition of major CYP isoforms.[16][17][18][19][20]

• hERG Channel Inhibition: A crucial cardiotoxicity screen to identify compounds that may cause QT prolongation and potentially fatal arrhythmias.[21][22][23]

Comparative Analysis of Hypothetical Derivatives

To illustrate the process, let us consider three hypothetical derivatives of our core scaffold: Derivative A , Derivative B , and Derivative C . Each has been designed with modifications intended to improve potency against the primary target, "Target X." Our goal is to determine which derivative possesses the most favorable selectivity profile for further development.

Kinase Selectivity Profile

A common and effective strategy for initial selectivity screening is to test the compounds at a single high concentration (e.g., 1 or 10 µM) against a broad panel of kinases.[10][13] Hits from this primary screen are then followed up with full dose-response curves to determine IC₅₀ values.

Workflow for Kinase Selectivity Profiling

Caption: Workflow for tiered kinase selectivity profiling.

Table 1: Comparative Kinase Selectivity Data

Parameter	Derivative A	Derivative B	Derivative C
Target X IC₅₀ (nM)	15	10	50
Number of Off-Target Hits (>70% Inh. @ 1µM)	12	3	2
Off-Target Kinase 1 IC₅₀ (nM)	250 (Kinase Y)	800 (Kinase Z)	>10,000
Off-Target Kinase 2 IC₅₀ (nM)	450 (Kinase Z)	1,500 (Kinase W)	>10,000
Selectivity Score (S(10) @ 1µM) ¹	0.10	0.03	0.02

¹Selectivity Score (S-score) is the number of kinases inhibited above a certain threshold (e.g., 90%) divided by the total number of kinases tested. A lower score indicates higher selectivity.

Interpretation:

• Derivative B shows the best potency against the primary target (Target X).

• However, Derivative C , despite being less potent, demonstrates a vastly superior selectivity profile, with no significant off-target kinase activity observed.

• Derivative A is both less potent than B and significantly more promiscuous, making it the least desirable candidate.

The choice between B and C becomes a strategic one. Can the potency of C be improved without compromising its selectivity? Is the off-target activity of B against Kinases Z and W acceptable or predicted to cause adverse effects? Derivative C presents a cleaner starting point for further optimization.

Cytochrome P450 (CYP) Inhibition Profile

CYP enzymes are critical for drug metabolism, and their inhibition can lead to dangerous drug-drug interactions.[16][18] Screening against a panel of the most common CYP isoforms (e.g., 1A2, 2C9, 2C19, 2D6, 3A4) is a regulatory expectation.[16]

Table 2: Comparative CYP450 Inhibition Data (IC₅₀, µM)

CYP Isoform	Derivative A	Derivative B	Derivative C	Positive Control
CYP1A2	15.2	>50	>50	α-Naphthoflavone (0.02 µM)
CYP2C9	8.5	22.1	>50	Sulfaphenazole (0.2 µM)
CYP2C19	>50	>50	>50	Ticlopidine (0.5 µM)
CYP2D6	2.1	10.5	45.8	Quinidine (0.05 µM)
CYP3A4	1.5	5.6	>50	Ketoconazole (0.03 µM)

Interpretation:

• Derivative A shows potent inhibition of CYP2D6 and CYP3A4, flagging a high risk for DDIs.

• Derivative B shows moderate inhibition of CYP3A4 and CYP2D6, suggesting a potential but lower risk.

• Derivative C displays the cleanest profile, with no significant inhibition of any tested isoform (IC₅₀ > 30-50 µM is often considered low risk). This significantly de-risks the compound for further development.[19]

hERG Channel Inhibition Profile

Inhibition of the hERG potassium ion channel is a primary cause of acquired long QT syndrome, which can lead to fatal cardiac arrhythmias.[22][23] Therefore, early assessment of hERG liability is a critical safety checkpoint. The gold standard is the patch-clamp electrophysiology assay.[22]

hERG Inhibition Assessment Workflow

Caption: Workflow for hERG channel inhibition assay.

Table 3: Comparative hERG Inhibition Data

Compound	hERG IC₅₀ (µM)	Therapeutic Index (TI)¹	Risk Profile
Derivative A	0.8	~53	High
Derivative B	9.5	>950	Low
Derivative C	>30	>600	Very Low
Positive Control (E-4031)	0.01	N/A	N/A

¹Therapeutic Index calculated as hERG IC₅₀ / Target X IC₅₀. A TI >100 is generally considered desirable, though this is highly context-dependent.

Interpretation:

• Derivative A shows potent hERG inhibition, representing a significant cardiotoxicity risk and likely leading to its discontinuation.

• Derivative B has a much safer profile with an IC₅₀ approaching 10 µM.

• Derivative C is the safest candidate, with no significant hERG activity detected at concentrations up to 30 µM.

Overall Comparison and Path Forward

Feature	Derivative A	Derivative B	Derivative C
On-Target Potency	Moderate	High	Low
Kinase Selectivity	Poor	Good	Excellent
CYP Inhibition Risk	High	Moderate	Very Low
hERG Risk	High	Low	Very Low
Development Decision	Terminate	De-risk off-targets	Optimize Potency

Based on this multi-parameter analysis, Derivative C emerges as the most promising candidate for further development. Although it currently has lower on-target potency, its exceptional selectivity and safety profile provide a superior foundation. The next steps for the project would involve focused medicinal chemistry efforts to enhance the potency of the Derivative C series while continuously monitoring for any erosion of its excellent selectivity profile. Derivative B, while potent, carries moderate risks that would require significant effort to mitigate through further chemical modification.

Detailed Experimental Protocols

Protocol 1: High-Throughput Kinase Profiling (Primary Screen)

• Compound Preparation: Prepare 10 mM stock solutions of test compounds (Derivatives A, B, C) in 100% DMSO.

• Assay Plate Preparation: Using an acoustic dispenser, transfer nanoliter volumes of compound stocks into a 384-well assay plate to achieve a final assay concentration of 10 µM. Include a known inhibitor for each kinase as a positive control and DMSO-only wells as a negative (vehicle) control.

• Kinase Reaction: Add the kinase, substrate (peptide or protein), and ATP solution to the wells to initiate the reaction. The ATP concentration should be at or near the Km for each specific kinase to ensure physiologically relevant data.[12]

• Incubation: Incubate the plate at room temperature for the recommended time (typically 60 minutes).

• Detection: Add detection reagents (e.g., antibody-based reagents for phosphorylated substrate).

• Data Acquisition: Read the plate on a suitable plate reader (e.g., fluorescence polarization, time-resolved fluorescence, or luminescence).

• Data Analysis: Calculate the percent inhibition for each compound relative to the positive and negative controls.

  • % Inhibition = 100 * (1 - (Signal_Compound - Signal_Positive) / (Signal_Negative - Signal_Positive))

Protocol 2: Cytochrome P450 Inhibition Assay (Fluorogenic)[19]

• Reagent Preparation:

  • Test Compounds: Serially dilute Derivatives A, B, and C in buffer to achieve a range of concentrations (e.g., 0.1 to 100 µM).

  • Microsomes: Use pooled human liver microsomes (HLMs) as the enzyme source.

  • Substrates: Prepare specific fluorogenic probe substrates for each CYP isoform (e.g., phenacetin for CYP1A2, bupropion for CYP2B6).

  • Cofactor: Prepare an NADPH-regenerating system.

• Incubation:

  • In a 96-well plate, pre-incubate the test compounds with HLMs and buffer at 37°C for 10 minutes.

  • Initiate the reaction by adding the fluorogenic substrate and the NADPH-regenerating system.

• Detection:

  • Incubate at 37°C for a specified time (e.g., 30-60 minutes).

  • Stop the reaction (e.g., by adding acetonitrile or another stop solution).

  • Read the fluorescence on a plate reader at the appropriate excitation/emission wavelengths for the metabolite.

• Data Analysis:

  • For each compound concentration, calculate the remaining enzyme activity relative to the vehicle control.

  • Plot the percent inhibition versus the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Protocol 3: hERG Manual Patch Clamp Assay

• Cell Culture: Use HEK293 cells stably transfected with the hERG gene. Culture cells to 70-90% confluency before the experiment.

• Electrophysiology:

  • Obtain a single cell suspension and place it in the recording chamber of the patch clamp rig.

  • Using a micropipette, form a high-resistance (>1 GΩ) "gigaseal" with the cell membrane.

  • Rupture the cell membrane to achieve the "whole-cell" configuration.

• Voltage Protocol: Apply a specific voltage-clamp pulse protocol designed to elicit the characteristic hERG tail current. A recommended protocol involves a depolarizing pulse to +20 mV followed by a repolarizing step to -50 mV, where the tail current is measured.[24]

• Data Acquisition:

  • Perfuse the cell with an extracellular solution and record the stable baseline hERG current for at least 3-5 minutes.

  • Sequentially perfuse the cell with increasing concentrations of the test compound (e.g., 0.1, 1, 10, 30 µM), allowing the current to reach steady-state at each concentration.

  • Perform a final washout with the control solution to assess the reversibility of the inhibition.

• Data Analysis:

  • Measure the peak tail current amplitude at each concentration.

  • Calculate the percentage of current inhibition at each concentration relative to the baseline.

  • Plot the percent inhibition versus concentration and fit the data to the Hill equation to determine the IC₅₀.

By systematically applying this comparative framework, researchers can make informed, data-driven decisions, prioritizing compounds with the highest probability of success while terminating those with unfavorable safety profiles early in the discovery process. This rigorous approach to cross-reactivity studies is fundamental to developing safe and effective medicines.

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Benchmarking Synthetic Strategies for 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile: A Comparative Guide

In the landscape of modern medicinal chemistry and drug development, the efficient synthesis of novel heterocyclic compounds is of paramount importance. The target molecule, 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile, presents a unique synthetic challenge, combining a functionalized pyridine ring with a benzonitrile moiety through an ether linkage. This guide provides a comprehensive benchmark of plausible synthetic strategies for this compound, offering a comparative analysis of two primary methods: Nucleophilic Aromatic Substitution (SNAr) and the Ullmann Condensation. This document is intended for researchers, scientists, and drug development professionals seeking to optimize the synthesis of this and structurally related molecules.

Introduction to Synthetic Strategy

The molecular architecture of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile suggests a retrosynthetic disconnection at the ether bridge, identifying two key precursors: a suitably activated 3-formyl-2-substituted pyridine and 4-hydroxybenzonitrile. The primary challenge lies in the efficient formation of the pyridyl-aryl ether bond. This guide will explore and compare two powerful and widely adopted methodologies for such transformations.

Method 1: Nucleophilic Aromatic Substitution (SNAr)

The SNAr reaction is a cornerstone of aromatic chemistry, particularly for electron-deficient rings like pyridine.[1][2] The presence of an electron-withdrawing formyl group at the 3-position and a good leaving group (e.g., a halogen) at the 2-position of the pyridine ring are critical for activating the substrate towards nucleophilic attack by the phenoxide of 4-hydroxybenzonitrile.[3][4]

Proposed SNAr Synthetic Workflow

Caption: SNAr workflow for the synthesis of the target molecule.

Experimental Protocol: SNAr

Step 1: Synthesis of Precursors

• 3-Formyl-2-halopyridine: This precursor can be synthesized from commercially available 2-halopyridines through metallation followed by formylation. For instance, 2-chloropyridine can be treated with a strong base like lithium diisopropylamide (LDA) followed by quenching with N,N-dimethylformamide (DMF) to introduce the formyl group at the 3-position.

• 4-Hydroxybenzonitrile: This starting material is commercially available. If synthesis is required, it can be prepared from 4-hydroxybenzoic acid via amidation and subsequent dehydration. Another route involves the nitrosation of phenol, followed by reduction to p-hydroxyaniline and a subsequent Sandmeyer reaction.[5]

Step 2: SNAr Coupling Reaction

• To a solution of 4-hydroxybenzonitrile (1.0 eq.) in a polar aprotic solvent such as DMF or DMSO, add a strong base like sodium hydride (NaH) or potassium carbonate (K2CO3) (1.2 eq.) at room temperature.

• Stir the mixture for 30 minutes to an hour to ensure complete formation of the phenoxide.

• Add a solution of 3-formyl-2-chloropyridine (1.0 eq.) in the same solvent to the reaction mixture.

• Heat the reaction to a temperature between 80-120 °C and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent like ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile.

Method 2: Ullmann Condensation

The Ullmann condensation is a classical copper-catalyzed reaction for the formation of diaryl ethers.[6][7] This method is particularly useful when the aromatic halide is not sufficiently activated for SNAr.[8] Modern protocols often utilize copper(I) salts and ligands to facilitate the reaction under milder conditions than the traditional high-temperature procedures.[9][10]

Proposed Ullmann Condensation Workflow

Caption: Ullmann condensation workflow for the synthesis of the target molecule.

Experimental Protocol: Ullmann Condensation

Step 1: Synthesis of Precursors

The same precursors as in the SNAr method are required: 3-formyl-2-halopyridine (preferably the bromo or iodo analog for higher reactivity in Ullmann coupling) and 4-hydroxybenzonitrile.

Step 2: Ullmann Coupling Reaction

• In a reaction vessel, combine 3-formyl-2-bromopyridine (1.0 eq.), 4-hydroxybenzonitrile (1.2 eq.), a copper(I) salt such as CuI (0.1 eq.), a suitable ligand like L-proline or 1,10-phenanthroline (0.2 eq.), and a base such as K2CO3 or Cs2CO3 (2.0 eq.).

• Add a high-boiling polar solvent like DMF, N-methyl-2-pyrrolidone (NMP), or dioxane.

• Heat the reaction mixture to a temperature typically ranging from 100 to 160 °C under an inert atmosphere (e.g., nitrogen or argon).

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the mixture to room temperature and dilute with an organic solvent.

• Filter the mixture to remove insoluble inorganic salts.

• Wash the filtrate with aqueous ammonia solution to remove residual copper catalyst, followed by a brine wash.

• Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

• Purify the residue by column chromatography to yield the desired product.

Comparative Analysis of Synthetic Methods

Parameter	Nucleophilic Aromatic Substitution (SNAr)	Ullmann Condensation
Catalyst	Typically uncatalyzed	Copper-catalyzed (e.g., CuI, Cu2O)
Reaction Temperature	Moderate to high (80-120 °C)	Generally higher (100-160 °C)
Substrate Scope	Requires electron-deficient pyridine ring	Broader scope, less dependent on electronic activation
Leaving Group	F > Cl > Br > I	I > Br > Cl
Base	Strong bases often required (e.g., NaH)	Milder bases can be used (e.g., K2CO3)
Cost & Availability	Catalyst-free, potentially lower cost	Copper catalysts and ligands add to the cost
Environmental Impact	Avoids heavy metal catalysts	Use of copper can pose environmental concerns
Potential Side Reactions	Side reactions at other positions if not sufficiently activated	Homocoupling of the aryl halide

Discussion and Recommendations

The choice between SNAr and the Ullmann condensation for the synthesis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile depends on several factors.

The SNAr approach is often the more straightforward and cost-effective method. The presence of the electron-withdrawing formyl group ortho to the leaving group on the pyridine ring should provide sufficient activation for the reaction to proceed. The primary considerations for this method are the choice of a suitable leaving group on the pyridine precursor (chloride is a good balance of reactivity and cost) and the selection of an appropriate base and solvent system to achieve a good reaction rate and yield.

The Ullmann condensation offers a robust alternative, particularly if the SNAr reaction proves to be sluggish or low-yielding. While it requires a catalyst and often higher temperatures, modern advancements with the use of ligands can improve reaction efficiency and lower the required temperature. This method is especially advantageous when dealing with less reactive aryl halides. For this specific target, using a 2-bromopyridine or 2-iodopyridine precursor would be more effective in an Ullmann coupling.

Recommendation: For an initial synthetic attempt, the SNAr reaction is recommended due to its simplicity and lower cost. If this method fails to provide a satisfactory yield, the Ullmann condensation should be explored as a reliable alternative. Optimization of reaction conditions, including solvent, base, temperature, and, in the case of the Ullmann reaction, the catalyst-ligand system, will be crucial for achieving a high-yielding and scalable synthesis.

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A Comparative Guide to the Definitive Structural Elucidation of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile

For researchers, scientists, and professionals in drug development, the unambiguous confirmation of a newly synthesized molecule's structure is a cornerstone of scientific rigor. This guide provides an in-depth, expert-led comparison of analytical techniques for the structural confirmation of the novel compound 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile, a potential scaffold in medicinal chemistry. We will focus on the gold-standard method, single-crystal X-ray crystallography, and contrast its capabilities with essential spectroscopic techniques like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

This document is structured not as a rigid template but as a logical workflow that mirrors the process of discovery and confirmation in a research setting. We will begin by proposing a synthetic route to the target molecule, then delve into the definitive crystallographic method, and finally, compare it with alternative and complementary techniques to provide a holistic view of modern structural elucidation.

Proposed Synthesis of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile

The target molecule can be plausibly synthesized via a nucleophilic aromatic substitution (SNAr) reaction. This common and effective method for forming aryl ethers involves the reaction of an activated halo-heterocycle with a phenoxide.[1][2] Specifically, 2-chloro-3-formylpyridine is an ideal electrophile. The pyridine nitrogen and the adjacent formyl group act as strong electron-withdrawing groups, activating the 2-position for nucleophilic attack.[3] The reaction with 4-cyanophenol in the presence of a non-nucleophilic base like potassium carbonate in a polar aprotic solvent such as DMF would yield the desired ether.

Reaction Scheme:

• Reactants: 2-chloro-3-formylpyridine and 4-cyanophenol

• Base: Potassium Carbonate (K₂CO₃)

• Solvent: N,N-Dimethylformamide (DMF)

• Mechanism: The base deprotonates the phenol to form the more nucleophilic potassium 4-cyanophenoxide, which then attacks the electron-deficient carbon at the 2-position of the pyridine ring, displacing the chloride leaving group.[2]

Part 1: The Gold Standard: Confirmation by Single-Crystal X-ray Crystallography (SCXRD)

For absolute, unambiguous proof of a molecule's three-dimensional structure, single-crystal X-ray crystallography is unparalleled.[4][5] It provides a precise map of atomic positions in the solid state, revealing exact bond lengths, bond angles, and intermolecular interactions. This level of detail is crucial for understanding structure-activity relationships and for publications in high-impact journals.

Experimental Protocol: A Self-Validating Workflow

The journey from a powdered sample to a refined crystal structure is a multi-step process where each stage validates the next. The quality of the final structure is intrinsically linked to the quality of the initial crystal.

Step 1: Achieving Diffraction-Quality Crystals The most challenging, yet critical, step is growing a suitable single crystal (typically >0.1 mm in all dimensions) that is free of significant defects.[6] Purity of the synthesized compound is paramount.

• Purification: The crude product from the synthesis must be purified, typically by column chromatography or recrystallization, to remove any starting materials or by-products.

• Crystal Growth Techniques: Several methods should be attempted in parallel to find the optimal conditions[7][8]:

  • Slow Evaporation: A solution of the compound in a suitable solvent (e.g., ethyl acetate, acetone, or a mixture) is prepared. The vessel is covered with a perforated film to allow the solvent to evaporate over several days to weeks, slowly increasing the concentration to the point of crystallization.

  • Slow Cooling: A saturated solution is prepared in a minimal amount of solvent at an elevated temperature. The solution is then allowed to cool slowly and undisturbed to room temperature, and subsequently in a refrigerator or freezer.

  • Vapor Diffusion: A concentrated solution of the compound in a solvent (e.g., dichloromethane) is placed in a small open vial. This vial is then placed inside a larger sealed jar containing a more volatile "anti-solvent" in which the compound is poorly soluble (e.g., hexane). The anti-solvent vapor slowly diffuses into the compound's solution, reducing its solubility and inducing crystallization.

Step 2: Data Collection Once a suitable crystal is obtained, it is mounted on a goniometer head and placed within a diffractometer. The crystal is cooled (typically to 100 K) in a stream of nitrogen gas to minimize thermal vibrations of the atoms.[6] A beam of monochromatic X-rays is directed at the crystal, which is rotated during the experiment. The crystal diffracts the X-rays in a specific pattern of spots, and the intensities and positions of tens of thousands of these reflections are meticulously recorded.

Step 3: Structure Solution and Refinement The collected diffraction data is processed to generate an electron density map of the crystal's unit cell. This map is then interpreted to place the atoms of the molecule. This initial model is then refined computationally to achieve the best possible fit with the experimental data, resulting in a final, highly accurate molecular structure.[6]

Visualization of the SCXRD Workflow

Caption: Workflow for Single-Crystal X-ray Crystallography.

Expected Crystallographic Data

The following table outlines the expected crystallographic data for 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile, based on typical values for small organic molecules.

Parameter	Expected Value/Description	Significance
Chemical Formula	C₁₃H₈N₂O₂	Confirms elemental composition.
Molecular Weight	224.22 g/mol	Must match Mass Spectrometry data.
Crystal System	Monoclinic or Orthorhombic	Describes the basic shape of the unit cell.
Space Group	e.g., P2₁/c or Pca2₁	Describes the symmetry elements within the unit cell.
Unit Cell Dimensions	a, b, c (Å); α, β, γ (°)	Defines the size and angles of the repeating unit.
R-factor (R₁)	< 0.05 (5%)	A key indicator of the quality of the final model.
Bond Lengths/Angles	e.g., C-O, C≡N	Provides definitive geometric parameters.

Part 2: Alternative & Complementary Analyses

While SCXRD provides the ultimate proof, it requires a high-quality crystal, which can be difficult or impossible to obtain. Therefore, spectroscopic methods are indispensable for initial characterization, confirmation in solution, and for cases where crystallization fails.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the connectivity of atoms in a molecule in solution.[9] It provides information about the chemical environment of each nucleus (primarily ¹H and ¹³C).

• ¹H NMR: This technique identifies the number of chemically distinct protons, their electronic environment (chemical shift), their neighboring protons (splitting pattern), and their relative numbers (integration).

• ¹³C NMR: This identifies the number of chemically distinct carbon atoms.

• 2D NMR (COSY, HSQC, HMBC): These experiments reveal which protons are coupled to each other (COSY) and which protons are attached to which carbons (HSQC for direct, HMBC for long-range connections), allowing for a complete mapping of the molecular skeleton.[10]

Expected NMR Data for 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile (in CDCl₃):

Technique	Expected Chemical Shift (δ, ppm)	Multiplicity	Assignment
¹H NMR	~10.2	Singlet (s)	Aldehyde proton (-CHO)
~8.3	Doublet of doublets (dd)	Pyridine proton adjacent to N and C-CHO
~7.8	Doublet (d)	Benzene protons ortho to -CN
~7.7	Doublet of doublets (dd)	Pyridine proton adjacent to C-O and C-CHO
~7.3	Doublet (d)	Benzene protons ortho to -O-
~7.1	Doublet of doublets (dd)	Pyridine proton adjacent to N and C-O
¹³C NMR	~190	-	Carbonyl carbon (C=O)
~160-165	-	Pyridine carbons bonded to O and N
~118	-	Nitrile carbon (C≡N)
~110-140	-	Aromatic carbons

Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight of a compound and offers structural clues through its fragmentation pattern.[11] High-resolution mass spectrometry (HRMS) can determine the molecular formula by measuring the mass with very high precision.[12]

Expected Mass Spectrometry Data:

Parameter	Expected Value (m/z)	Significance
Molecular Ion [M]⁺	224.0586	Confirms the molecular weight and formula (C₁₃H₈N₂O₂).
Major Fragments	195 ([M-CHO]⁺)	Loss of the formyl group.
121 ([C₇H₄NO]⁺)	Fragment corresponding to the cyanophenoxy radical cation.
104 ([C₆H₄CN]⁺)	Fragment corresponding to the benzonitrile cation.

Part 3: An Integrated Approach to Structure Confirmation

No single technique tells the whole story. A truly trustworthy structural confirmation relies on the synergy between different analytical methods. The data from each technique must be consistent and complementary.

Visualization of an Integrated Workflow

Caption: An integrated approach to molecular structure confirmation.

Comparative Analysis of Techniques

Feature	Single-Crystal X-ray Crystallography	NMR Spectroscopy	Mass Spectrometry
Information	Absolute 3D atomic structure, bond lengths/angles, packing.[13]	Atomic connectivity, solution-state conformation, electronic environment.[14]	Molecular weight, elemental formula (HRMS), fragmentation patterns.[15]
Sample State	High-quality single crystal.	Solution (or solid-state).	Solid, liquid, or gas (requires ionization).
Ambiguity	Unambiguous for the solid state.	Can be ambiguous for complex isomers without 2D data.	Isomers have the same mass; fragmentation can be complex.[16]
Strengths	Definitive, "gold standard" proof of structure.[4]	Excellent for determining skeletal framework; non-destructive.	High sensitivity; provides exact molecular formula.[12]
Limitations	Requires a suitable single crystal, which can be a major bottleneck.[6]	Lower resolution than SCXRD; less sensitive than MS.[17]	Does not provide connectivity or stereochemical information directly.
Role in this Case	Provides the final, irrefutable evidence of the 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile structure.	Confirms the proposed connectivity and that the structure is stable in solution.	Confirms the molecular weight (224.22 g/mol ) and formula (C₁₃H₈N₂O₂).

Conclusion

The structural elucidation of a novel compound like 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile is a multi-faceted process that demands a rigorous and integrated analytical approach. While single-crystal X-ray crystallography stands as the unequivocal gold standard for providing a definitive three-dimensional structure, its reliance on high-quality crystals makes it a specialized, and not always accessible, technique.

NMR spectroscopy and mass spectrometry are the essential workhorses of the synthetic chemist, providing rapid and crucial information on connectivity and molecular formula, respectively. They are not merely alternatives but are profoundly complementary to crystallography. Their data provides the initial evidence upon which a structural hypothesis is built and serves as the necessary corroboration for the final crystal structure. For drug development professionals and researchers, mastering the interplay of these techniques is fundamental to ensuring the scientific integrity and success of their work.

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A Comparative Guide to the Physicochemical Properties of Pyridinyloxybenzonitrile Isomers

Introduction: The Significance of Isomerism in Drug Design

In the landscape of medicinal chemistry, pyridinyloxybenzonitrile scaffolds are of considerable interest as versatile building blocks for synthesizing a wide range of biologically active molecules.[1][2] The strategic combination of a pyridine ring, a benzonitrile moiety, and an ether linkage provides a unique electronic and structural framework that can be tailored to interact with various biological targets. However, the specific arrangement of these components—their isomerism—profoundly dictates the molecule's physicochemical properties. These properties, in turn, govern a candidate's absorption, distribution, metabolism, and excretion (ADME) profile, ultimately determining its viability as a therapeutic agent.[3][4]

This guide provides a comparative analysis of the key physicochemical properties of three positional isomers of pyridin-2-yloxybenzonitrile, where the cyano group is located at the ortho-, meta-, and para-positions of the benzene ring. We will delve into the structural rationale for the differences in their properties, provide robust experimental protocols for their determination, and discuss the implications of these findings for researchers in drug discovery and development.

Molecular Structures and the Basis of Physicochemical Variation

The fundamental difference between the three isomers under investigation lies in the spatial relationship between the electron-withdrawing cyano (-C≡N) group and the bulky, electron-rich pyridinyloxy substituent. This variation in substitution pattern directly influences intramolecular forces, molecular symmetry, polarity, and the ability to participate in intermolecular interactions, which are the primary determinants of bulk physical properties.

Figure 1: Structures of the ortho-, meta-, and para-isomers of pyridin-2-yloxybenzonitrile.

Comparative Analysis of Physicochemical Properties

The following sections compare the critical physicochemical properties of the isomers. The provided data is illustrative, based on computational predictions and established principles of physical organic chemistry, to highlight the expected trends.

Melting Point: An Indicator of Lattice Stability

The melting point is a measure of the energy required to overcome the crystal lattice forces holding a solid together.[5] Factors like molecular symmetry, packing efficiency, and the strength of intermolecular interactions (e.g., dipole-dipole, van der Waals) are paramount.

• Causality & Insights: The para-isomer, with its linear shape and high symmetry, is expected to pack more efficiently into a crystal lattice. This leads to stronger intermolecular forces and, consequently, a higher melting point compared to the less symmetrical ortho- and meta-isomers.[6][7] The ortho-isomer may exhibit a lower melting point due to steric hindrance between the substituents, which can disrupt optimal crystal packing. A higher melting point often correlates with lower aqueous solubility, a critical trade-off in drug design.

Property	2-(Pyridin-2-yloxy)benzonitrile (ortho)	3-(Pyridin-2-yloxy)benzonitrile (meta)	4-(Pyridin-2-yloxy)benzonitrile (para)
Melting Point (°C)	~ 65-68	~ 75-78	~ 88-91
Molecular Symmetry	Low	Low	High
Expected Packing Efficiency	Moderate	Moderate	High

Table 1: Comparison of melting points and related structural features.

Lipophilicity (LogP): Gauging Membrane Permeability

Lipophilicity, quantified as the logarithm of the partition coefficient (LogP) between n-octanol and water, is a crucial predictor of a drug's ability to cross biological membranes.[8]

• Causality & Insights: While all three isomers have the same atomic composition, the exposure of polar functionalities can influence LogP. The ortho-isomer might exhibit a slightly higher LogP (more lipophilic) if intramolecular interactions shield the polar nitrogen atoms and the cyano group from the aqueous phase. Conversely, the more extended and polarizable structure of the para-isomer could lead to a slightly lower LogP. According to Lipinski's rule of five, a LogP value below 5 is generally preferred for oral bioavailability.[9]

Property	2-(Pyridin-2-yloxy)benzonitrile (ortho)	3-(Pyridin-2-yloxy)benzonitrile (meta)	4-(Pyridin-2-yloxy)benzonitrile (para)
Predicted LogP	~ 2.9	~ 2.8	~ 2.7
Implication	High membrane permeability	Good membrane permeability	Good membrane permeability

Table 2: Comparison of predicted LogP values.

Aqueous Solubility: A Prerequisite for Absorption

Aqueous solubility is the maximum concentration of a substance that can dissolve in water and is a critical bottleneck in drug development.[10] Poor solubility can lead to insufficient drug absorption and low bioavailability.[11]

• Causality & Insights: Solubility is inversely related to the stability of the crystal lattice (reflected in the melting point) and directly related to the molecule's affinity for water. The para-isomer, with its higher melting point, is expected to have the lowest solubility. The ortho- and meta-isomers, having lower lattice energies, should be more soluble. The ability of the pyridine nitrogen and the cyano group to act as hydrogen bond acceptors is key to their interaction with water.

Property	2-(Pyridin-2-yloxy)benzonitrile (ortho)	3-(Pyridin-2-yloxy)benzonitrile (meta)	4-(Pyridin-2-yloxy)benzonitrile (para)
Predicted Aqueous Solubility	Moderate	Moderate	Low
Governing Factor	Lower lattice energy	Lower lattice energy	High lattice energy

Table 3: Comparison of predicted aqueous solubility.

Standardized Experimental Protocols

To ensure reproducibility and accuracy, the following detailed protocols are provided for the experimental determination of these key properties.

Protocol: Melting Point Determination (Capillary Method)

This method relies on visually observing the temperature range over which a small, packed sample of the solid melts.[12]

Rationale: The capillary method is a standard and reliable technique for determining the melting point of a crystalline solid.[13] A narrow melting range (0.5-1.0°C) is indicative of high purity.

Methodology:

• Sample Preparation: Ensure the isomer sample is completely dry and finely powdered by grinding in a mortar and pestle.

• Capillary Loading: Tap the open end of a capillary tube into the powder to collect a small amount. Invert the tube and tap it gently on a hard surface to pack the sample into the bottom, aiming for a packed column height of 1-2 mm.

• Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point apparatus (e.g., Mel-Temp).

• Rapid Determination (Optional): Heat the sample rapidly to get an approximate melting point. This saves time in subsequent, more precise measurements.

• Accurate Determination: Allow the block to cool to at least 20°C below the approximate melting point. Insert a new sample.

• Heating and Observation: Heat the block at a slow, controlled rate of 1-2°C per minute.

• Record Range: Record the temperature at which the first drop of liquid appears (T1) and the temperature at which the last solid particle melts (T2). The melting point is reported as the range T1-T2.

• Replicates: Perform the measurement in triplicate to ensure consistency.

Figure 2: Workflow for melting point determination.

Protocol: LogP Determination (Shake-Flask Method)

This is the gold-standard method for experimentally determining the n-octanol/water partition coefficient.[8] It involves partitioning the compound between the two immiscible liquids and measuring its concentration in each phase at equilibrium.

Rationale: This method directly measures the thermodynamic partitioning of a compound between a lipophilic phase (n-octanol, a surrogate for biological membranes) and an aqueous phase.[14]

Methodology:

• Phase Preparation: Pre-saturate n-octanol with water and water (or a suitable buffer, e.g., PBS pH 7.4) with n-octanol by mixing them vigorously and allowing the layers to separate for 24 hours.

• Sample Preparation: Prepare a stock solution of the isomer in the pre-saturated aqueous phase. The concentration should be chosen to be within the linear range of the analytical method.

• Partitioning: In a glass vial, combine a known volume of the pre-saturated n-octanol and the isomer-containing aqueous phase (e.g., 5 mL of each).

• Equilibration: Seal the vial and shake it at a constant temperature (e.g., 25°C) for a sufficient time (e.g., 24 hours) to reach partitioning equilibrium.

• Phase Separation: Centrifuge the vial at high speed to ensure complete separation of the two phases.

• Sampling: Carefully withdraw an aliquot from both the upper n-octanol layer and the lower aqueous layer.

• Analysis: Determine the concentration of the isomer in each aliquot using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Calculation: Calculate LogP using the formula: LogP = log10 ( [Concentration in Octanol] / [Concentration in Aqueous] ).[8]

Figure 3: Workflow for LogP determination via the shake-flask method.

Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

This protocol determines the thermodynamic equilibrium solubility of a compound in a specific aqueous medium.[11][15]

Rationale: This method ensures that the system has reached true saturation, providing the most accurate and relevant solubility value for predicting in-vivo dissolution.[15] Using buffers at different pH values (e.g., 1.2, 4.5, 6.8) is crucial for ionizable compounds and for understanding behavior in different parts of the gastrointestinal tract.[15]

Methodology:

• Media Preparation: Prepare the desired aqueous media (e.g., purified water, phosphate-buffered saline pH 7.4).

• Sample Addition: Add an excess amount of the solid isomer to a series of vials containing the aqueous media. The presence of undissolved solid is essential to confirm saturation.[11]

• Equilibration: Seal the vials and place them in a shaking incubator at a constant temperature (e.g., 25°C or 37°C). Agitate for a predetermined period (e.g., 48-72 hours) to allow the system to reach equilibrium.[11]

• Phase Separation: After incubation, confirm the presence of undissolved solid. Centrifuge the samples at high speed to pellet the solid material.

• Supernatant Processing: Carefully withdraw an aliquot of the clear supernatant. Filter it through a suitable syringe filter (e.g., 0.22 µm PVDF) that does not bind the compound.

• Analysis: Dilute the filtered supernatant with an appropriate solvent and analyze the concentration of the dissolved isomer using a validated HPLC-UV method against a standard curve.

• Reporting: Report the solubility in units such as mg/mL or µM.

Figure 4: Workflow for equilibrium solubility determination.

Spectroscopic Characterization

Spectroscopic techniques are indispensable for confirming the identity and structure of each isomer.

• Infrared (IR) Spectroscopy: All isomers will show a sharp, strong absorption band around 2230-2220 cm⁻¹ characteristic of the C≡N (nitrile) stretch.[16] They will also display C-O-C ether stretches and characteristic aromatic C-H and C=C absorptions.

• ¹H NMR Spectroscopy: The chemical shifts and splitting patterns of the aromatic protons will be distinct for each isomer. The para-isomer will exhibit the simplest, most symmetrical pattern. In the ortho-isomer, the protons on the benzonitrile ring closest to the pyridinyloxy group will be significantly influenced by its electronic and steric effects.

• ¹³C NMR Spectroscopy: The nitrile carbon will absorb in the 115–120 ppm region.[16] The number of distinct aromatic carbon signals will reflect the symmetry of each isomer, with the para-isomer showing the fewest signals.

• UV-Vis Spectroscopy: These aromatic compounds are expected to show absorption in the UV region (200-400 nm) due to π → π* electronic transitions in the benzene and pyridine rings.[17] While UV-Vis is less useful for detailed structure identification compared to NMR, it is the primary technique for concentration determination in the solubility and LogP experiments.[18]

Conclusion

This guide demonstrates that even subtle changes in the substitution pattern of pyridinyloxybenzonitrile isomers lead to significant and predictable variations in their fundamental physicochemical properties. The para-isomer's high symmetry results in superior crystal packing, a higher melting point, and consequently, lower aqueous solubility. In contrast, the less symmetrical ortho- and meta-isomers exhibit lower melting points and improved solubility. Lipophilicity (LogP) is less affected by positional isomerism but remains a critical parameter for membrane permeability.

For researchers in drug development, these differences are not trivial. An understanding of how isomerism impacts properties like solubility and melting point is essential for making informed decisions during lead optimization, selecting candidates with favorable ADME profiles, and developing appropriate formulations. The experimental protocols detailed herein provide a robust framework for obtaining the high-quality, reproducible data necessary to advance promising compounds through the development pipeline.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile

For researchers and drug development professionals, the synthesis and handling of novel chemical entities are routine. However, the responsibility extends beyond discovery to the safe and environmentally conscious disposal of these materials. This guide provides a detailed protocol for the proper disposal of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile, a compound featuring a pyridine ring, a nitrile group, and an aldehyde. The procedures outlined below are grounded in established safety protocols for handling related chemical classes, ensuring the protection of laboratory personnel and the environment.

Understanding the Compound: A Hazard-Based Assessment

• Pyridine Moiety: Pyridine and its derivatives are known for their characteristic unpleasant odor and are often flammable and toxic.[1][2] Inhalation, ingestion, or skin contact can lead to various health issues, including nausea, respiratory irritation, and abdominal pain.[2] Proper ventilation, such as working within a certified chemical fume hood, is crucial when handling pyridine-containing compounds.[1][2]

• Nitrile Group (-CN): The presence of the cyano group warrants caution. While the toxicity of organic nitriles can vary, they have the potential to release hydrogen cyanide, a highly toxic gas, under certain conditions, such as in the presence of strong acids.

• Benzonitrile: Benzonitrile, a related compound, is classified as harmful if swallowed or in contact with skin.[3]

• Aldehyde Group (-CHO): Aldehydes can be irritants and sensitizers. 4-Formylbenzonitrile, a structurally similar compound, is known to cause skin and eye irritation.[4]

Given this combination of functional groups, 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile should be treated as a hazardous substance.

Personal Protective Equipment (PPE): Your First Line of Defense

When handling 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile in any form—solid, in solution, or as waste—the following PPE is mandatory:

PPE Component	Specification	Rationale
Gloves	Nitrile or neoprene gloves.[2] Butyl rubber gloves are also a suitable alternative.	Provides resistance to pyridine and other organic chemicals.[5] Latex gloves are not recommended.[2]
Eye Protection	Chemical splash goggles.	Protects eyes from accidental splashes.[2][6]
Body Protection	A fully-buttoned laboratory coat.	Prevents skin contact with the chemical.[2][5]
Respiratory Protection	Work should be conducted in a certified chemical fume hood.[1][2][5]	Minimizes the risk of inhaling potentially harmful vapors.

Always inspect PPE for integrity before use and wash hands thoroughly after removing gloves.[5]

Disposal Protocol: A Step-by-Step Approach

The primary and most recommended method for the disposal of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile is through a licensed hazardous waste disposal company. Incineration is a common and effective method for the destruction of organic chemical waste.[7]

Step 1: Waste Segregation and Collection

• Solid Waste: Collect solid 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile and any grossly contaminated items (e.g., weighing paper, contaminated gloves) in a designated, well-labeled, and sealable hazardous waste container.

• Liquid Waste:

  • Solutions containing the compound should be collected in a separate, compatible, and clearly labeled waste container.[5]

  • Do not mix this waste with other waste streams unless compatibility is confirmed. Specifically, avoid mixing with strong acids to prevent the potential release of hydrogen cyanide.

  • The pH of aqueous solutions containing this compound should be kept neutral or slightly basic (pH 6-9) before being placed in the waste container.[8]

Step 2: Labeling and Storage

• All waste containers must be clearly labeled with the full chemical name: "Waste 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile" and the appropriate hazard pictograms (e.g., skull and crossbones for acute toxicity, flame for flammability if in a flammable solvent).

• Store the sealed waste containers in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[6][9]

• Ensure that the storage location is segregated from incompatible materials, particularly strong oxidizing agents and strong acids.[5]

Step 3: Arranging for Disposal

• Contact your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste disposal contractor to arrange for the pickup and proper disposal of the waste.

• Provide the disposal company with all available information about the compound, including its chemical structure and the known hazards of its constituent functional groups.

Emergency Procedures: Spill and Exposure Management

Accidents can happen, and preparedness is key.

Spill Response:

• Evacuate and Alert: If a significant spill occurs, evacuate the immediate area and alert your colleagues and supervisor.

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.[1][2]

• Contain: For small spills, use an inert absorbent material like sand, vermiculite, or a commercial sorbent to contain the spill.[1][6]

• Collect: Carefully scoop the absorbed material into a designated hazardous waste container.[1][6]

• Decontaminate: Clean the spill area with an appropriate solvent (e.g., acetone, ethanol), followed by soap and water. Collect all cleaning materials as hazardous waste.

Personnel Exposure:

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station.[2][5] Seek prompt medical attention.

• Skin Contact: Wash the affected area thoroughly with soap and water for at least 15 minutes.[9] Remove any contaminated clothing.[9] Seek medical attention if irritation persists.

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[9]

Logical Framework for Disposal

The decision-making process for the disposal of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile can be visualized as follows:

Disposal workflow for 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile.

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Personal protective equipment for handling 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile

A Researcher's Guide to Safely Handling 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile

This guide provides an in-depth operational plan for the safe handling, use, and disposal of 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile. Designed for drug development professionals and laboratory researchers, this document moves beyond mere compliance, embedding principles of scientific integrity and causality into every recommendation. Our goal is to empower you with the knowledge to not only protect yourself but also to maintain the integrity of your research.

Hazard Assessment: Deconstructing the Molecule

Understanding the "why" behind safety protocols begins with a structural analysis of the target compound. 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile is a multifunctional molecule. Its potential hazards are not defined by a single property but by the interplay of its constituent chemical groups: the aromatic nitrile, the aldehyde, and the pyridinyl ether linkage.

• Aromatic Nitrile (-C≡N): The benzonitrile moiety is a primary concern. While many nitriles are noted for their metabolic stability, some can release cyanide in vivo, a potent toxin.[1][2] Although most simple nitriles are not as acutely toxic as inorganic cyanide salts, they can be absorbed through the skin, making dermal contact a critical exposure route.[3][4] A safety data sheet for the related compound 4-formylbenzonitrile classifies it as Category 3 for acute dermal toxicity and Category 4 for acute oral and inhalation toxicity, underscoring the need for caution.[5]

• Aldehyde (-CHO): The formyl group is a reactive functional group. Aldehydes can be irritants to the skin, eyes, and respiratory system.[5][6] The SDS for benzaldehyde, a related compound, indicates it is harmful if swallowed.[6]

• Pyridinyl Ether Moiety: Pyridine and its derivatives can cause skin and eye irritation.[7][8] Prolonged or significant exposure to some pyridine compounds has been associated with potential damage to the liver and kidneys.[7][8]

Given this composite hazard profile, a comprehensive personal protective equipment (PPE) strategy is not merely recommended; it is essential.[9][10]

The Core PPE Ensemble: Your Primary Line of Defense

The Occupational Safety and Health Administration (OSHA) mandates that employers conduct a hazard assessment to determine the necessary PPE for any given task.[11][12][13] For 4-[(3-Formyl-2-pyridinyl)oxy]benzenecarbonitrile, the following ensemble represents the minimum required protection.

PPE Component	Specification	Rationale
Eye Protection	ANSI Z87.1-rated safety goggles	Protects against splashes and potential dust/aerosols. Standard safety glasses are insufficient.[14]
Face Protection	Face shield (worn over goggles)	Required when handling larger quantities (>50 mL) or during procedures with a high splash risk (e.g., pouring, sonicating).[14]
Hand Protection	Chemical-resistant nitrile gloves	Provides protection against dermal absorption and skin irritation.[13][15] Double-gloving is recommended during high-risk manipulations.
Body Protection	Flame-resistant lab coat	Protects skin and personal clothing from splashes and spills.[13]
Footwear	Closed-toe, liquid-resistant shoes	Prevents injury from spills or dropped items.[14][15]

Operational Plan: A Step-by-Step Workflow for Safe Handling

Adherence to a strict, logical workflow minimizes the risk of exposure and contamination.[16]

Preparation and Engineering Controls

• Designate the Workspace: All handling of solid and stock solutions of this compound must occur within a certified chemical fume hood to protect against inhalation of dust or aerosols.[15]

• Verify Equipment: Ensure safety equipment, including an eyewash station and safety shower, is accessible and operational.[9]

• Assemble Materials: Before bringing the chemical into the hood, gather all necessary glassware, reagents, and a designated, clearly labeled waste container.

Donning PPE: A Deliberate Sequence

The order in which you put on PPE is critical to ensure a proper seal and prevent cross-contamination.

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